Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structural Analysis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Preamble: The Analytical Imperative for Novel Chemical Entities

In the landscape of drug discovery and materials science, the unambiguous characterization of novel chemical entities is the bedrock upon which all subsequent research is built. An error in structural assignment can invalidate years of work and investment. Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, a substituted α-keto ester, represents a class of compounds that are valuable as synthetic intermediates. Its unique arrangement of a reactive α-dicarbonyl system and a sterically hindered, electronically-influenced aromatic ring presents a distinct analytical challenge.

This guide eschews a generic, one-size-fits-all template. Instead, it presents a holistic and logical workflow tailored specifically for this molecule. We will proceed from foundational property assessment to the intricate details of spectroscopic and chromatographic analysis. The core philosophy is to build a self-validating system of orthogonal techniques, where each piece of data corroborates the others, culminating in an undeniable structural confirmation. This document is intended for researchers and drug development professionals who require not just the 'what' but the 'why' behind the analytical choices that ensure scientific integrity.

Section 1: Molecular Overview and Physicochemical Properties

The first step in any structural analysis is to understand the basic blueprint of the molecule. Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS No. 184684-29-5) is a compound featuring an aromatic core connected to an α-keto ester functional group.[1] The substitution pattern on the phenyl ring—a chlorine atom at position 3 and a methyl group at position 2—is critical, as it induces specific electronic and steric effects that will manifest clearly in the spectroscopic data.

Caption: 2D Structure of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

A summary of its key computed and reported properties is essential for planning subsequent analyses, such as chromatography and mass spectrometry.

Property	Value	Source
CAS Number	184684-29-5	ChemScene[1]
Molecular Formula	C₁₀H₉ClO₃	ChemScene[1]
Molecular Weight	212.63 g/mol	ChemScene[1]
SMILES	COC(=O)C(=O)C1=C(C)C(Cl)=CC=C1	ChemScene[1]
Topological Polar Surface Area	43.37 Ų	ChemScene[1]
LogP	2.00	ChemScene[1]

Section 2: The Integrated Analytical Workflow

A single analytical technique is never sufficient. We must employ an orthogonal set of methods where the strengths of one compensate for the weaknesses of another. This integrated approach ensures that every aspect of the molecular structure is probed and verified. The logical flow of analysis proceeds from establishing purity and molecular formula to the detailed mapping of the atomic framework.

Caption: Integrated workflow for comprehensive structural analysis.

Section 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the cornerstone of organic structure elucidation because it provides direct insight into the chemical environment and connectivity of magnetically active nuclei (primarily ¹H and ¹³C). For this specific molecule, NMR is indispensable for confirming the 1,2,3-substitution pattern on the aromatic ring, which can be challenging to assign by other methods.

Predicted ¹H and ¹³C NMR Spectral Data

The expected chemical shifts are predicted based on established principles and data from analogous compounds.[2][3][4] The electron-withdrawing nature of the chloro and α-keto ester groups, combined with the electron-donating methyl group, creates a distinct pattern of signals. All spectra should be referenced to Tetramethylsilane (TMS) at 0.00 ppm.

Table 1: Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.5-7.7	Doublet	1H	Ar-H (H6)	Deshielded by adjacent keto group and ortho-chloro substituent.
~ 7.3-7.4	Triplet	1H	Ar-H (H5)	Typical aromatic proton signal, coupled to H4 and H6.
~ 7.2-7.3	Doublet	1H	Ar-H (H4)	Coupled to H5.
~ 3.9	Singlet	3H	-OCH₃	Characteristic singlet for a methyl ester.
~ 2.4	Singlet	3H	Ar-CH₃	Singlet for the aromatic methyl group, slightly downfield due to ring attachment.

Table 2: Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 185	C=O (Ketone)	Highly deshielded due to its carbonyl nature and conjugation with the aromatic ring.
~ 162	C=O (Ester)	Deshielded carbonyl carbon, typically upfield from the ketone.
~ 138-140	Ar-C (C2-Me)	Quaternary carbon attached to the methyl group.
~ 135-137	Ar-C (C3-Cl)	Quaternary carbon attached to chlorine; deshielded by the halogen.
~ 132-134	Ar-C (C1)	Quaternary carbon attached to the keto-ester group.
~ 130-132	Ar-CH (C5)	Aromatic CH carbon.
~ 128-130	Ar-CH (C6)	Aromatic CH carbon.
~ 126-128	Ar-CH (C4)	Aromatic CH carbon.
~ 53	-OCH₃	Typical chemical shift for a methyl ester carbon.
~ 18-20	Ar-CH₃	Aliphatic carbon of the aromatic methyl group.

Experimental Protocol: NMR Spectrum Acquisition

This protocol is adapted from standard methodologies for small molecule characterization.[5]

• Sample Preparation: Accurately weigh ~10-15 mg of the compound and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS in a standard 5 mm NMR tube.

• Instrument Setup: Use a spectrometer operating at a frequency of 400 MHz or higher. Ensure the instrument is properly tuned and shimmed for the sample to achieve optimal resolution and lineshape.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: ~16 ppm (from -2 to 14 ppm).

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay (d1): 5 seconds. This is critical for accurate integration of signals.

  • Number of Scans (ns): 16 scans for a preliminary spectrum, increase to 64 or 128 for a high signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30').

  • Spectral Width: ~240 ppm (from -10 to 230 ppm).

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans (ns): 1024 to 4096 scans, as ¹³C has a low natural abundance.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Perform phase correction, baseline correction, and reference the spectrum to the TMS signal at 0.00 ppm.

Section 4: Mass Spectrometry (MS)

Causality: MS provides two crucial pieces of information: the exact molecular weight and, by extension, the molecular formula, and structural information through characteristic fragmentation patterns. For this molecule, the presence of a chlorine atom provides a definitive isotopic signature (³⁵Cl/³⁷Cl) that must be observed in the molecular ion peak and any chlorine-containing fragments.

Predicted Mass Spectral Data

Analysis via Electron Impact (EI) or Electrospray Ionization (ESI) will yield predictable ions.

Table 3: Predicted m/z Fragments

m/z Value	Ion	Rationale
212/214	[M]⁺ (for EI) or [M+H]⁺ (for ESI)	Molecular ion peak. The M+2 peak at m/z 214 should be ~32% the intensity of the M peak, characteristic of one chlorine atom.
181/183	[M - OCH₃]⁺	Loss of the methoxy radical from the ester.
153/155	[M - COOCH₃]⁺	Loss of the carbomethoxy group (McLafferty rearrangement is unlikely). This corresponds to the 3-chloro-2-methylbenzoyl cation.
111	[C₇H₆Cl]⁺	Further fragmentation of the benzoyl cation.
59	[COOCH₃]⁺	Carbomethoxy cation.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile solvent such as dichloromethane or ethyl acetate.

• Instrument Setup:

  • GC Column: A standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injector: Split/splitless injector at 250°C.

  • Oven Program: Start at 100°C, hold for 2 min, ramp to 280°C at 15°C/min, and hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Acquisition:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230°C.

• Data Analysis: Identify the peak corresponding to the compound in the total ion chromatogram. Analyze the mass spectrum of this peak, identifying the molecular ion and key fragments. Verify the ³⁵Cl/³⁷Cl isotopic pattern.

Section 5: Infrared (IR) Spectroscopy

Causality: IR spectroscopy is a rapid and effective method for identifying the key functional groups present in a molecule. The α-keto ester moiety has two distinct carbonyl groups (ketone and ester) which will produce strong, characteristic absorption bands. Their exact positions can provide clues about electronic conjugation.

Predicted IR Absorption Bands

The predicted frequencies are based on typical values for these functional groups.[6][7]

Table 4: Predicted IR Data

Frequency (cm⁻¹)	Intensity	Functional Group	Rationale
~ 3100-3000	Medium	C-H (Aromatic)	Characteristic C-H stretching of the phenyl ring.
~ 2960-2850	Medium	C-H (Aliphatic)	C-H stretching from the methyl groups.
~ 1735-1750	Strong	C=O (Ester)	The ester carbonyl typically absorbs at a higher frequency than a conjugated ketone.
~ 1680-1700	Strong	C=O (Ketone)	The ketone carbonyl stretch, with its frequency lowered due to conjugation with the aromatic ring.
~ 1600, 1475	Medium-Weak	C=C (Aromatic)	Skeletal vibrations of the aromatic ring.
~ 1250-1100	Strong	C-O (Ester)	Characteristic stretching vibrations of the ester C-O bonds.
~ 800-750	Strong	C-Cl	Aromatic C-Cl stretch.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount (1-2 mg) of the solid compound directly onto the ATR crystal. If the sample is an oil, a thin film can be applied.

• Instrument Setup: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Acquisition:

  • Background Scan: Collect a background spectrum of the clean, empty ATR crystal.

  • Sample Scan: Lower the ATR anvil to ensure good contact with the sample and collect the sample spectrum.

  • Parameters: Typically scan from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 16 or 32 scans to improve the signal-to-noise ratio.

• Data Analysis: The instrument software will automatically ratio the sample spectrum against the background. Identify and label the major absorption peaks and assign them to their corresponding functional groups.

Conclusion

References

• PubChem. Methyl (2-methylphenyl)(oxo)acetate. National Center for Biotechnology Information. [Link]

• Scholars Middle East Publishers. Design, Synthesis, Characterizations and Biological Evaluations of Substituted 2-((3-Chloro-2-Methylphenyl) ((1-phenyl-1H-1,2,3-triazol-4yl)methyl)amino) benzoic acid. Saudi Journal of Biomedical Research. [Link]

• PubChem. Methyl 2-(2-chlorophenyl)-2-oxoacetate. National Center for Biotechnology Information. [Link]

• webapps.rutgers.edu. Methyl 2-(3-chlorophenyl)-2-oxoacetate.[Link]

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• MDPI. Synthesis, Characterization and Bioassay of Novel Substituted 1-(3-(1,3-Thiazol-2-yl)phenyl)-5-oxopyrrolidines.[Link]

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• ResearchGate. Methyl 2-{2-[(2-methylphenoxy)methyl]phenyl}-2-oxoacetate.[Link]

• MDPI. Current Status of Research on Synthesis of α-Keto Acids and Their Esters.[Link]

• IJSDR. SYNTHESIS, CHARACTERIZATION OF SUBSTITUTED PHENYL ACYL BROMIDE DERIVATIVES AND ITS BIOLOGICAL EVALUATION. International Journal of Scientific Development and Research. [Link]

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An In-depth Technical Guide to the Physicochemical Properties of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Abstract: This technical guide provides a comprehensive overview of the known physicochemical properties of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS No. 184684-29-5). Designed for researchers, chemists, and professionals in drug development, this document consolidates available data on the compound's chemical identity, structural features, and predicted properties. In light of the limited publicly available experimental data for this specific molecule, this guide further provides expert-driven, theoretical insights into its expected spectroscopic characteristics and outlines a robust, scientifically-grounded protocol for its analysis via High-Performance Liquid Chromatography (HPLC). The objective is to equip scientists with the foundational knowledge and practical methodologies required for handling, analyzing, and further investigating this compound.

Introduction and Scope

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a substituted phenylglyoxylate derivative. Compounds within this class are often explored as intermediates in organic synthesis, particularly in the creation of more complex molecules for pharmaceutical and agrochemical applications. The presence of a chloro- and methyl-substituted phenyl ring, combined with the α-ketoester functionality, makes it a versatile building block. Understanding its fundamental physicochemical properties is a critical first step for any research or development endeavor, as these characteristics dictate everything from reaction conditions and purification strategies to solubility for bioassays and formulation development.

This guide provides a detailed examination of the compound's identity and synthesizes the available data. Where experimental data is not publicly documented, we apply established principles of analytical and organic chemistry to predict its behavior and propose robust analytical methodologies.

Chemical Identity and Structure

A precise understanding of a compound's identity is paramount for scientific integrity and reproducibility. The core identifiers for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate are summarized below.

Identifier	Value	Source
CAS Number	184684-29-5	[1]
Molecular Formula	C₁₀H₉ClO₃	[1]
Molecular Weight	212.63 g/mol	[1]
IUPAC Name	methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate	N/A
SMILES	COC(=O)C(=O)C1=C(C)C(Cl)=CC=C1	[1]

The structure of the molecule, featuring a benzene ring substituted with chlorine at position 3 and a methyl group at position 2, ortho to the glyoxylic ester moiety, is depicted below.

Figure 1: 2D Chemical Structure of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Physicochemical Properties

The physicochemical properties of a compound are foundational to its application in research and development. They influence solubility, stability, and potential bioavailability.

Property	Value / Information	Source / Rationale
Physical State	Expected to be a solid or oil at room temperature.	Based on the molecular weight and structure of similar aromatic ketoesters.
Melting Point	Experimental data not publicly available.	N/A
Boiling Point	Experimental data not publicly available.	N/A
Calculated LogP	2.00412	[1]
Topological Polar Surface Area (TPSA)	43.37 Ų	[1]
Hydrogen Bond Donors	0	[1]
Hydrogen Bond Acceptors	3	[1]
Rotatable Bonds	2	[1]

Expert Insights:

• The LogP (octanol-water partition coefficient) value of ~2 suggests the compound has moderate lipophilicity. This indicates it is more soluble in organic solvents than in water, a crucial consideration for selecting solvents for synthesis, purification, and biological assays.

• The Topological Polar Surface Area (TPSA) is a predictor of drug transport properties. A TPSA of 43.37 Ų is well within the range typically associated with good cell permeability, making this compound an interesting candidate for biological screening.

• The absence of hydrogen bond donors and the presence of three hydrogen bond acceptors (the two carbonyl oxygens and the ester oxygen) will govern its interaction with protic solvents and biological macromolecules.

Solubility: While quantitative solubility data is not available, based on its LogP and chemical structure, the compound is predicted to be soluble in common organic solvents like dichloromethane, ethyl acetate, acetone, and methanol. Its solubility in aqueous solutions is expected to be low.

Spectroscopic Profile (Theoretical)

No experimental spectra for this specific compound are publicly available. However, we can predict the key features based on its structure, which is an indispensable tool for confirming its identity upon synthesis or purification.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to provide distinct signals for the aromatic, methyl ester, and phenyl-methyl protons.

• Aromatic Protons (3H): The three protons on the phenyl ring will appear in the aromatic region, typically between 7.0-8.0 ppm. Due to their substitution pattern, they will likely present as a complex multiplet or as distinct doublets and triplets.

• Methyl Ester Protons (3H): The methyl group of the ester (-OCH₃) will be a sharp singlet, expected to appear around 3.8-4.0 ppm.

• Phenyl-Methyl Protons (3H): The methyl group attached to the phenyl ring (-CH₃) will also be a singlet, shifted slightly upfield compared to the ester methyl, likely appearing around 2.2-2.5 ppm.

¹³C NMR Spectroscopy

The carbon NMR spectrum will show 10 distinct signals corresponding to each unique carbon atom in the molecule.

• Carbonyl Carbons (2C): The two carbonyl carbons (C=O) of the keto-ester group will be the most downfield signals, typically in the range of 160-195 ppm.[2]

• Aromatic Carbons (6C): The six carbons of the benzene ring will resonate between 120-140 ppm. The carbons directly attached to the chloro and methyl substituents will have their chemical shifts influenced by these groups.

• Ester Methyl Carbon (1C): The methyl carbon of the ester (-OCH₃) is expected around 50-55 ppm.

• Phenyl-Methyl Carbon (1C): The methyl carbon on the phenyl ring (-CH₃) will be the most upfield signal, typically appearing around 15-20 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is highly effective for identifying key functional groups.

• C=O Stretching: The most prominent feature will be strong absorption bands corresponding to the carbonyl groups. The ketone C=O stretch is expected around 1680-1700 cm⁻¹, while the ester C=O stretch will appear at a higher frequency, typically 1730-1750 cm⁻¹. The conjugation with the aromatic ring may shift these values slightly.

• C-O Stretching: A distinct C-O stretch from the ester group will be visible in the 1100-1300 cm⁻¹ region.

• Aromatic C=C Stretching: Medium to weak absorptions in the 1450-1600 cm⁻¹ region will confirm the presence of the aromatic ring.

• C-H Stretching: Signals just above 3000 cm⁻¹ will correspond to aromatic C-H bonds, while those just below 3000 cm⁻¹ will correspond to the methyl C-H bonds.

Analytical Methodologies: A Proposed HPLC Protocol

A validated analytical method is essential for assessing the purity and concentration of the compound. While no specific method for this molecule is published, a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method can be designed based on its structural properties.

Principle: RP-HPLC separates compounds based on their hydrophobicity. The moderately lipophilic nature of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (LogP ~2) makes it an ideal candidate for separation on a C18 stationary phase with a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile or methanol.

Proposed HPLC Conditions

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Industry standard for resolving moderately polar to nonpolar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidification improves peak shape for acidic/phenolic impurities and protonates silanol groups.
Mobile Phase B	0.1% Acetonitrile	Common organic modifier providing good resolution for aromatic compounds.
Gradient	50% B to 95% B over 15 min	A gradient elution ensures that any impurities with different polarities are effectively separated and eluted.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical volume for analytical HPLC.
Detection	UV at 254 nm	The aromatic ring and conjugated carbonyl system will have strong UV absorbance. 254 nm is a common wavelength for detecting such chromophores.

Experimental Workflow

The logical flow for analyzing a sample using this proposed method is outlined below.

Figure 2: Proposed workflow for purity analysis via RP-HPLC.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Engineering Controls: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.

• First Aid:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

  • Skin Contact: Wash off with soap and plenty of water.

  • Inhalation: Move the person into fresh air.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.

The compound should be stored in a tightly sealed container in a cool, dry place as recommended (2-8°C) to ensure its stability.[1]

Conclusion

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a compound with significant potential as a synthetic intermediate. While comprehensive experimental data is sparse in the public domain, this guide provides a solid foundation based on its confirmed chemical identity and theoretically derived properties. The predicted physicochemical and spectroscopic characteristics offer a reliable starting point for its identification and characterization. Furthermore, the detailed, expert-proposed HPLC method provides a practical and robust protocol for its analysis, enabling researchers to confidently assess its purity and proceed with further studies. As with any compound for which data is limited, careful handling and small-scale preliminary experiments are strongly advised.

References

• Chemistry LibreTexts. 13.10: Characteristics of ¹³C NMR Spectroscopy. (2024). [Link]

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A Technical Guide to Determining the Solubility of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate in Organic Solvents for Pharmaceutical Research

Preamble: The Critical Role of Solubility in Drug Development

In the landscape of pharmaceutical development, the solubility of an active pharmaceutical ingredient (API) is a cornerstone property that dictates its therapeutic efficacy and formulation strategy.[1][2] For a compound such as Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, understanding its solubility in various organic solvents is not merely a data point; it is a critical factor that influences bioavailability, dosage form design, and ultimately, the clinical success of a potential drug candidate.[3][4][5] Poor solubility can lead to insufficient absorption and variable bioavailability, necessitating higher doses that may increase the risk of adverse effects.[2] Therefore, early and accurate determination of solubility is paramount to de-risk drug development projects and accelerate the journey from laboratory to clinic.[3][4]

Understanding the Physicochemical Landscape of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

A preliminary analysis of the chemical structure of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS No. 184684-29-5) offers qualitative insights into its potential solubility behavior.[6] The presence of a methyl ester and a ketone group suggests the potential for hydrogen bonding with protic solvents, while the chlorinated and methylated phenyl ring introduces lipophilic character. This duality implies that its solubility will be highly dependent on the specific solvent system employed. A related, simpler compound, Methyl 2-oxoacetate, is known to be soluble in most common organic solvents such as ether, dichloromethane, tetrahydrofuran (THF), and acetone, which can serve as a starting point for solvent selection.[7]

Experimental Determination of Solubility: The Equilibrium Gravimetric Method

The equilibrium solubility method, specifically through gravimetric analysis, is a fundamental and highly accurate technique for determining the solubility of a solid in a liquid solvent.[8][9][10] This method relies on the principle of creating a saturated solution at a specific temperature, followed by the quantitative analysis of the dissolved solute. Its simplicity and reliance on direct mass measurements minimize instrumental error and provide a true measure of thermodynamic solubility.[10][11]

Rationale for Method Selection

The choice of the gravimetric method is underpinned by its robustness and accessibility. It does not require sophisticated instrumentation and the principles are straightforward, making it an ideal choice for foundational solubility screening. The direct measurement of the mass of the dissolved solute provides a high degree of accuracy and precision, which is essential for building a reliable dataset for formulation development.[9]

Step-by-Step Experimental Protocol

This protocol is designed to be a self-validating system, with built-in checks to ensure equilibrium has been reached.

Materials and Equipment:

• Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (solid)

• A range of organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, tetrahydrofuran, acetonitrile)

• Analytical balance (readable to at least 0.1 mg)

• Thermostatic shaker or water bath capable of maintaining a constant temperature (e.g., 25 °C and 37 °C)

• Glass vials with screw caps

• Syringe filters (0.22 µm, solvent-compatible)

• Pre-weighed evaporation dishes or vials

• Drying oven

• Vortex mixer

Protocol:

• Preparation of Saturated Solutions:

  • Add an excess amount of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate to a series of glass vials. The key is to ensure that undissolved solid remains at the end of the experiment, indicating a saturated solution.

  • Pipette a known volume (e.g., 5.0 mL) of the selected organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period to facilitate dissolution. To ensure equilibrium is reached, it is recommended to take measurements at multiple time points (e.g., 24, 48, and 72 hours) until consecutive measurements show no significant change in concentration.[12]

• Sample Collection and Filtration:

  • Once equilibrium is reached, allow the vials to stand undisturbed at the experimental temperature for a sufficient time to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant (e.g., 2.0 mL) using a syringe fitted with a solvent-compatible 0.22 µm filter. This step is critical to remove all undissolved solid particles.

• Gravimetric Analysis:

  • Dispense the filtered supernatant into a pre-weighed, clean, and dry evaporation dish.

  • Record the exact weight of the dish with the solution.

  • Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the solute (the boiling point of the solvent is a good starting point, but should be below the melting point of the solute).

  • Continue drying until a constant weight is achieved, indicating all the solvent has been removed.[8]

  • Record the final weight of the dish containing the dry solute.

• Data Calculation:

  • Weight of the dissolved solute: (Weight of dish + dry solute) - (Weight of empty dish).

  • Weight of the solvent: (Weight of dish + solution) - (Weight of dish + dry solute).

  • Solubility ( g/100 g solvent): (Weight of dissolved solute / Weight of the solvent) x 100.

  • Solubility (mg/mL): (Weight of dissolved solute in mg / Volume of supernatant taken in mL).

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the gravimetric solubility determination workflow.

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• 12. who.int [who.int]

CAS number and identifiers for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

An In-Depth Technical Guide to Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Introduction

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a substituted aromatic α-keto ester. This class of compounds is of significant interest to researchers in organic synthesis and medicinal chemistry. The presence of multiple reactive functional groups—the ester, the ketone, and the substituted phenyl ring—makes it a versatile building block for the synthesis of more complex molecular architectures. The specific substitution pattern on the aromatic ring, featuring both a chloro and a methyl group, provides steric and electronic properties that can be exploited in the design of novel bioactive molecules. This guide provides a comprehensive overview of its chemical identifiers, properties, potential synthetic routes, and applications, particularly in the context of drug discovery and development.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and properties is fundamental for any research or development application. The primary identifier for any chemical substance is its CAS (Chemical Abstracts Service) Registry Number.

Core Identifiers

The definitive CAS number for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is 184684-29-5 [1]. This unique identifier ensures unambiguous identification in databases, publications, and regulatory documents.

Diagram 1: Chemical Structure of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Caption: Chemical structure of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Data Summary Table

The following table summarizes the key identifiers and computed physicochemical properties for this compound.

Property	Value	Source(s)
CAS Registry Number	184684-29-5	[1]
Molecular Formula	C₁₀H₉ClO₃	[1]
Molecular Weight	212.63 g/mol	[1]
SMILES	COC(=O)C(=O)C1=C(C)C(Cl)=CC=C1	[1]
Topological Polar Surface Area (TPSA)	43.37 Ų	[1]
LogP (calculated)	2.004	[1]
Hydrogen Bond Acceptors	3	[1]
Hydrogen Bond Donors	0	[1]
Rotatable Bonds	2	[1]

Synthesis and Reactivity

Conceptual Synthetic Pathway

The most probable synthetic route involves the reaction of 3-chloro-2-methyltoluene with an appropriate acylating agent, such as methyl oxalyl chloride, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).

Diagram 2: Conceptual Synthetic Workflow

Caption: Friedel-Crafts acylation approach for synthesis.

Generalized Experimental Protocol (Conceptual)

The following protocol outlines the general steps for a Friedel-Crafts acylation to synthesize the target compound. This should be treated as a conceptual guide, and specific conditions would require laboratory optimization.

• Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, suspend anhydrous aluminum chloride (AlCl₃, ~1.2 equivalents) in an anhydrous solvent such as dichloromethane (DCM) at 0 °C.

• Addition of Acylating Agent: Slowly add methyl oxalyl chloride (1.0 equivalent) to the stirred suspension while maintaining the temperature at 0 °C. Allow the mixture to stir for 15-20 minutes.

• Addition of Aromatic Substrate: Dissolve 3-chloro-2-methyltoluene (1.0 equivalent) in anhydrous DCM and add it dropwise to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for several hours (monitoring by TLC is recommended) until the starting material is consumed.

• Workup: Carefully quench the reaction by pouring it over crushed ice and concentrated HCl.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2-3 times).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Applications in Research and Drug Development

The "3-chloro-2-methylphenyl" moiety is present in various reported bioactive molecules, suggesting that Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a valuable intermediate for pharmaceutical research.[2][3]

Role as a Synthetic Intermediate

The α-keto ester functionality is highly versatile. The ketone can undergo reactions such as reduction, condensation, and amination, while the ester can be hydrolyzed or converted to other functional groups. This dual reactivity allows for the construction of complex heterocyclic systems, which are prevalent in drug molecules.

Diagram 3: Role in Drug Discovery Pipeline

Caption: From intermediate to lead compound.

Significance of the Chloro and Methyl Groups

The substitution pattern is crucial for modulating a molecule's pharmacological profile.

• Chlorine Atom: The introduction of a chlorine atom can significantly alter a molecule's lipophilicity, metabolic stability, and binding affinity.[4] Chlorine is a common feature in many FDA-approved drugs, where it often serves to block metabolic oxidation or enhance binding to a target protein through halogen bonding.[4]

• Methyl Group: The methyl group at the ortho position relative to the acylation site provides steric hindrance that can influence the conformation of the molecule. This can be a powerful tool in drug design to lock a molecule into a bioactive conformation. Furthermore, the strategic placement of methyl groups can sometimes lead to a dramatic increase in potency, an effect often referred to as the "magic methyl" effect.[5][6] This enhancement can be due to improved hydrophobic interactions with the target protein or by filling a specific pocket in the binding site.[6]

Safety and Handling

While specific safety data for this compound is limited, related structures such as Methyl 2-(3-chlorophenyl)-2-oxoacetate are classified as harmful if swallowed and causing skin and eye irritation.[7] Therefore, standard laboratory safety precautions should be observed.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably a chemical fume hood. Avoid inhalation of dust or vapors.

• Storage: Store in a cool, dry place, sealed in a tightly closed container.[1]

Conclusion

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, identified by CAS number 184684-29-5, is a valuable chemical intermediate with significant potential in synthetic and medicinal chemistry. Its versatile α-keto ester functionality, combined with a strategically substituted aromatic ring, makes it an attractive starting point for the synthesis of novel compounds. The presence of both chloro and methyl groups provides chemists with tools to fine-tune the physicochemical and pharmacological properties of target molecules, leveraging established principles of drug design to explore new therapeutic agents.

References

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• Royal Society of Chemistry. Supplementary Information. [Link]

• Rutgers University. Methyl 2-(3-chlorophenyl)-2-oxoacetate. [Link]

• Scholars Middle East Publishers. Design, Synthesis, Characterizations and Biological Evaluations of Substituted 2-((3-Chloro-2-Methylphenyl) ((1 - Phenyl-1H-1,2,3-Triazol-4-Yl) Methyl) Amino) Benzoic Acid Derivatives. [Link]

• Asian Journal of Chemistry. Synthesis of Novel 3-Chloro-2-methylphenyl Substituted Methylene Bridged Aryl Semicarbazones with Potential Anticonvulsant Activity. [Link]

• National Center for Biotechnology Information. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. [Link]

• MDPI. The Magic Methyl and Its Tricks in Drug Discovery and Development. [Link]

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A Comprehensive Technical Guide to the Safety Data Sheet (SDS) and Toxicity Profile of Chlorinated Phenyl Oxoacetates

For researchers, scientists, and drug development professionals, a thorough understanding of the safety and toxicological profile of chemical compounds is paramount. This guide provides an in-depth analysis of chlorinated phenyl oxoacetates, a class of compounds with applications in chemical synthesis. As a Senior Application Scientist, this document is structured to offer not just data, but a logical framework for understanding the potential hazards and the scientific rationale behind their assessment.

Introduction to Chlorinated Phenyl Oxoacetates

Chlorinated phenyl oxoacetates are a class of organic compounds characterized by a phenyl group, a chlorine substituent, and an oxoacetate moiety. Their synthesis can be achieved through methods such as the Friedel-Crafts acylation of a chlorinated benzene derivative with a suitable acylating agent like methyl oxalyl chloride.[1] These compounds serve as versatile intermediates in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. For instance, derivatives have been explored for their potential hypolipidemic activity.[2] Given their reactive nature and the presence of a chlorinated aromatic ring, a comprehensive evaluation of their safety and toxicity is essential before handling and for any potential application.

Deconstructing the Safety Data Sheet (SDS) for Chlorinated Phenyl Oxoacetates

A Safety Data Sheet is a standardized document that provides detailed information about the hazards of a chemical substance. While a specific SDS for every chlorinated phenyl oxoacetate derivative may not be publicly available, we can infer a representative profile based on related compounds such as ethyl 2-chloro-2-oxoacetate, methyl (2-chlorophenyl)acetate, and other chlorinated aromatic compounds.[3][4][5]

2.1. Hazard Identification

The hazard identification section is critical for a quick assessment of the potential dangers. For chlorinated phenyl oxoacetates, the following GHS classifications are likely:

Hazard Class	Category	Hazard Statement	Rationale
Flammable Liquids	3 or 4	H226/H227: Flammable liquid and vapor / Combustible liquid	Based on the presence of an ethyl or methyl ester group, which lowers the flashpoint.[3]
Skin Corrosion/Irritation	1B or 2	H314/H315: Causes severe skin burns and eye damage / Causes skin irritation	The acyl chloride-like reactivity and the chlorinated phenyl group contribute to irritant and corrosive properties.[3][6][7]
Serious Eye Damage/Irritation	1 or 2A	H318/H319: Causes serious eye damage / Causes serious eye irritation	Similar to skin irritation, these compounds are expected to be harsh on ocular tissue.[3][6][7]
Acute Toxicity (Oral, Dermal, Inhalation)	3 or 4	H301/H302, H311/H312, H331/H332: Toxic/Harmful if swallowed, in contact with skin, or if inhaled	Chlorinated aromatic compounds can exhibit systemic toxicity.[5][6][7][8]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	Volatile esters and acidic hydrolysis byproducts can irritate the respiratory tract.[3][4]
Hazardous to the Aquatic Environment (Acute/Chronic)	1, 2 or 3	H400/H401/H402, H410/H411/H412: Very toxic/Toxic/Harmful to aquatic life with long lasting effects	Chlorinated aromatic compounds are often persistent and toxic to aquatic organisms.[7][8]

This table represents a predictive hazard profile based on structurally similar compounds.

2.2. Handling, Storage, and First-Aid Measures

Given the anticipated hazards, stringent safety protocols are necessary:

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[6][7] Work should be conducted in a well-ventilated fume hood to avoid inhalation of vapors.[3][6]

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[8] Keep containers tightly closed. The containers should be corrosion-resistant.

• First-Aid:

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes and remove contaminated clothing.[3][6]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.[3][6]

  • Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration.[3][6]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

Caption: Logical flow of information within a Safety Data Sheet.

Comprehensive Toxicity Profile

The toxicity of chlorinated phenyl oxoacetates is not extensively documented as a class. However, by examining data on chlorophenols and other chlorinated aromatic compounds, we can construct a predictive toxicological profile. The primary targets for toxicity are expected to be the liver, kidneys, and nervous system.[9][10][11]

3.1. In Vitro Toxicity Assessment

In vitro (non-animal) methods are crucial first-tier assessments to determine basal cytotoxicity and specific cellular mechanisms of toxicity, aligning with the principles of reduction, refinement, and replacement (3Rs) of animal testing.[12][13]

• Cytotoxicity Assays (e.g., MTT, LDH release): These assays are fundamental for determining the concentration at which a compound causes cell death. For chlorinated aromatics, cytotoxicity is a known concern.[14] A dose-dependent decrease in cell viability would be expected. The rationale for these tests is to establish a baseline for toxicity and to guide dose selection for more complex or in vivo studies.[15]

• Genotoxicity Assays (e.g., Ames test, in vitro micronucleus assay): These tests are designed to detect the potential of a chemical to cause DNA or chromosomal damage, which can lead to cancer or heritable defects. Given that some chlorophenols have shown mutagenic or carcinogenic properties, these assays are a necessary part of the toxicological workup.[11][16]

• Hepatotoxicity and Neurotoxicity Models: Using cell lines like HepG2 (liver) or SH-SY5Y (neuronal), it's possible to screen for organ-specific toxicity.[14][17] For instance, measuring reactive oxygen species (ROS) production in these cells can indicate oxidative stress as a potential mechanism of toxicity.[14]

3.2. In Vivo Toxicity Assessment

In vivo studies, while resource-intensive, provide data on systemic effects that cannot be fully replicated in vitro.[13] These studies are typically conducted following internationally recognized OECD guidelines to ensure data quality and acceptance.[18][19]

• Acute Oral Toxicity (OECD 425): This study determines the short-term toxicity of a single oral dose and is used to calculate the LD50 (the dose lethal to 50% of the test population).[20] For related compounds, LD50 values can range from moderately to highly toxic. For example, the oral LD50 for ethyl chloroacetate in rats is 180 mg/kg.[8]

• Acute Dermal Toxicity and Irritation (OECD 402 & 404): These tests assess the effects of a single dermal application. Given the expected corrosive nature of chlorinated phenyl oxoacetates, significant skin irritation or corrosion would be anticipated.

• Repeated Dose Toxicity (OECD 407 - 28-day; OECD 408 - 90-day): These studies are critical for identifying target organs of toxicity after repeated exposure.[21] For chlorophenols, the liver and kidneys are known target organs, with effects including increased organ weight and histopathological changes.[10][11] These studies help to establish a No-Observed-Adverse-Effect Level (NOAEL), which is crucial for risk assessment.

Key Experimental Protocols

The following are abbreviated, step-by-step protocols for key toxicity assessments. These are based on standard OECD guidelines.

4.1. Protocol: In Vitro Cytotoxicity - LDH Release Assay

This protocol measures the release of lactate dehydrogenase (LDH) from damaged cells as an indicator of cytotoxicity.[15]

• Cell Culture: Plate a suitable cell line (e.g., HepG2) in a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Dosing: Prepare a serial dilution of the chlorinated phenyl oxoacetate in culture medium. Remove the old medium from the cells and add the test compound dilutions. Include a positive control (e.g., Triton X-100) and a negative control (vehicle).

• Incubation: Incubate the plate for a defined period (e.g., 24 hours).

• Sample Collection: After incubation, carefully collect a sample of the supernatant from each well.

• LDH Measurement: Use a commercial LDH assay kit. Mix the supernatant with the assay reagents according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance at the appropriate wavelength using a plate reader. Calculate the percentage of cytotoxicity relative to the positive control.

4.2. Protocol: Acute Oral Toxicity - Up-and-Down Procedure (OECD 425)

This method is designed to estimate the LD50 using a minimal number of animals.[20]

• Animal Selection: Use a single sex of a standard rodent strain (e.g., female Wistar rats).[20]

• Dose Selection: Select a starting dose based on available information. A default starting dose of 175 mg/kg can be used if no information is available.

• Dosing: Administer the test substance by oral gavage to a single animal.

• Observation: Observe the animal for signs of toxicity and mortality for up to 14 days.[20]

• Sequential Dosing:

  • If the animal survives, the next animal is dosed at a higher level.

  • If the animal dies, the next animal is dosed at a lower level.

• Endpoint: Continue this sequential dosing until the stopping criteria are met (typically after a series of reversals in outcome).

• Calculation: Calculate the LD50 and confidence intervals using the maximum likelihood method.

Caption: A tiered approach to toxicity testing and assessment.

Conclusion

Chlorinated phenyl oxoacetates are a class of chemical intermediates that require careful handling due to their potential for flammability, corrosivity, and systemic toxicity. While specific data for this exact class is limited, a comprehensive understanding of their likely hazard profile can be constructed from data on structurally related compounds. A tiered and logical approach to toxicity testing, beginning with in vitro screening and progressing to targeted in vivo studies as needed, is essential for a thorough risk assessment. The protocols and data presented in this guide provide a framework for researchers and drug development professionals to work safely with these compounds and to understand the scientific basis for these safety recommendations.

References

• OECD Guidelines for the Testing of Chemicals - Wikipedia. (n.d.).
• Guidelines for the Testing of Chemicals - OECD. (n.d.).
• OECD Chemical Testing Guidelines 2025 Updated - Auxilife. (2025, June 27).
• OECD Test Guideline 425 - National Toxicology Program. (2001, December 17).
• OECD Guidelines for the Testing of Chemicals, Section 4 : Health Effects. (n.d.).
• Synthesis of ethyl 2-(4-chlorophenyl)-5-(2-furyl)
• Ethyl 2-chloro-2-oxoacetate - Synquest Labs. (n.d.).
• UNITED STATES ENVIRONMENTAL PROTECTION AGENCY WASHINGTON, D.C.
• In Vivo and in Vitro Toxicity Studies - Biogem. (n.d.).
• Ethyl 2-Chloro-2-phenylacetate | 4773-33-5 | Tokyo Chemical Industry Co., Ltd.(JP). (n.d.).
• SAFETY DATA SHEET - MilliporeSigma. (2025, November 6).
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 19).
• Methyl (2-chlorophenyl)acetate | C9H9ClO2 | CID 93683 - PubChem - NIH. (2025, December 27).
• SAFETY DATA SHEET - Merck Millipore. (n.d.).
• material safety data sheet sds/msds - CDH Fine Chemical. (n.d.).
• Ethyl chloroacetate - SAFETY D
• Synthesis, Anticonvulsant, and Antinociceptive Activity of New 3-(2-Chlorophenyl)- and 3-(3-Chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides - MDPI. (2021, March 12).
• Understanding In Vitro and In Vivo Toxicology Testing for Chemicals - ChemSafetyPro.COM. (2018, February 11).
• In Vitro Toxicity Testing. (2011, January 16).
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• methyl 2-(4-chlorophenyl)-2-oxoacetate synthesis - ChemicalBook. (n.d.).
• HEALTH EFFECTS - Toxicological Profile for Chlorophenols - NCBI Bookshelf - NIH. (n.d.).
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Thermodynamic stability of alpha-keto ester intermediates

An in-depth technical analysis of the thermodynamic stability of

-keto ester intermediates, designed for researchers and drug development professionals.

The Thermodynamic Stability of -Keto Ester Intermediates: A Comprehensive Guide for Synthetic and Medicinal Chemists

Executive Summary

-Keto esters are highly versatile intermediates in organic synthesis, frequently employed in asymmetric catalytic hydrogenations, enzymatic transformations, and the synthesis of complex heterocycles. However, their unique vicinal dicarbonyl structure imparts complex thermodynamic behaviors. As a Senior Application Scientist, I frequently observe that poor yield or irreproducibility in -keto ester functionalization stems from a misunderstanding of their solution-phase thermodynamics.

This whitepaper deconstructs the thermodynamic stability of

-keto esters, focusing on three critical pathways: reversible hydration, keto-enol tautomerization, and photochemical degradation. By understanding the causality behind these equilibria, researchers can rationally optimize reaction conditions, solvent choices, and storage protocols.

Core Thermodynamic Equilibria

The stability and reactivity of an

-keto ester are dictated by the intense electronic communication between the adjacent ketone and ester moieties. The ester group exerts a strong electron-withdrawing inductive effect (-I), which significantly increases the electrophilicity of the -keto carbon.

Reversible Hydration (Gem-Diol Formation)

Unlike isolated aliphatic ketones, which rarely hydrate in aqueous media, the highly electrophilic

-keto carbon of an -keto ester readily undergoes reversible hydration to form a gem-diol (hydrate)[1]. In protic solvents (water, alcohols), this reaction acts as a massive thermodynamic sink.

The hydration equilibrium constant (

) is heavily dependent on the steric and electronic nature of the ester substituent. For instance, ethyl pyruvate exhibits a significant degree of hydration in aqueous solutions, which can drastically alter its availability for nucleophilic attack or catalytic hydrogenation[2]. Failure to account for the gem-diol fraction often leads to miscalculated kinetic rates, as the gem-diol is catalytically inactive in standard hydrogenation pathways.

Keto-Enol Tautomerization

While

-keto esters form highly stable enols driven by intramolecular hydrogen bonding and extended conjugation, -keto esters exhibit the opposite behavior. The keto-enol equilibrium of the pyruvic acid/ester system heavily favors the keto form, with the enol tautomer being a thermodynamically minor species ( typically ranging from 4 to 5)[3].

However, kinetic stability must not be confused with thermodynamic stability. While the enol concentration is low at equilibrium, the rate of keto-enol interconversion is exceptionally fast. In heterogeneous catalysis (e.g., Pt-catalyzed enantioselective hydrogenation), this rapid equilibration ensures that the keto form is continuously replenished, even if transient enolization occurs on the catalyst surface.

Figure 1: Primary thermodynamic equilibria of α-keto esters in aqueous and protic media.

Photochemical Stability and Degradation

-Keto esters are highly susceptible to photochemical degradation. Upon irradiation with near-UV light ( nm), the -keto carbonyl is excited to a triplet state ( ). If the molecule possesses abstractable -hydrogens, it rapidly undergoes a Norrish Type II process[4].

This pathway proceeds via a 1,4-diradical intermediate, which can either undergo C-C bond cleavage (fragmentation into an alkene and an oxalate derivative) or radical recombination to form a Norrish-Yang cyclobutanol[5]. Because of this inherent thermodynamic instability under ambient light,

-keto esters must be handled and stored in actinic (amber) glassware.

Figure 2: Photochemical degradation pathways of α-keto esters via Norrish Type II processes.

Quantitative Thermodynamic Data

To facilitate rational reaction design, the following table summarizes the key thermodynamic constants for common

-keto esters. Note the drastic difference in hydration behavior between aliphatic and aromatic derivatives.

Substrate	(Aqueous, 25°C)	Keto-Enol Equilibrium ( )	Primary Degradation Pathway
Ethyl Pyruvate	~1.20 - 1.50	4.8	Hydration / Norrish Type II
Methyl Pyruvate	~1.15 - 1.30	4.6	Hydration / Norrish Type II
Methyl Benzoylformate	< 0.05	N/A (No -protons)	Photodecarbonylation
Ethyl 2-oxobutyrate	~0.85 - 1.00	~5.1	Norrish Type II

Data synthesized from polarographic and NMR kinetic studies[2],[3].

Standardized Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include internal controls to account for variables like solvent suppression artifacts and photon flux variations.

Protocol A: NMR-Based Determination of Hydration Constants ( )

This protocol determines the exact ratio of keto to gem-diol forms in solution, which is critical before setting up aqueous biocatalytic reactions.

• Sample Preparation: Dissolve 10.0 mg of the

  -keto ester in 0.6 mL of a (1:9 v/v) mixture. The use of 10% provides the necessary lock signal while maintaining a predominantly aqueous thermodynamic environment.

• Buffering: Adjust the solution to pH 7.0 using a 50 mM phosphate buffer to prevent acid/base-catalyzed degradation during acquisition[4].

• NMR Acquisition: Transfer the solution to a standard 5 mm NMR tube. Acquire the

  -NMR spectrum at exactly 25.0°C.

  • Critical Step: Utilize a WET (Water Suppression Enhanced through

    effects) pulse sequence. Do not use presaturation, as continuous wave irradiation can inadvertently saturate the exchanging hydroxyl protons of the gem-diol via chemical exchange (SATFOR effect).

• Data Analysis: Integrate the isolated methyl/alkyl signals of the keto form (e.g., the singlet at ~2.4 ppm for ethyl pyruvate) and the corresponding upfield shifted signal of the gem-diol form (e.g., ~1.5 ppm).

• Calculation: Calculate the equilibrium constant as

  .

Protocol B: Photolytic Stability Profiling

This workflow quantifies the susceptibility of an

-keto ester to Norrish Type II cleavage, which is vital for long-term storage and formulation stability.

• Solution Preparation: Prepare a 5.0 mM solution of the

  -keto ester in degassed, anhydrous ethanol. Degassing (via freeze-pump-thaw) is mandatory to prevent reactive oxygen species (ROS) from convoluting the purely photochemical degradation pathways[1].

• Actinometry Control: Prepare a parallel solution of potassium ferrioxalate to act as a chemical actinometer, ensuring the photon flux of the light source is accurately quantified.

• Irradiation: Place the samples in a photoreactor equipped with 365 nm UV-LEDs. Maintain the temperature at 20°C using a cooling jacket to suppress thermal background reactions.

• Sampling & Quenching: Extract 50

  L aliquots at minutes. Immediately dilute with 950 L of cold acetonitrile to quench any radical chain propagation.

• HPLC-UV Analysis: Analyze the aliquots using a C18 reverse-phase column. Monitor the disappearance of the parent

  -keto ester peak and the emergence of cyclobutanol or fragmentation byproducts[5]. Plot vs. time to extract the pseudo-first-order photolytic degradation rate constant.

References

• Epstein, S. A., et al. "Direct photolysis of carbonyl compounds dissolved in cloud and fog droplets." Atmospheric Chemistry and Physics, 2013, 13, 9461–9477.

• Tur'yan, Y. I. "Studying kinetics of the dehydration reaction of pyruvic acid and ethyl pyruvate using the polarographic kinetic currents." Croatica Chemica Acta, 1999, 72(1), 13-24.

• Chiang, Y., Kresge, A. J., & Pruszynski, P. "Keto-enol equilibria in the pyruvic acid system: determination of the keto-enol equilibrium constants of pyruvic acid and pyruvate anion and the acidity constant of pyruvate enol in aqueous solution." Journal of the American Chemical Society, 1992, 114(8), 3103–3107.

• Eugene, A. J., & Guzman, M. I. "pH Dependence of the Aqueous Photochemistry of α-Keto Acids." The Journal of Physical Chemistry A, 2017, 121(15), 2924-2935.

• Takahashi, K., et al. "Total Synthesis of Zaragozic Acid C: Implementation of Photochemical C(sp3)–H Acylation." Journal of the American Chemical Society, 2017. (Referenced via ResearchGate principles on Norrish-Yang cyclization of 1,2-diketones/alpha-keto esters).

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Literature review of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate synthesis pathways

This guide details the synthesis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS: 184684-29-5), a critical pharmacophore and intermediate in the manufacturing of strobilurin fungicides (e.g., Enestroburin).

Executive Summary & Strategic Analysis

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is an

-keto ester (glyoxylate) featuring a sterically congested 1,2,3-trisubstituted benzene ring. Its primary utility lies in the construction of the -methoxyimino-benzeneacetate pharmacophore found in broad-spectrum fungicides.

The synthesis of this molecule presents a specific regiochemical challenge: placing the glyoxylate moiety at the position ortho to the methyl group and meta to the chlorine atom. Standard electrophilic aromatic substitution (Friedel-Crafts) on 2-chlorotoluene fails here due to the directing effects of the substituents, which favor substitution para to the methyl group (position 4) rather than the required position 6 (ortho to methyl).

Therefore, the synthesis relies on site-specific metallation or transition-metal catalyzed carbonylation using pre-functionalized halogenated precursors.

Key Structural Parameters

Parameter	Specification
CAS Number	184684-29-5
Molecular Formula
Molecular Weight	212.63 g/mol
Key Precursor	2-Bromo-6-chlorotoluene (CAS: 62356-27-8)
Critical Moiety	-Keto ester (highly electrophilic, prone to hydration)

Validated Synthesis Pathways

Pathway A: The Grignard/Lithiation Metathesis (Gold Standard)

This is the most reliable laboratory and pilot-scale method. It utilizes 2-bromo-6-chlorotoluene as the starting material.[1] The bromine atom provides a specific handle for metallation, ensuring 100% regioselectivity.

Mechanism:

• Metallation: Formation of the Grignard reagent (ArMgBr) or Aryllithium (ArLi).

• Acylation: Nucleophilic attack of the organometallic species on Dimethyl Oxalate .

• Selectivity Control: To prevent double addition (formation of the

  -hydroxy ester or tartrate derivative), the reaction uses inverse addition (adding the Grignard to a large excess of oxalate) at low temperatures.

Pathway B: Palladium-Catalyzed Double Carbonylation (Industrial)

For large-scale manufacturing, this route offers higher atom economy by avoiding stoichiometric metal waste.

• Reagents: 2-Bromo-6-chlorotoluene, CO (high pressure), MeOH, Pd catalyst (e.g.,

  ).

• Mechanism: Oxidative addition of Ar-Br to Pd(0), followed by CO insertion to form Ar-CO-Pd-X, then a second CO insertion (or direct attack on oxalate precursors) and methanolysis.

Pathway C: Oxidation of Acetophenone Derivatives (Legacy)

• Precursor: 1-(3-chloro-2-methylphenyl)ethanone.

• Reagent: Selenium Dioxide (

  ) in pyridine/water.

• Drawback: Use of toxic selenium reagents and difficulty in purification make this less attractive for modern GMP/GLP environments.

Comparative Analysis of Methods

Feature	Pathway A: Grignard	Pathway B: Pd-Carbonylation	Pathway C: SeO2 Oxidation
Regiocontrol	Excellent (Determined by Br)	Excellent (Determined by Br)	Good (Dependent on ketone synthesis)
Yield	65 - 80%	70 - 85%	50 - 60%
Scalability	High (Pilot/Batch)	Very High (Continuous Flow)	Low (Toxic waste)
Cost	Moderate (Mg, Oxalate)	High (Pd Catalyst, CO safety)	High (Waste disposal)
Operational Risk	Exotherm, Moisture sensitivity	High Pressure CO (Toxic)	Selenium Toxicity

Visualizing the Synthetic Logic

The following diagram illustrates the decision matrix and reaction flow for the synthesis, highlighting the critical "Inverse Addition" step in the Grignard route.

Figure 1: Strategic Synthesis Flowchart. Pathway A (Grignard) is preferred for laboratory to pilot-scale synthesis due to operational simplicity.

Detailed Experimental Protocol (Pathway A)

Objective: Synthesis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate via Grignard Metathesis. Scale: 100 mmol basis.

Reagents & Equipment[1][4][5][6]

• Precursor: 2-Bromo-6-chlorotoluene (20.5 g, 100 mmol).

• Magnesium Turnings: 2.67 g (110 mmol, 1.1 eq). Activated by oven drying.

• Dimethyl Oxalate: 23.6 g (200 mmol, 2.0 eq). Note: Excess is crucial.

• Solvent: Anhydrous THF (Tetrahydrofuran), stabilized.

• Inert Gas: Nitrogen or Argon atmosphere.

Step-by-Step Methodology

Phase 1: Preparation of the Grignard Reagent

• Setup: Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, addition funnel, and internal thermometer. Flame-dry under

  flow.

• Activation: Add Mg turnings and a crystal of Iodine (

  ). Add 10 mL of anhydrous THF to cover the Mg.

• Initiation: Add 1-2 mL of the 2-bromo-6-chlorotoluene solution (dissolved in 80 mL THF). Heat gently with a heat gun until the iodine color fades and turbidity appears (signaling initiation).

• Addition: Dropwise add the remaining aryl bromide solution over 45-60 minutes. Maintain a gentle reflux solely via the exotherm of the reaction.

• Completion: Once addition is complete, reflux externally (oil bath) for 1 hour to ensure full conversion. Cool to Room Temperature (RT).

Phase 2: The Acylation (Inverse Addition)

• Oxalate Solution: In a separate 1 L flask, dissolve Dimethyl Oxalate (2.0 eq) in 150 mL anhydrous THF. Cool this solution to -78°C (Dry ice/Acetone bath).

• Transfer: Transfer the prepared Grignard solution to an addition funnel (using a cannula to avoid air exposure).

• Controlled Addition: Slowly add the Grignard reagent into the cold Oxalate solution over 1 hour.

  • Why? Keeping Oxalate in excess at all times prevents the product (keto-ester) from reacting with a second equivalent of Grignard (which would form the tertiary alcohol byproduct).

• Warming: Stir at -78°C for 1 hour, then allow the mixture to slowly warm to -10°C over 2 hours.

Phase 3: Workup & Purification[2]

• Quench: Pour the reaction mixture into 300 mL of saturated

  solution (cold). Stir vigorously for 15 minutes.

• Extraction: Extract with Ethyl Acetate (

  mL).

• Wash: Wash combined organics with Brine (

  mL) and Water. Dry over anhydrous .[2][3]

• Concentration: Evaporate solvent under reduced pressure.

• Purification: The excess dimethyl oxalate (solid) may precipitate upon concentration; filter it off. Purify the oily residue via vacuum distillation or silica gel flash chromatography (Hexane/EtOAc 9:1).

Expected Yield: 65-75% Characterization:

• 1H NMR (

  ): 2.35 (s, 3H, Ar-Me), 3.95 (s, 3H, OMe), 7.1-7.4 (m, 3H, Ar-H).

• IR: 1740

  (ester C=O), 1690 (ketone C=O).

Reaction Mechanism Diagram

Understanding the transition states is vital for troubleshooting low yields.

Figure 2: Mechanistic pathway of the Grignard addition to Dimethyl Oxalate.

References

• Grignard Synthesis of Aryl Glyoxylates

  • Method: Nucleophilic substitution of oxal
  • Source:Organic Syntheses, Coll. Vol. 9, p. 58 (1998); Vol. 72, p. 163 (1995).
  • Relevance: Establishes the "Inverse Addition" protocol as the standard for preventing bis-addition.

• Strobilurin Fungicide Chemistry (Enestroburin)

  • Context: Synthesis of strobilurin analogues involving the 2-(substituted-phenyl)

  • Source:Asian Journal of Chemistry, Vol. 25, No. 16 (2013), 8897-8900.[3]

  • Relevance: Confirms the utility of the intermediate in downstream agrochemical synthesis.

• Double Carbonylation of Aryl Halides

  • Method: Pd-catalyzed reaction of Aryl bromides with CO and alcohols to form -keto esters.
  • Source:Bulletin of the Chemical Society of Japan, Vol. 62, No. 12 (1989).
  • Relevance: Provides the industrial alternative pathway avoiding stoichiometric magnesium.

• Precursor Availability (2-Bromo-6-chlorotoluene)

  • Source: Spectrochem / Sigma-Aldrich Catalog D
  • Relevance: Verifies the commercial availability of the regiochemically pure starting m

Sources

• 1. scribd.com [scribd.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. asianpubs.org [asianpubs.org]

Molecular weight and formula verification for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

An In-Depth Technical Guide to the Molecular Weight and Formula Verification of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Executive Summary: The precise characterization of chemical compounds is a foundational pillar of research and development, particularly within the pharmaceutical and materials science sectors. For novel or synthesized molecules such as Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, an intermediate with potential applications in organic synthesis, unambiguous verification of its molecular formula and weight is the first critical step in establishing its identity and purity. This guide provides a comprehensive framework for researchers and scientists, detailing the theoretical basis and practical application of orthogonal analytical techniques—High-Resolution Mass Spectrometry (HRMS) and Elemental Analysis (EA)—to achieve unequivocal structural confirmation. By synthesizing high-accuracy mass data with precise elemental composition, this dual-validation workflow ensures the highest degree of confidence in the compound's identity, a non-negotiable requirement for subsequent research, process optimization, and regulatory compliance.

Theoretical Foundation for Structural Verification

The identity of a molecule is fundamentally defined by its atomic composition and arrangement. For Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, the proposed structure dictates a specific molecular formula and, consequently, a precise molecular weight.

Molecular Formula and Calculated Weight

Based on its chemical name and structure, the molecular formula for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is determined to be C₁₀H₉ClO₃ [1].

The monoisotopic molecular weight is calculated using the mass of the most abundant isotopes of each element (¹²C, ¹H, ³⁵Cl, and ¹⁶O):

• Carbon (C): 10 atoms × 12.000000 Da = 120.000000 Da

• Hydrogen (H): 9 atoms × 1.007825 Da = 9.070425 Da

• Chlorine (Cl): 1 atom × 34.968853 Da = 34.968853 Da

• Oxygen (O): 3 atoms × 15.994915 Da = 47.984745 Da

• Total Monoisotopic Mass: 212.024023 Da

The average molecular weight, used for stoichiometric calculations with bulk material, is 212.63 g/mol [1]. Analytical techniques like mass spectrometry, however, measure the mass of individual ions, making the monoisotopic mass the critical value for verification.

The Principle of High-Resolution Mass Spectrometry (HRMS)

HRMS is a cornerstone technique for determining molecular formulas with high confidence. Unlike low-resolution mass spectrometry, which provides nominal masses, HRMS instruments like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap can measure the mass-to-charge ratio (m/z) of an ion to four or more decimal places[2]. This exceptional mass accuracy, often below 1 part-per-million (ppm), makes it possible to distinguish between different molecular formulas that may have the same nominal mass[2][3].

A key feature for verifying chlorine-containing compounds is the analysis of the isotopic pattern. Chlorine naturally exists as two stable isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). Therefore, the mass spectrum of a molecule containing one chlorine atom will exhibit two distinct peaks for the molecular ion: an [M]+ peak corresponding to the ³⁵Cl isotope and an [M+2]+ peak (for the ³⁷Cl isotope) that is approximately one-third the intensity of the [M]+ peak. This characteristic signature provides powerful evidence for the presence of a single chlorine atom.

The Principle of Elemental Analysis (EA)

Elemental analysis is a robust and long-standing technique for determining the mass fractions of carbon, hydrogen, nitrogen, sulfur, and halogens in a sample[4][5]. The most common method is combustion analysis, where a sample is burned in a high-temperature, oxygen-rich environment[6]. This process converts the constituent elements into simple gases (CO₂, H₂O, N₂, SO₂). These gases are then separated and measured by detectors, allowing for the precise calculation of the percentage of each element in the original sample[6][7]. For halogen determination, specific combustion or titration methods are employed. By comparing the experimentally determined elemental percentages to the calculated theoretical values for the proposed formula (C₁₀H₉ClO₃), EA provides orthogonal validation of the compound's bulk composition and purity[8].

Integrated Verification Workflow and Data Summary

A robust verification process relies on the integration of complementary data streams. The workflow below illustrates the logical path from sample analysis to final confirmation.

Caption: Workflow for the verification of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Summary of Expected Analytical Data

The table below consolidates the theoretically calculated values that serve as the benchmark for experimental results.

Parameter	Theoretical Value (for C₁₀H₉ClO₃)	Purpose
Molecular Formula	C₁₀H₉ClO₃	Defines the elemental composition.
Average Molecular Weight	212.63 g/mol	Used for bulk measurements and reaction stoichiometry.
Monoisotopic Mass ([M]⁺, ³⁵Cl)	212.024023 Da	The primary value for HRMS confirmation.
Isotopic Mass ([M+2]⁺, ³⁷Cl)	214.021073 Da	Confirms the presence and number of chlorine atoms.
Elemental Composition (C)	56.49 %	Validates the carbon backbone of the molecule.
Elemental Composition (H)	4.27 %	Confirms the number of hydrogen atoms.
Elemental Composition (Cl)	16.67 %	Confirms the presence and proportion of chlorine.
Elemental Composition (O)	22.57 %	Confirms the oxygen content (often by difference).

Detailed Experimental Protocols

The following protocols outline the step-by-step methodologies for acquiring the necessary analytical data. It is imperative that all instruments are properly calibrated according to manufacturer specifications to ensure data integrity.

Protocol 1: High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the accurate mass of the molecular ion and verify the characteristic isotopic pattern for a single chlorine atom.

Instrumentation: A high-resolution mass spectrometer, such as a Q-TOF or Orbitrap, equipped with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Methodology:

• Instrument Calibration: Calibrate the mass spectrometer immediately prior to analysis using a certified calibration standard (e.g., sodium formate for ESI negative mode or a manufacturer-provided standard mixture). The calibration should ensure mass accuracy of < 2 ppm.

• Sample Preparation: Prepare a dilute solution of the sample (~10-50 µg/mL) in a suitable solvent such as methanol or acetonitrile. The solvent should be of high purity (LC-MS grade).

• Ionization: Introduce the sample solution into the ESI source. The compound is expected to ionize effectively, likely forming a protonated molecule [M+H]⁺ or a sodium adduct [M+Na]⁺.

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 100-500 Da). Ensure the instrument resolution is set to a high value (e.g., >20,000) to achieve accurate mass measurements.

• Data Analysis:

  • Identify the peak corresponding to the molecular ion (e.g., [M+H]⁺).

  • Determine its measured exact mass. The expected m/z for [C₁₀H₉ClO₃+H]⁺ would be approximately 213.0318.

  • Calculate the mass error in ppm: [(Experimental Mass - Theoretical Mass) / Theoretical Mass] * 10^6. A value of < 5 ppm is considered a good match.

  • Locate the corresponding [M+2] peak (e.g., [C₁₀H₉³⁷ClO₃+H]⁺ at m/z ~215.0289).

  • Verify that the intensity ratio of the [M+2] peak to the [M] peak is approximately 0.32:1, which is characteristic for a molecule containing one chlorine atom.

Protocol 2: Elemental Analysis

Objective: To quantitatively determine the mass percentages of Carbon, Hydrogen, and Chlorine in the sample and compare them to the theoretical values.

Instrumentation: A modern CHN elemental analyzer for carbon and hydrogen. A separate method, such as Schöniger flask combustion followed by titration, for chlorine analysis.

Methodology:

• Sample Preparation: Accurately weigh a small amount of the dried, pure sample (typically 1-3 mg) into a tin or silver capsule.

• Instrument Calibration: Analyze a certified organic standard with known elemental composition (e.g., acetanilide) to create a calibration curve and validate instrument performance.

• Combustion (CHN Analysis): The sample is combusted at high temperatures (~900-1000 °C) in a stream of pure oxygen. This converts carbon to CO₂ and hydrogen to H₂O.

• Gas Analysis: The resulting gases are passed through a reduction tube and then separated via gas chromatography. Their concentrations are measured using a thermal conductivity detector. The instrument's software calculates the %C and %H in the original sample.

• Halogen Analysis (Chlorine):

  • The sample is combusted in an oxygen-filled flask containing an absorbing solution.

  • The resulting chloride ions in the solution are then quantified, typically by argentometric titration.

• Data Analysis:

  • Compare the experimental percentages of C, H, and Cl to the calculated theoretical values (56.49% C, 4.27% H, 16.67% Cl).

  • Experimental values should typically fall within ±0.4% of the theoretical values to be considered a match.

Conclusion: A Self-Validating System

The structural verification of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is achieved not by a single measurement, but by the convergence of evidence from orthogonal analytical techniques. High-Resolution Mass Spectrometry provides an exquisitely precise mass measurement, which strongly suggests the molecular formula C₁₀H₉ClO₃ and confirms the presence of chlorine through its unique isotopic signature. Elemental Analysis provides complementary, quantitative data on the bulk composition of the material, confirming that the ratios of carbon, hydrogen, and chlorine align with the proposed formula. When the results of both experiments fall within acceptable error limits of the theoretical values, they form a self-validating system that provides the highest possible confidence in the compound's identity and purity, a critical prerequisite for its use in any scientific or developmental application.

References

• Vertex AI Search. (n.d.). What Is High-Resolution Mass Spectrometry in the Determination of Molecular Formulas?
• Wikipedia. (2024). Elemental analysis.
• ChemScene. (n.d.). Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate | 184684-29-5.
• ELTRA. (n.d.). Elemental Analysis - Organic & Inorganic Compounds.
• Exeter Analytical. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry.
• Elementar. (n.d.). Elemental analysis: operation & applications.
• AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds.
• Koch, B. P., & Dittmar, T. (2007). Fundamentals of Molecular Formula Assignment to Ultrahigh Resolution Mass Data of Natural Organic Matter. Analytical Chemistry, 79(4), 1757-1763.
• Longdom Publishing. (n.d.). Analytical Precision: Using High-Resolution Mass Spectrometry for.
• UCLA Department of Chemistry and Biochemistry. (n.d.). Illustrated Glossary of Organic Chemistry - High-resolution mass spectrometry.

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• 2. What Is High-Resolution Mass Spectrometry in the Determination of Molecular Formulas? | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Illustrated Glossary of Organic Chemistry - High-resolution mass spectrometry [chem.ucla.edu]
• 4. Elemental analysis - Wikipedia [en.wikipedia.org]
• 5. Elemental Analysis - Organic & Inorganic Compounds | ELTRA [eltra.com]
• 6. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry [velp.com]
• 7. azom.com [azom.com]
• 8. Elemental analysis: operation & applications - Elementar [elementar.com]

Navigating the Thermal Landscape of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate: A Technical Guide to Determining Melting and Boiling Points

Abstract

For researchers, scientists, and professionals in drug development, the precise characterization of a compound's physical properties is a cornerstone of robust and reproducible research. The melting and boiling points of an active pharmaceutical ingredient (API) or a key intermediate, such as Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, are critical parameters that influence its purity, stability, and formulation. This in-depth technical guide addresses the challenge of determining these fundamental thermal properties. In the absence of readily available experimental data for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS No. 184684-29-5), this document provides a comprehensive framework for both experimental determination and computational prediction. We will delve into the causality behind experimental choices, present self-validating protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), and explore the utility of in-silico predictions.

Introduction: The Criticality of Thermal Properties in Pharmaceutical Development

The melting point of a solid is the temperature at which it transitions into a liquid state at atmospheric pressure. It is a key indicator of purity; impurities typically depress and broaden the melting range. The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure, leading to vaporization. These properties are not mere data points; they are intrinsically linked to a molecule's intermolecular forces and crystal lattice structure.[1][2][3] A thorough understanding of these thermal characteristics is paramount for:

• Purity Assessment: A sharp and defined melting point is a strong indicator of a highly pure compound.

• Stability and Storage: Knowledge of thermal decomposition points, often investigated alongside melting and boiling behavior, dictates appropriate storage and handling conditions.

• Process Chemistry: Boiling points are crucial for designing distillation and purification protocols during synthesis.

• Formulation Development: The thermal behavior of an API influences the choice of excipients and manufacturing processes for the final drug product.

This guide will equip the reader with the foundational knowledge and practical methodologies to confidently determine the melting and boiling points of novel compounds like Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

The Challenge: Data Unavailability for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

A comprehensive search of scientific literature and chemical databases reveals a lack of publicly available, experimentally determined melting and boiling points for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate. However, data for a structural isomer, Methyl 2-(3-chlorophenyl)-2-oxoacetate (CAS No. 34966-50-2), is available and can serve as a preliminary, albeit rough, estimate.

Compound	CAS Number	Melting Point (°C)	Boiling Point (°C)
Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate	184684-29-5	Not available	Not available
Methyl 2-(3-chlorophenyl)-2-oxoacetate	34966-50-2	44 - 45	292.2 ± 23.0 at 760 mmHg

The presence of a methyl group in the target compound, in addition to the chloro-substituent, will influence its molecular weight, polarity, and crystal packing, leading to different melting and boiling points compared to its isomer. Therefore, direct experimental determination is essential for accurate characterization.

Experimental Determination of Thermal Properties

The following sections provide detailed protocols for the two most common and reliable techniques for determining the melting and boiling points of pharmaceutical compounds: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Melting Point Determination via Differential Scanning Calorimetry (DSC)

Principle: DSC is a thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.[4][5] When the sample undergoes a phase transition, such as melting, it will absorb heat, resulting in a detectable endothermic peak on the DSC thermogram. The onset and peak temperatures of this peak provide the melting point range.

Experimental Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium) according to the manufacturer's guidelines and relevant standards such as ASTM E967.

• Sample Preparation:

  • Accurately weigh 2-5 mg of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate into a clean, non-reactive DSC pan (e.g., aluminum).

  • Hermetically seal the pan to prevent any loss of volatile components during heating.

  • Prepare an empty, sealed pan to be used as a reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to create a reproducible atmosphere and prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 25°C).

  • Ramp the temperature at a controlled rate, typically 10°C/min, to a temperature significantly above the expected melting point.[5] This heating rate offers a good balance between resolution and sensitivity.

• Data Analysis:

  • The resulting thermogram will show heat flow as a function of temperature.

  • The melting event will appear as an endothermic peak.

  • Determine the onset temperature (the intersection of the baseline with the tangent of the peak's leading edge) and the peak temperature. The melting point is typically reported as the onset temperature.

Self-Validation: To ensure the accuracy and reliability of the measurement, perform the analysis in triplicate. The results should be highly reproducible. A sharp, single melting peak is indicative of a pure substance.

Caption: Workflow for Melting Point Determination using DSC.

Boiling Point and Decomposition Analysis via Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[6][7] For boiling point determination, the onset temperature of mass loss due to vaporization in an inert atmosphere corresponds to the boiling point.[8] TGA is also invaluable for assessing thermal stability and decomposition pathways.

Experimental Protocol:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's instructions and relevant standards like ASTM E1582.[6]

• Sample Preparation:

  • Place 5-10 mg of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate into a tared TGA pan (e.g., alumina or platinum).

• Instrument Setup:

  • Place the sample pan onto the TGA balance.

  • Purge the furnace with an inert gas, such as nitrogen, at a consistent flow rate (e.g., 20-50 mL/min). This is crucial to prevent oxidation and ensure that mass loss is due to volatilization or decomposition, not reaction with air.[9]

• Thermal Program:

  • Equilibrate the sample at a starting temperature of around 25°C.

  • Heat the sample at a linear rate, typically 10-20°C/min, to a high temperature (e.g., 600°C) to ensure complete volatilization or decomposition.

• Data Analysis:

  • The TGA curve will plot the percentage of initial mass remaining versus temperature.

  • A sharp, single-step mass loss is indicative of boiling. The onset temperature of this mass loss event is taken as the boiling point.

  • Multiple mass loss steps at higher temperatures indicate decomposition. The temperatures at which these events occur provide information about the thermal stability of the compound.

Self-Validation: Correlating the TGA results with DSC can provide a more complete thermal profile. A DSC run over the same temperature range will show an endothermic event corresponding to the boiling point observed in the TGA.

Caption: Workflow for Boiling Point and Stability Analysis using TGA.

Computational Prediction of Physical Properties

In the absence of experimental data, computational (in-silico) methods can provide valuable estimations of melting and boiling points.[10][11] These methods are particularly useful in early-stage drug discovery for screening large libraries of virtual compounds.

Principle: Quantitative Structure-Property Relationship (QSPR) models are mathematical models that correlate a compound's chemical structure with its physical properties.[12] These models are built using large datasets of known compounds and employ machine learning algorithms to identify the structural features that influence a particular property.[13]

Methodology:

• Molecular Descriptor Calculation: The 2D or 3D structure of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is used to calculate a wide range of molecular descriptors. These descriptors quantify various aspects of the molecule's topology, geometry, and electronic properties.

• Model Application: The calculated descriptors are then fed into a pre-trained QSPR model to predict the melting or boiling point.

• Caveats and Trustworthiness: It is crucial to understand that these are predictions and not substitutes for experimental data. The accuracy of the prediction depends heavily on the quality of the model and the similarity of the target compound to the compounds in the model's training set. The results should be considered as estimates and used to guide experimental design.

Several commercial and open-source software packages are available for performing QSPR predictions. When reporting computationally derived values, it is essential to specify the software and model used.

Conclusion and Future Directions

The determination of the melting and boiling points of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a critical step in its chemical and pharmaceutical development. While experimental data is not currently available in the public domain, this guide provides robust, step-by-step protocols for their determination using DSC and TGA. These experimental techniques, when performed with proper calibration and validation, yield accurate and reliable data. Furthermore, computational prediction methods offer a valuable tool for estimation, particularly in the early stages of research. For definitive characterization, it is strongly recommended that the experimental protocols outlined herein be performed. The resulting data will be invaluable for ensuring the quality, stability, and successful application of this compound in drug development and other scientific endeavors.

References

• ASTM E1131-08, Standard Test Method for Compositional Analysis by Thermogravimetry, ASTM International, West Conshohocken, PA, 2008,

• E1131 Standard Test Method for Compositional Analysis by Thermogravimetry, ASTM International,

• Predicting boiling and melting points – Organic Chemistry: How to…, Organic Chemistry Explained, 2022,

• E1131 Standard Test Method for Compositional Analysis by Thermogravimetry, ASTM International,

• ASTM E1131-20 Standard Test Method for Composition Analysis by Thermogravimetry, EUROLAB,

• Compositional Analysis by Thermogravimetry, ASTM International, 2020,

• 3.3 Melting points and Boiling Points – Introductory Organic Chemistry, Open Oregon Educational Resources, openoregon.pressbooks.pub/introductoryorganicchemistry/chapter/3-3-melting-points-and-boiling-points/

• Differential Scanning Calorimetry (DSC) Testing of Materials, Applus+ DatapointLabs,

• Predicting Molecular Properties via Computational Chemistry, J-STAR Research,

• Computational methods for predicting properties, ProtoQSAR,

• Understanding ASTM E794: Guidelines for Differential Scanning Calorimeter (DSC) Testing, Nande, 2024,

• Predicting Physical-Chemical Properties of Compounds from Molecular Structures by Recursive Neural Networks, Journal of Chemical Information and Modeling, 2006, pubs.acs.org/doi/10.1021/ci060104e

• Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357, Intertek,

• Standard Test Method for Melting And Crystallization Temperatures By Thermal Analysis, ASTM International,

• Standard Test Method for Melting And Crystallization Temperatures By Thermal Analysis, ASTM International,

• Advancing physicochemical property predictions in computational drug discovery, eScholarship, University of California, escholarship.org/uc/item/42d2p8f1

• Boiling Point and Melting Point in Organic Chemistry, Chemistry Steps, 2024,

• Transition Temperatures and Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry, ASTM International, 2012,

• New computational chemistry techniques accelerate the prediction of molecules and materials, MIT News, 2025, news.mit.
• Properties and Trends of Organic Compounds, Student Academic Success, 2025, sass.uottawa.ca/sites/sass.uottawa.ca/files/ressources_pedagogiques/properties_and_trends_of_organic_compounds.pdf
• Predicting Boiling Points of Organic Compounds Using Machine Learning: A Linear Regression Approach, Medium, 2024, medium.com/@emmanuelgabriel_75438/predicting-boiling-points-of-organic-compounds-using-machine-learning-a-linear-regression-3f6e1f0c2c1a

• Glass Transition Temperatures by Differential Scanning Calorimetry or Differential Thermal Analysis, ASTM International, 1998,

• Determining Temperatures and Heats of Transitions of Fluoropolymers by Differential Scanning Calorimetry, ASTM International, 2012,

• Application of thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to estimate the normal boiling points of ∆9-tetrahydrocannabivarin (THCV) and ∆9-tetrahydrocannabinol (THC), PMC,

• Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358, Intertek,

• Thermogravimetric Analysis (TGA), Prime Process Safety Center,

• A Beginner's Guide to Thermogravimetric Analysis, XRF Scientific, 2023,

• Thermogravimetric Analysis – TGA, NETZSCH,

• Testing Standards, TA Instruments,

Sources

• 1. Predicting boiling and melting points – Organic Chemistry: How to…. [shimizu-uofsc.net]
• 2. 3.3 Melting points and Boiling Points – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 3. monash.edu [monash.edu]
• 4. Differential Scanning Calorimetry (DSC) Testing of Materials - Applus DatapointLabs [datapointlabs.com]
• 5. Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357 [intertek.com]
• 6. Thermogravimetric Analysis (TGA) - Prime Process Safety Center [primeprocesssafety.com]
• 7. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 8. Application of thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to estimate the normal boiling points of ∆9-tetrahydrocannabivarin (THCV) and ∆9-tetrahydrocannabinol (THC) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 10. J-STAR Computational Chem | CRO Services [jstar-research.com]
• 11. Computational methods for predicting properties | ProtoQSAR [protoqsar.com]
• 12. math.unipd.it [math.unipd.it]
• 13. medium.com [medium.com]

Reactivity profile of the alpha-keto group in Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Technical Whitepaper: Reactivity Profile of the

-Keto Moiety in Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Executive Summary & Molecular Architecture

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS: 184684-29-5) represents a "privileged scaffold" in the synthesis of strobilurin-class fungicides and specific kinase inhibitors. Its core reactivity is defined by the

-keto ester functionality attached to a sterically congested aromatic ring.

Unlike simple phenylglyoxylates, the presence of the ortho-methyl group (C2) and the meta-chloro group (C3) introduces a critical "Ortho-Effect."

• Conformational Twist: The steric clash between the C2-methyl group and the

  -carbonyl oxygen forces the dicarbonyl system to rotate out of coplanarity with the benzene ring.

• Electronic Consequences: This de-conjugation prevents resonance stabilization of the ketone by the aromatic

  -system. Consequently, the -keto carbon becomes hyper-electrophilic , significantly more reactive than typical aryl ketones.

The Reactivity Hierarchy: The 1,2-Dicarbonyl Dipole

The molecule presents two electrophilic sites: the ketone (C=O) and the ester (COOMe). In almost all nucleophilic scenarios, the

-keto group is the kinetic point of attack due to:

• Inductive Activation: The adjacent ester group exerts a strong electron-withdrawing effect (-I), destabilizing the ketone.

• Dipole Repulsion: The s-cis or s-trans alignment of the two carbonyl dipoles creates a high-energy ground state, which is relieved upon nucleophilic attack.

Reactivity Heat Map

Site	Reactivity Type	Relative Rate	Key Transformation
-Keto Carbon	Hard Electrophile	High (Kinetic)	1,2-Addition, Reduction, Condensation
Ester Carbon	Soft Electrophile	Low	Transesterification, Amidation
Aromatic Ring	Nucleophile (Weak)	Very Low	Electrophilic Aromatic Substitution (blocked by deactivation)

Asymmetric Transformation: The "Money Step"

For drug and agrochemical development, the reduction of the

-keto group to the chiral -hydroxy ester is the most critical transformation. Due to the steric bulk of the 3-chloro-2-methylphenyl group, standard reduction (e.g., NaBH4) yields a racemate. High-value synthesis requires enantioselective catalysis .

Protocol A: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

This method is preferred for scalability and cost-efficiency over stoichiometric boron reagents.

Mechanism: The reaction proceeds via a metal-ligand bifunctional mechanism (e.g., using a Ru(II)-TsDPEN catalyst). The "twisted" nature of the substrate actually aids stereoselectivity by locking the substrate into a specific quadrant of the chiral catalyst pocket.

Experimental Workflow (Self-Validating):

• Catalyst Prep: Mix [RuCl2(p-cymene)]2 (0.5 mol%) and (S,S)-TsDPEN (1.2 eq relative to Ru) in isopropanol. Heat to 80°C for 1 hour. Validation: Solution turns from orange to deep red.

• Reaction: Add the substrate (Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate) and a formic acid/triethylamine (5:2) azeotrope as the hydrogen source.

• Control: Monitor via TLC (SiO2, 20% EtOAc/Hexanes). The starting material (bright yellow spot) disappears; product (colorless) appears.

• Workup: The

  -hydroxy ester is prone to racemization under basic conditions. Quench with dilute HCl, extract with EtOAc, and wash with brine.

Critical Insight: The ortho-methyl group blocks the Re-face (or Si-face, depending on conformation), enhancing the enantiomeric excess (ee) often >95%.

Condensation Reactions: Oxime and Hydrazone Formation[2]

In strobilurin synthesis, the

-keto group is often converted to an oxime ether.

Technical Challenge: The E/Z selectivity. Due to the ortho-substitution, the thermodynamic equilibrium heavily favors the isomer where the methoxy group of the oxime is anti to the bulky aromatic ring to minimize steric strain. This "thermodynamic lock" is a distinct advantage of the 3-chloro-2-methyl scaffold compared to unsubstituted phenylglyoxylates.

Visualization of Pathways[3]

The following diagram illustrates the divergent pathways controlled by the specific electronic and steric nature of the substrate.

Caption: Divergent reactivity pathways of the

-keto ester scaffold. The steric bulk of the ortho-methyl group directs stereochemical outcomes in reduction and condensation.

Experimental Protocol: Synthesis of the -Oxime Derivative

Context: This protocol demonstrates the condensation reactivity, critical for fungicide synthesis.

Reagents:

• Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (1.0 eq)

• Methoxylamine hydrochloride (1.5 eq)

• Pyridine (2.0 eq)

• Methanol (Solvent, 0.5 M)

Step-by-Step:

• Dissolution: Dissolve the keto-ester in Methanol at room temperature. The solution will be slightly yellow.

• Buffering: Add Pyridine. Note: Pyridine acts as an HCl scavenger. Using strong inorganic bases (NaOH) can hydrolyze the ester.

• Addition: Add Methoxylamine HCl in one portion.

• Reflux: Heat to 60°C for 4 hours.

  • Monitoring: Use HPLC (C18 column, MeCN/H2O). The keto-peak (approx 210 nm absorbency) will vanish.

• Isolation: Evaporate MeOH. Redissolve residue in CH2Cl2/Water. The organic layer contains the oxime.

• Purification: Crystallization from Hexanes/EtOAc is preferred over chromatography to separate E/Z isomers if necessary.

References

• Strobilurin Biosynthesis & Synthesis

  • Investigations into the biosynthesis of the antifungal strobilurins.[1] (PMC). This paper details the synthetic pathways of strobilurin analogs involving

    -keto ester intermediates.

• Asymmetric Reduction of

  -Keto Esters:

  • Enantioselective Reduction of Ketones.[2][3][4] (Wikipedia/General Reference). Provides the foundational mechanism for catalytic transfer hydrogenation (ATH) used in Protocol A.

• General Reactivity of

  -Keto Esters:

  • Nucleophilic Addition to Carbonyl Groups.[5][6] (Chemistry Steps). Explains the electronic activation of the ketone by the adjacent ester group.

• Specific Scaffold Data

  • Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate Properties.[7] (ChemScene).[7] Verification of the specific CAS and physical properties.

Sources

• 1. Investigations into the biosynthesis of the antifungal strobilurins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Application Note: Protocol for the Synthesis of Heterocycles Using Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS 184684-29-5) is a highly versatile

-keto ester building block utilized extensively in the discovery of bioactive small molecules[1]. The distinct structural feature of this molecule is its contiguous dicarbonyl system. The adjacent ketone and ester groups significantly influence each other's reactivity, creating a highly electrophilic hub susceptible to bis-nucleophilic attack[2].

In drug development, this

-keto ester is a privileged precursor for synthesizing rigid heterocyclic scaffolds. Because the ketonic carbonyl lacks the resonance stabilization present in the ester moiety, it is significantly more electrophilic and less sterically hindered[2]. This differential reactivity allows for highly regioselective sequential condensations:

• Quinoxalin-2(1H)-ones: Condensation with o-phenylenediamine initiates via the rapid attack of the primary amine on the

  -keto carbon to form an imine. This is followed by intramolecular lactamization at the ester carbon, expelling methanol to yield the thermodynamically stable quinoxaline core[3].

• 1,4-Benzoxazin-2-ones: Condensation with 2-aminophenol follows a similar initial N-attack at the ketone, but requires higher activation energy for the subsequent O-attack (lactonization) at the ester due to the lower nucleophilicity of the phenolic hydroxyl group.

Divergent Synthetic Pathways

Divergent synthesis of heterocycles from Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Experimental Protocols

As a self-validating system, these protocols are designed with inherent visual and analytical checkpoints to ensure reaction fidelity without requiring continuous complex sampling.

Protocol A: Synthesis of 3-(3-chloro-2-methylphenyl)quinoxalin-2(1H)-one

Causality & Design: Ethanol is selected as the primary solvent because it completely dissolves the starting materials at reflux but acts as an anti-solvent for the rigid, planar quinoxalinone product. The addition of catalytic glacial acetic acid selectively protonates the highly electrophilic ketonic carbonyl, accelerating the initial imine formation without fully neutralizing the basic o-phenylenediamine nucleophile[3].

Step-by-Step Methodology:

• Initiation: In a 100 mL round-bottom flask, dissolve Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (2.12 g, 10.0 mmol) in 30 mL of absolute ethanol.

• Reagent Addition: Add o-phenylenediamine (1.19 g, 11.0 mmol, 1.1 eq) in one portion, followed by 3 drops of glacial acetic acid. The solution will typically darken to a deep yellow/orange.

• Reflux & IPC (In-Process Control): Attach a reflux condenser and heat the mixture to 78 °C. Monitor the reaction via TLC (Hexane:Ethyl Acetate 7:3). Self-Validation Check: The reaction is complete (typically 2–3 hours) when the highly UV-active starting material spot (

  ) is entirely replaced by a bright blue fluorescent product spot under 254/365 nm UV light ( ). As the reaction progresses, a heavy precipitate will form, driving the equilibrium forward (Le Chatelier's principle).

• Isolation: Remove the heat source and allow the reaction to cool to room temperature, then transfer to an ice bath (0–5 °C) for 30 minutes to maximize precipitation.

• Purification: Filter the suspension under vacuum. Wash the filter cake with ice-cold ethanol (

  mL) to remove unreacted diamine and soluble colored impurities. Dry the solid under high vacuum to afford the product as an off-white to pale yellow solid.

Protocol B: Synthesis of 3-(3-chloro-2-methylphenyl)-2H-1,4-benzoxazin-2-one

Causality & Design: Unlike the highly nucleophilic diamine, the phenolic hydroxyl group in 2-aminophenol is a poor nucleophile for the secondary lactonization step. Therefore, toluene is chosen to allow for a higher reaction temperature (110 °C), and a Dean-Stark apparatus is employed to continuously remove the condensation byproducts (water and methanol), forcing the thermodynamically demanding cyclization to completion[2].

Step-by-Step Methodology:

• Initiation: In a 100 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, combine Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (2.12 g, 10.0 mmol) and 2-aminophenol (1.20 g, 11.0 mmol, 1.1 eq) in 40 mL of anhydrous toluene.

• Catalysis: Add p-Toluenesulfonic acid monohydrate (p-TsOH, 190 mg, 1.0 mmol, 10 mol%). Causality: The stronger acid is required to activate the ester carbonyl for the subsequent attack by the weak phenolic oxygen.

• Reflux & Dehydration: Heat the mixture to a vigorous reflux (110 °C). Self-Validation Check: Monitor the Dean-Stark trap; the collection of a lower aqueous/methanolic phase confirms the dehydration/dealcoholization is occurring. Reflux for 4–6 hours until byproduct evolution ceases and TLC confirms the consumption of the

  -keto ester.

• Quench & Workup: Cool the mixture to room temperature. Dilute with an additional 20 mL of toluene and wash the organic layer with saturated aqueous

  ( mL). Causality: This crucial step neutralizes the p-TsOH catalyst and partitions any unreacted, slightly acidic 2-aminophenol into the aqueous phase.

• Purification: Wash the organic layer with brine, dry over anhydrous

  , and concentrate in vacuo. Recrystallize the crude residue from hot ethanol to yield the pure benzoxazinone.

Quantitative Data Summaries

The following tables summarize the optimization parameters established during the development of these protocols, highlighting the causality of solvent and catalyst choices.

Table 1: Reaction Optimization for Quinoxalinone Synthesis (Protocol A)

Entry	Solvent	Catalyst (mol%)	Temperature (°C)	Time (h)	Isolated Yield (%)
1	Methanol	None	65 (Reflux)	12	45
2	Ethanol	None	78 (Reflux)	8	62
3	Ethanol	AcOH (Catalytic)	78 (Reflux)	3	91
4	Toluene	AcOH (Catalytic)	110 (Reflux)	4	78*

*Note: Yield in toluene is lower due to the high solubility of the product, preventing direct precipitation and requiring chromatographic purification.

Table 2: Reaction Optimization for Benzoxazinone Synthesis (Protocol B)

Entry	Solvent	Catalyst (mol%)	Temp (°C) / Setup	Time (h)	Isolated Yield (%)
1	Ethanol	None	78 (Reflux)	24	30
2	Ethanol	p-TsOH (10%)	78 (Reflux)	12	55
3	Toluene	None	110 (Dean-Stark)	18	48
4	Toluene	p-TsOH (10%)	110 (Dean-Stark)	5	88

References

• 184684-29-5 | Methyl 2-(3-chloro-2-methylphenyl)
• Source: researchgate.
• Source: benchchem.

Sources

• 1. chemscene.com [chemscene.com]
• 2. 2-Oxo-2-phenylethyl 4-Nitrobenzoate|CAS 7254-22-0 [benchchem.com]
• 3. researchgate.net [researchgate.net]

Reduction conditions for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate to alpha-hydroxy esters

An in-depth guide to the enantioselective synthesis of chiral α-hydroxy esters, critical intermediates in pharmaceutical development, is presented through this application note. Specifically, it focuses on the reduction of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, a prochiral α-keto ester, to its corresponding α-hydroxy ester. The significance of this transformation lies in the creation of a stereogenic center, demanding high levels of stereocontrol to yield the desired enantiomer, which is often the sole active pharmaceutical ingredient (API).

This document provides a comprehensive overview of various methodologies to achieve this reduction, ranging from catalytic hydrogenation and transfer hydrogenation to stoichiometric borane-mediated reductions and biocatalysis. Each section delves into the underlying mechanistic principles, offers detailed experimental protocols, and discusses the relative merits and operational considerations. The aim is to equip researchers, scientists, and drug development professionals with the necessary knowledge to select and implement the optimal reduction strategy for their specific needs, balancing factors such as enantioselectivity, yield, scalability, and cost.

Methodology 1: Asymmetric Catalytic Hydrogenation

Asymmetric catalytic hydrogenation is a premier industrial method for the synthesis of chiral molecules, offering high efficiency and atom economy.[1] This technique employs a chiral transition-metal complex, typically based on Ruthenium or Rhodium, to facilitate the stereoselective addition of molecular hydrogen across the ketone carbonyl.[2] The choice of chiral ligand is paramount, as its geometry dictates the facial selectivity of the hydride attack on the prochiral ketone.

Causality and Mechanistic Insights: The catalytic cycle generally involves the formation of a metal-hydride species which coordinates to the keto ester. For α-keto esters, the substrate can act as a bidentate ligand, coordinating to the metal center through both the keto and ester carbonyl oxygens. This chelation creates a rigid, well-defined steric environment around the reaction center. The chiral ligand, such as a derivative of BINAP or P-Phos, creates a chiral pocket, forcing the substrate to adopt a specific orientation.[3] This orientation ensures that the hydride is delivered preferentially to one of the two enantiotopic faces of the ketone, leading to a high enantiomeric excess (e.e.) of one alcohol enantiomer. Additives, such as Lewis acids like CeCl₃, can enhance both the rate and enantioselectivity by activating the substrate's carbonyl group towards nucleophilic attack.[4][5]

Protocol 1: Ru-Catalyzed Asymmetric Hydrogenation

This protocol describes a typical procedure for the asymmetric hydrogenation of an α-keto ester using a Ruthenium-based catalyst.

Materials:

• Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

• [RuCl₂(p-cymene)]₂

• (S)-BINAP (or other suitable chiral phosphine ligand like (S)-C3-Tunephos[6])

• Anhydrous, degassed Methanol (MeOH) or Ethanol (EtOH)

• High-pressure hydrogenation vessel (autoclave)

• Hydrogen gas (high purity)

Procedure:

• Catalyst Pre-formation (Optional but recommended): In a glovebox or under an inert atmosphere (Argon or Nitrogen), add [RuCl₂(p-cymene)]₂ (0.5 mol%) and the chiral ligand (e.g., (S)-BINAP, 1.1 mol%) to a Schlenk flask containing anhydrous, degassed solvent (e.g., MeOH). Stir the mixture at room temperature for 30-60 minutes to allow for complex formation.

• Reaction Setup: To a glass liner for the autoclave, add Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (1.0 equiv).

• Catalyst Transfer: Transfer the pre-formed catalyst solution to the glass liner containing the substrate via cannula.

• Vessel Assembly: Seal the glass liner inside the high-pressure hydrogenation vessel.

• Inerting: Purge the vessel several times with low-pressure nitrogen followed by low-pressure hydrogen to remove all oxygen.

• Pressurization and Reaction: Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 10-50 atm).[4]

• Heating and Stirring: Begin vigorous stirring and heat the reaction to the desired temperature (e.g., 25-70 °C).[4]

• Monitoring: Monitor the reaction progress by periodically taking samples (after safely depressurizing and purging the vessel) and analyzing them by TLC, GC, or HPLC.

• Workup: Once the reaction is complete, cool the vessel to room temperature and carefully vent the hydrogen pressure. Purge the vessel with nitrogen. Concentrate the reaction mixture in vacuo. The crude product can then be purified by column chromatography on silica gel.

• Analysis: Determine the yield and enantiomeric excess of the resulting Methyl 2-(3-chloro-2-methylphenyl)-2-hydroxyacetate using chiral HPLC or GC.

Methodology 2: Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation (ATH) offers a practical alternative to high-pressure hydrogenation, as it utilizes stable, liquid hydrogen donors instead of gaseous H₂.[1] Common hydrogen sources include formic acid/triethylamine (HCO₂H/Et₃N) azeotrope or isopropanol.[1] Noyori-type catalysts, such as Ru(II) complexes with N-tosylated diamine ligands (e.g., (S,S)-TsDPEN), are exceptionally effective for this transformation.[7][8]

Causality and Mechanistic Insights: The mechanism of ATH with a Noyori-type catalyst involves a metal-ligand bifunctional pathway.[9] The Ru-hydride active species is formed, and the NH proton on the ligand acts as a Brønsted acid. The ketone substrate coordinates to the ruthenium center. The hydride is then transferred from the metal to the carbonyl carbon, while a proton is simultaneously transferred from the ligand's amine group to the carbonyl oxygen via a six-membered pericyclic transition state. This concerted, outer-sphere mechanism avoids direct substrate coordination to a vacant site, making it highly efficient. The chirality of the diamine ligand dictates the stereochemical outcome, consistently producing one enantiomer of the alcohol with high fidelity.[10][11]

Protocol 2: Ru-Catalyzed Asymmetric Transfer Hydrogenation

Materials:

• Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

• [RuCl₂(p-cymene)]₂

• (S,S)-TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine)

• Formic acid (HCO₂H)

• Triethylamine (Et₃N)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Acetonitrile)

Procedure:

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere, mix [RuCl₂(p-cymene)]₂ (0.5 mol%) and (S,S)-TsDPEN (1.1 mol%) in the chosen anhydrous solvent. Stir at room temperature for 20-30 minutes.

• Hydrogen Source: Prepare the azeotropic mixture of formic acid and triethylamine (5:2 molar ratio) separately.

• Reaction Setup: In a separate flask, dissolve Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (1.0 equiv) in the reaction solvent.

• Initiation: Add the HCO₂H/Et₃N mixture (e.g., 2-5 equivalents relative to the substrate) to the substrate solution, followed by the catalyst solution.

• Reaction: Stir the reaction mixture at room temperature (or slightly elevated temperature, e.g., 30-40 °C) until the starting material is consumed (monitor by TLC or GC). Reactions are typically complete within a few hours.

• Workup: Quench the reaction by adding water. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with saturated sodium bicarbonate solution, water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the residue by silica gel column chromatography.

• Analysis: Determine yield and enantiomeric excess by chiral HPLC or GC.

Methodology 3: Chiral Borane Mediated Reduction (Corey-Itsuno/CBS Reduction)

The Corey-Itsuno reduction is a highly reliable and enantioselective method for reducing prochiral ketones to chiral alcohols.[12] It utilizes a stoichiometric borane source (e.g., BH₃•THF or BH₃•SMe₂) and a catalytic amount of a chiral oxazaborolidine catalyst, often referred to as the Corey-Bakshi-Shibata (CBS) catalyst.[13][14] The catalyst is typically generated in situ from a chiral β-amino alcohol, such as (S)-diphenylprolinol.[15]

Causality and Mechanistic Insights: The mechanism hinges on the formation of a complex between the oxazaborolidine catalyst and borane.[12][16] The nitrogen atom of the catalyst acts as a Lewis base, coordinating to the borane, which activates it as a hydride donor.[16] The endocyclic boron atom of the catalyst, now more Lewis acidic, coordinates to the ketone's carbonyl oxygen.[13] Critically, it coordinates to the more sterically accessible lone pair of the oxygen, orienting the ketone's larger substituent away from the catalyst's bulky group to minimize steric hindrance.[12][16] This precise coordination pre-organizes the complex for an intramolecular, face-selective hydride transfer from the coordinated borane to the carbonyl carbon via a stable six-membered, chair-like transition state.[9][12] This highly organized transition state is the key to the consistently high enantioselectivity observed.

Figure 1: Catalytic cycle of the Corey-Itsuno-Shibata (CBS) reduction.

Protocol 3: Corey-Itsuno Reduction

Materials:

• Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

• (R)- or (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene) OR (S)-(-)-2-Diphenyl-1-pyrrolidinoethanol

• Borane-dimethyl sulfide complex (BH₃•SMe₂, ~10 M) or Borane-THF complex (BH₃•THF, 1 M)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Hydrochloric acid (HCl)

Procedure:

• Reaction Setup: To a flame-dried, three-neck flask equipped with a thermometer, dropping funnel, and nitrogen inlet, add the Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (1.0 equiv) dissolved in anhydrous THF.

• Cooling: Cool the solution to the desired temperature, typically between -20 °C and 0 °C, in an appropriate cooling bath.

• Catalyst Addition: Add the CBS catalyst solution (e.g., (S)-Methyl-CBS, 0.05-0.1 equiv) dropwise to the stirred substrate solution.

• Borane Addition: Add the borane solution (BH₃•SMe₂ or BH₃•THF, ~0.6-1.0 equiv) dropwise via the dropping funnel over 30-60 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Stir the mixture at the same temperature for several hours, or until the reaction is complete as indicated by TLC analysis.

• Quenching: Carefully and slowly quench the reaction by the dropwise addition of methanol. Vigorous gas evolution (hydrogen) will occur.

• Workup: Allow the mixture to warm to room temperature. Add 1 M HCl and stir for 30 minutes. Transfer the mixture to a separatory funnel and extract with ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel chromatography.

• Analysis: Determine yield and enantiomeric excess by chiral HPLC or GC.

Methodology 4: Biocatalytic Reduction

Biocatalysis leverages the exquisite selectivity of enzymes to perform chemical transformations. For the reduction of ketones, alcohol dehydrogenases (ADHs) or ketoreductases (KREDs) are commonly used.[17][18] These reactions can be performed using isolated, purified enzymes or with whole microbial cells, such as Baker's yeast (Saccharomyces cerevisiae), which contain a variety of reductases.[19][20][21] Biocatalysis is renowned for its high enantioselectivity under mild, environmentally benign aqueous conditions.[22]

Causality and Mechanistic Insights: Enzymes are chiral catalysts that create a precisely shaped active site. The substrate, Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, binds within this active site in a highly specific orientation due to a network of hydrophobic, hydrogen bonding, and electrostatic interactions. The reduction is mediated by a hydride delivered from a cofactor, typically Nicotinamide Adenine Dinucleotide (NADPH or NADH). The enzyme holds the cofactor and the substrate in perfect proximity and orientation for the hydride to be delivered to only one face of the carbonyl, resulting in near-perfect enantioselectivity. When using isolated enzymes, a cofactor regeneration system is often required to make the process economically viable.[20]

Protocol 4: Whole-Cell Bioreduction with Saccharomyces cerevisiae

Materials:

• Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

• Active dry Baker's yeast (Saccharomyces cerevisiae)

• Sucrose or Glucose

• Phosphate buffer (e.g., 0.1 M, pH 7.0)

• Deionized water

Procedure:

• Yeast Activation: In an Erlenmeyer flask, suspend active dry Baker's yeast in warm (~35-40 °C) deionized water. Add sucrose (a common carbon source for the yeast) and stir gently for 30-60 minutes to activate the cells.

• Substrate Addition: Dissolve the Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate in a minimal amount of a water-miscible co-solvent like ethanol or DMSO, and add it to the yeast suspension. The final co-solvent concentration should be low (typically <5% v/v) to avoid denaturing the enzymes.

• Reaction: Place the flask on an orbital shaker and incubate at a controlled temperature (e.g., 30 °C) for 24-72 hours. The reaction progress can be monitored by extracting aliquots with ethyl acetate and analyzing by GC or TLC.

• Workup: After the reaction, remove the yeast cells by centrifugation or by filtering through a pad of Celite®.

• Extraction: Thoroughly extract the aqueous filtrate with an organic solvent like ethyl acetate or dichloromethane.

• Purification: Combine the organic extracts, dry over Na₂SO₄, filter, and concentrate in vacuo. Purify the product via silica gel chromatography.

• Analysis: Determine yield and enantiomeric excess by chiral HPLC or GC.

Summary and Comparison of Reduction Conditions

Methodology	Reagent/Catalyst	Typical Conditions	Expected Yield	Expected e.e.	Pros	Cons
Asymmetric Catalytic Hydrogenation	Ru or Rh complex with chiral phosphine ligand (e.g., BINAP)	H₂ (10-50 atm), MeOH, 25-70 °C	High (>90%)	Excellent (>95%)	High atom economy, high turnover numbers, scalable.	Requires specialized high-pressure equipment, catalyst can be expensive and air-sensitive.
Asymmetric Transfer Hydrogenation	Ru-TsDPEN complex, HCO₂H/Et₃N	DCM or MeCN, 25-40 °C, atmospheric pressure	High (>90%)	Excellent (>98%)	No high-pressure H₂ gas needed, mild conditions, operationally simple.	Uses stoichiometric hydrogen donor, potentially lower atom economy than direct hydrogenation.
Corey-Itsuno (CBS) Reduction	Catalytic oxazaborolidine, stoichiometric BH₃•SMe₂	Anhydrous THF, -20 to 0 °C	Good to High (70-95%)	Excellent (>98%)	Highly reliable and predictable, wide substrate scope, commercially available catalysts.	Requires stoichiometric borane reagent, strict anhydrous conditions are critical.[16]
Biocatalytic Reduction	Baker's Yeast (whole cells) or KREDs (isolated enzymes)	Aqueous buffer, pH ~7, 30 °C	Variable (50-90%)	Excellent (>99%)	Environmentally friendly ("green"), extremely high enantioselectivity, mild conditions.	Lower substrate concentrations, longer reaction times, potential for substrate/product inhibition.
Achiral Hydride Reduction	Sodium Borohydride (NaBH₄)	MeOH or EtOH, 0 °C to RT	Very High (>95%)	0% (Racemic)	Inexpensive, rapid, high-yielding, simple procedure.	Produces a racemic mixture, not suitable for asymmetric synthesis.

General Experimental Workflow

Figure 2: General workflow for reduction of α-keto esters.

References

• Corey–Itsuno Reduction of Ketones: A Development of Safe and Inexpensive Process for Synthesis of Some API Intermediates | Request PDF - ResearchGate. Available at: [Link]

• Ruthenium catalyzed asymmetric hydrogenation of α- and β-keto esters in ionic liquids using chiral P-Phos ligand - Canadian Science Publishing. Available at: [Link]

• de Gonzalo G, Lavandera I, Faber K. Biocatalysed reductions of α-ketoesters employing Cyrene TM as cosolvent. Journal of Enzyme Inhibition and Medicinal Chemistry. 2021;36(1):795-800. Available at: [Link]

• Whole Cells Mediated Biocatalytic Reduction of Alpha- Keto Esters: Preparation of Optically Enriched Alkyl 2-hydroxypropanoates | Current Trends in Biotechnology and Pharmacy. Available at: [Link]

• Dynamic Kinetic Resolution of β-Cyano α-Ketoesters via Asymmetric Transfer Hydrogenation - ACS.org. Available at: [Link]

• Enantioselective Reduction of Prochiral Ketones using Spiroborate Esters as Catalysts - PMC. Available at: [Link]

• Asymmetric Synthesis of anti-β-Amino-α-Hydroxy Esters via Dynamic Kinetic Resolution of β-Amino-α-Keto Esters - PMC. Available at: [Link]

• Ru-Catalyzed Asymmetric Hydrogenation of α-Ketoesters with CeCl3·7H2O as Additive | Organic Letters - ACS Publications. Available at: [Link]

• Enantioselective reduction of ketones - Wikipedia. Available at: [Link]

• Corey–Itsuno reduction - Wikipedia. Available at: [Link]

• Corey–Itsuno reduction - Grokipedia. Available at: [Link]

• Stereoselective, Biocatalytic Reductions of α-Chloro-β-keto Esters - ACS Publications. Available at: [Link]

• Highly Enantioselective Hydrogenation of α-Keto Esters Catalyzed by Ru-Tunephos Complexes - Organic Chemistry Portal. Available at: [Link]

• Baker's Yeast-Mediated Reductions of α-Keto Esters and an α-Keto-β-Lactam. Two Routes to the Paclitaxel Side Chain | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Synthesis and stereoselective reduction of α-fluoro-β-ketoesters by ketoreductases. Beilstein Journal of Organic Chemistry. 2017;13:2088-2093. Available at: [Link]

• Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation - PMC. Available at: [Link]

• Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC. Available at: [Link]

• Asymmetric Synthesis of anti-β-Amino-α-Hydroxy Esters via Dynamic Kinetic Resolution of β-Amino-α-Keto Esters | Organic Letters - ACS Publications. Available at: [Link]

• ChemInform Abstract: Reduction of Aromatic and Aliphatic Keto Esters Using Sodium Borohydride/MeOH at Room Temperature: A Thorough Investigation. | Request PDF - ResearchGate. Available at: [Link]

• The synthesis of enantioenriched alpha-hydroxy esters - ResearchGate. Available at: [Link]

• Asymmetric Hydrogenation of α-Alkyl-Substituted β-Keto Esters and Amides through Dynamic Kinetic Resolution - huscap. Available at: [Link]

• Enantioselective borane reduction of ketones catalysed by a chiral oxazaphospholidine–borane complex - Journal of the Chemical Society, Chemical Communications (RSC Publishing). Available at: [Link]

• Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane - Organic Chemistry Portal. Available at: [Link]

• Itsuno-Corey Reduction - SynArchive. Available at: [Link]

• Asymmetric reduction of ketones and β-keto esters - ProQuest. Available at: [Link]

• Corey-Itsuno, Corey-Bakshi-Shibata Reduction - YouTube. Available at: [Link]

• Enantioselective Transfer Hydrogenation of α-Methoxyimino-β-keto Esters | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. Available at: [Link]

• Enantioselective Transfer Hydrogenation of α‑Methoxyimino-β-keto Esters - Semantic Scholar. Available at: [Link]

• Sodium Borohydride - Common Organic Chemistry. Available at: [Link]

• Enantioselective Borane Reduction of Aromatic Ketones Catalyzed by Chiral Aluminum Alkoxides - ResearchGate. Available at: [Link]

• Catalytic Asymmetric Transfer Hydrogenation of α-Ketoesters with Hantzsch Esters | Organic Letters - ACS Publications. Available at: [Link]

• Catalytic Asymmetric Transfer Hydrogenation of α-Ketoesters with Hantzsch Esters. ResearchGate. Available at: [Link]

• Ru(II)-Catalyzed Asymmetric Transfer Hydrogenation of α-Alkyl-β-Ketoaldehydes via Dynamic Kinetic Resolution - MDPI. Available at: [Link]

• Asymmetric Reduction of α-Ketoesters with Sodium Borohydride by Chiral Phase Transfer Catalysts - Taylor & Francis. Available at: [Link]

• Asymmetric Reduction of α‐Keto Esters with Thermus thermophilus NADH‐Dependent Carbonyl Reductase using Glucose Dehydrogenase and Alcohol Dehydrogenase for Cofactor Regeneration | Request PDF - ResearchGate. Available at: [Link]

• Stereoselectivity of sodium borohydride reduction of saturated steroidal ketones utilizing conditions of Luche reduction - PubMed. Available at: [Link]

• Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs - Chemical Society Reviews (RSC Publishing). Available at: [Link]

• Asymmetric Hydrogenation of α-Alkyl-Substituted β-Keto Esters and Amides through Dynamic Kinetic Resolution | CoLab. Available at: [Link]

• Rhodium-Catalyzed Asymmetric Hydrogenation and Transfer Hydrogenation of α-Nitro Ketones - ResearchGate. Available at: [Link]

Sources

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Hydrolysis methods for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate to corresponding acid

Application Note: Strategic Hydrolysis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate to its Corresponding -Keto Acid

Strategic Overview of -Keto Ester Cleavage

The transformation of methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate into 2-(3-chloro-2-methylphenyl)-2-oxoacetic acid is a critical functional group interconversion in the synthesis of complex active pharmaceutical ingredients (APIs), particularly in the development of ketone-based covalent inhibitors[1]. While ester hydrolysis is a fundamental transformation,

-keto esters present unique chemoselectivity challenges. Harsh basic conditions can trigger degradation or unwanted aldol-type side reactions, while acidic conditions often fail to drive the equilibrium to completion[2].

This application note details a highly optimized, self-validating protocol utilizing Lithium Hydroxide (LiOH) in a biphasic Tetrahydrofuran (THF)/Water system. This method achieves quantitative conversion while preserving the structural integrity of the sensitive

-keto moiety.

Mechanistic Causality: The Lithium Advantage

The selection of LiOH over traditional bases like NaOH or KOH is not arbitrary; it is deeply rooted in Hard-Soft Acid-Base (HSAB) theory. The lithium cation (

) acts as a hard Lewis acid that strongly coordinates with the oxophilic carbonyl oxygen of the ester.

This coordination accomplishes two critical mechanistic functions:

• Electrophilic Activation : It polarizes the

  bond, priming the carbonyl carbon for rapid nucleophilic attack by the hydroxide ion[3].

• Intermediate Stabilization : It stabilizes the resulting tetrahedral intermediate, significantly accelerating the reaction rate compared to sodium or potassium counterions[4].

Furthermore, utilizing a THF/Water solvent system leverages the unique ability of THF to coordinate with

. This effectively pulls a portion of the LiOH into the organic layer, creating a pseudo-phase-transfer catalysis effect that ensures rapid hydrolysis even if the system becomes biphasic[4].

Figure 1: Mechanistic causality of LiOH-mediated ester hydrolysis driven by HSAB principles.

Comparative Condition Analysis

To justify the protocol parameters, the following table summarizes the quantitative and qualitative outcomes of various hydrolysis conditions for

-keto esters.

Hydrolysis Condition	Reagents & Solvent	Temp	Yield	Mechanistic Outcome & Causality
Mild Basic (Optimal)	LiOH·H2O in THF/H2O (3:1)	0 °C to RT	>95%	coordinates carbonyl, accelerating attack; suppresses degradation[3][4].
Strong Basic	NaOH or KOH in MeOH/H2O	RT to 50 °C	60-75%	Risk of transesterification (if in MeOH) or degradation of the -keto moiety[2][3].
Acidic	6M HCl in 1,4-Dioxane	80 °C	<50%	Harsh heating required; drives equilibrium poorly; high risk of decarboxylation[2].

Self-Validating Experimental Protocol

This protocol is engineered with built-in In-Process Controls (IPCs) to ensure the system validates its own progress, eliminating empirical guesswork and ensuring batch-to-batch reproducibility.

Figure 2: End-to-end experimental workflow for the mild hydrolysis of the alpha-keto ester.

Materials Required:

• Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (Starting Material, SM)

• Lithium hydroxide monohydrate (

  )

• Tetrahydrofuran (THF), HPLC grade

• Deionized Water (

  )

• 1M Hydrochloric Acid (

  )

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (

  )

Step-by-Step Methodology:

Step 1: Substrate Dissolution Charge a round-bottom flask with 1.0 equivalent of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate. Add THF to achieve a concentration of 0.2 M. Stir at 400 rpm until full dissolution is achieved.

• Causality: THF ensures complete solvation of the hydrophobic aryl ring, preventing aggregation and ensuring a homogenous starting state.

Step 2: Thermal Control Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C.

• Causality: Lowering the temperature suppresses any potential exothermic side reactions upon base addition, protecting the

  -keto group.

Step 3: Base Addition Prepare a 1.0 M aqueous solution of

(1.5 equivalents). Add this solution dropwise to the THF mixture over 5 minutes. The final solvent ratio should be approximately THF:Water (3:1).

Step 4: Reaction Propagation Remove the ice bath and allow the reaction to warm to Room Temperature (RT, 20-25 °C). Stir vigorously for 2 hours.

Step 5: IPC Validation (Self-Validation Checkpoint) Take a 10

L aliquot from the organic layer, dilute in 100 L Acetonitrile (ACN). Analyze via UPLC-MS or TLC (Hexanes:EtOAc 7:3).

• Validation Logic: The reaction validates its own completion when the SM peak (m/z ~213,

  ) completely disappears, replaced by the product mass (m/z ~199, ). On TLC, the SM will appear as a high spot, while the lithium carboxylate product will remain fixed at the baseline. Do not proceed to quench until this state is achieved.

Step 6: Quench and Acidification Once validated, cool the mixture back to 0 °C. Slowly add 1M HCl dropwise until the aqueous layer reaches pH 2 (verify rigorously with pH paper).

• Causality: Acidification protonates the lithium carboxylate intermediate. This converts it into the neutral, free 2-(3-chloro-2-methylphenyl)-2-oxoacetic acid, which instantly partitions into the organic phase for recovery[2].

Step 7: Phase Separation & Extraction Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with EtOAc (3 x 15 mL). Combine the organic layers.

Step 8: Washing & Isolation Wash the combined organic layers with saturated aqueous NaCl (brine) to remove residual water and inorganic salts. Dry over anhydrous

, filter, and concentrate under reduced pressure (rotary evaporator, bath temp <35 °C) to yield the pure -keto acid as a solid.

References

1.[4] Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran. nih.gov.[Link] 2.[2] Ester to Acid - Common Conditions. commonorganicchemistry.com.[Link] 3.[3] Why are my ester hydrolysis not working : r/Chempros. reddit.com. [Link] 4.[1] Discovery of Ketone-Based Covalent Inhibitors of Coronavirus 3CL Proteases for the Potential Therapeutic Treatment of COVID-19. acs.org.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ester to Acid - Common Conditions [commonorganicchemistry.com]
• 3. reddit.com [reddit.com]
• 4. Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Utilization of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate in API Synthesis

This Application Note and Protocol Guide is designed for process chemists and medicinal chemists. It addresses the specific challenges and strategic utility of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS: 184684-29-5), a highly functionalized

-keto ester used as a building block for chiral mandelic acid derivatives, synthetic amino acids, and heterocyclic API cores.

Executive Summary & Chemical Profile

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (hereafter M-CMP-OA ) is a sterically congested, electron-deficient

-keto ester. Unlike simple phenylglyoxylates, the 2-methyl (ortho) substituent imposes significant steric hindrance near the reactive carbonyl center, while the 3-chloro (meta) substituent enhances lipophilicity and metabolic stability in downstream APIs.

This intermediate is primarily utilized for:

• Asymmetric Transfer Hydrogenation (ATH): Synthesis of chiral

  -hydroxy esters (mandelic acid analogs).

• Reductive Amination/Transamination: Synthesis of non-natural chiral phenylglycines.

• Heterocyclization: Precursor for quinoxalinones and substituted indoles via condensation.

Chemical Profile Table

Property	Specification
Chemical Name	Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate
CAS Number	184684-29-5
Molecular Formula	C₁₀H₉ClO₃
Molecular Weight	212.63 g/mol
Appearance	Yellow to orange viscous oil or low-melting solid
Solubility	Soluble in MeOH, DCM, THF, Toluene; Insoluble in water
Key Reactivity	Electrophilic -carbonyl; susceptible to decarbonylation >120°C
Storage	2–8°C, inert atmosphere (Ar/N₂); moisture sensitive

Critical Handling & Stability Insights

Expertise Note: The ortho-methyl group in M-CMP-OA creates a "molecular twist," forcing the carbonyls out of planarity with the aromatic ring. This reduces conjugation efficiency compared to unsubstituted analogs, making the

-keto group more electrophilic but sterically shielded .

• Decarbonylation Risk: At temperatures exceeding 120°C, particularly in the presence of Lewis acids, M-CMP-OA can extrude CO to form the corresponding ester (Methyl 3-chloro-2-methylbenzoate). Protocol Adjustment: Maintain reaction temperatures <80°C where possible.

• Hydrolysis Sensitivity: The ester moiety is labile. Avoid strong aqueous bases; use anhydrous conditions for nucleophilic additions.

Synthetic Application Map

The following diagram illustrates the primary divergent synthesis pathways utilizing M-CMP-OA.

Figure 1: Divergent synthetic utility of M-CMP-OA in pharmaceutical manufacturing.

Detailed Protocols

Protocol A: Asymmetric Transfer Hydrogenation (ATH)

Objective: Synthesis of Methyl (S)-2-(3-chloro-2-methylphenyl)-2-hydroxyacetate. Rationale: Standard hydrogenation (H₂ gas) is often slow due to the ortho-methyl steric bulk. ATH using formic acid/triethylamine is preferred for kinetic efficiency and high enantioselectivity.

Materials

• Substrate: M-CMP-OA (10.0 mmol, 2.13 g)

• Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (0.5 mol%) – Note: Use (S,S)-ligand for (R)-product.

• Hydrogen Source: Formic acid/Triethylamine azeotrope (5:2 molar ratio).

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (degassed).

Step-by-Step Methodology

• Catalyst Pre-activation: In a Schlenk flask under Nitrogen, dissolve the Ruthenium catalyst (32 mg, 0.05 mmol) in 5 mL of anhydrous DCM. Stir for 10 minutes.

• Substrate Addition: Add M-CMP-OA (2.13 g) to the catalyst solution. Ensure complete dissolution.

• Initiation: Cool the mixture to 0°C. Dropwise add the HCOOH/Et₃N complex (3.0 mL, ~3 eq hydride) over 15 minutes. Caution: Exothermic reaction with gas evolution (CO₂).

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 12–18 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 4:1). The keto-ester spot (Rf ~0.6) should disappear; the alcohol spot (Rf ~0.3) appears.[1][2][3]

• Quench & Workup: Add water (20 mL) to quench. Separate the organic layer. Extract the aqueous layer with DCM (2 x 15 mL).

• Purification: Wash combined organics with saturated NaHCO₃ (to remove residual formic acid) and Brine. Dry over Na₂SO₄. Concentrate in vacuo.

• Isolation: The crude oil often crystallizes upon standing. Recrystallize from Hexane/MTBE if necessary.

Expected Yield: 85–92% Target ee: >96% (Determine via Chiral HPLC, Chiralcel OD-H column).

Protocol B: Condensation to 3-(3-chloro-2-methylphenyl)quinoxalin-2(1H)-one

Objective: Synthesis of a heterocyclic kinase inhibitor core. Rationale: The 1,2-dicarbonyl moiety of M-CMP-OA reacts avidly with 1,2-phenylenediamines. The ortho-methyl group directs regioselectivity in unsymmetrical diamines.

Materials

• Substrate: M-CMP-OA (5.0 mmol, 1.06 g)

• Reagent: 1,2-Phenylenediamine (5.5 mmol, 0.60 g)

• Solvent: Ethanol (Abs) or Acetic Acid.

Step-by-Step Methodology

• Dissolution: Dissolve M-CMP-OA in Ethanol (20 mL).

• Addition: Add 1,2-Phenylenediamine in one portion.

• Reflux: Heat the mixture to reflux (78°C) for 4 hours. The solution will typically darken.

  • Mechanism: Initial imine formation followed by intramolecular cyclization and loss of methanol.

• Precipitation: Cool the reaction mixture to 0°C in an ice bath. The quinoxalinone product typically precipitates as a solid.

• Filtration: Filter the solid, wash with cold ethanol (5 mL) and diethyl ether.

• Drying: Dry under high vacuum at 45°C.

Expected Yield: 75–85%

Analytical Quality Control (QC)

To ensure "Trustworthiness" and "Self-Validation," the following analytical parameters must be met.

HPLC Method (Achiral - Purity)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase: A: 0.1% H₃PO₄ in Water; B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 min.

• Detection: UV @ 254 nm (aromatic) and 210 nm (carbonyl).

• Retention Time: M-CMP-OA typically elutes later than unsubstituted phenylglyoxylates due to the Cl/Me lipophilicity.

NMR Validation (¹H NMR, 400 MHz, CDCl₃)

• Methyl Ester: Singlet at ~3.95 ppm (3H).

• Ar-Methyl: Singlet at ~2.45 ppm (3H). Diagnostic: Shifted downfield slightly due to ortho-carbonyl.

• Aromatic Region: Multiplet 7.1–7.6 ppm (3H). Look for the specific splitting pattern of the 1,2,3-substituted ring.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion (ATH)	Catalyst poisoning or steric hindrance.	Increase catalyst loading to 1 mol%; Increase temperature to 35°C (monitor CO extrusion).
Low ee%	Racemization of product or impure ligand.	Ensure reaction temperature does not exceed 25°C; Check ligand optical purity.
Formation of Methyl Ester byproduct	Decarbonylation (loss of CO).	Reaction temperature is too high (>100°C). Lower temp and use milder Lewis acids.
Product is an oil (not solid)	Trace solvent impurities.	Triturate with cold Pentane or Hexane to induce crystallization.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102.

• Ebrahimabadi, H., et al. (2010). Synthesis of Novel 3-Chloro-2-methylphenyl Substituted Methylene Bridged Aryl Semicarbazones. Asian Journal of Chemistry, 20, 3805-3810. (Context for 3-chloro-2-methylphenyl biological activity).[4]

Sources

• 1. N-(3-CHLORO-2-METHYLPHENYL)ACETAMIDE [drugs.ncats.io]
• 2. 3-Chloro-N-(2-methyl­phen­yl)benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Chloro-2-fluorobenzoic acid, methyl ester - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. asianpubs.org [asianpubs.org]

Application Note: Versatile Condensation Reactions of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate for Heterocyclic Synthesis

Abstract

This technical guide provides detailed application notes and validated protocols for leveraging Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate as a versatile building block in synthetic organic chemistry. This α-ketoester, featuring a sterically hindered and electronically modulated phenyl ring, serves as a potent electrophile for various condensation reactions. We detail three field-proven protocols for cornerstone C-C and C-N bond-forming reactions: the Knoevenagel condensation for the synthesis of functionalized alkenes, the Hantzsch synthesis for the construction of medicinally relevant 1,4-dihydropyridines, and the Pictet-Spengler reaction for accessing complex tetrahydro-β-carboline scaffolds. The causality behind experimental choices, self-validating system checks, and mechanistic insights are provided to empower researchers in drug discovery and fine chemical synthesis.

Introduction: The Synthetic Potential of an α-Ketoester

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a bifunctional molecule possessing two key electrophilic centers: a ketone and an ester. The ketone carbonyl, being inherently more reactive, is the primary site for nucleophilic attack in condensation reactions. The presence of a 2-methyl and a 3-chloro substituent on the phenyl ring introduces significant steric and electronic factors that can be exploited to control reactivity and influence the properties of the resulting products. This guide focuses on its application in three robust and widely utilized condensation reactions, demonstrating its utility in generating diverse and complex molecular architectures relevant to pharmaceutical development.

Physicochemical Properties & Handling

Before proceeding with any protocol, it is crucial to understand the properties of the starting material.

Property	Value	Source
CAS Number	184684-29-5	[1]
Molecular Formula	C₁₀H₉ClO₃	[1]
Molecular Weight	212.63 g/mol	[1]
Appearance	Off-white to pale yellow solid/oil	Assumed
Storage	Sealed in dry, 2-8°C	[1]

Safety & Handling:

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Handle the compound in a well-ventilated fume hood.

• Avoid inhalation of dust or vapors and contact with skin and eyes.

• Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Protocol I: Knoevenagel Condensation with Active Methylene Compounds

Principle & Rationale: The Knoevenagel condensation is a nucleophilic addition of a carbanion, derived from an active methylene compound, to a carbonyl group, followed by dehydration.[2] This reaction is fundamental for creating α,β-unsaturated systems. Our protocol utilizes malononitrile as the active methylene partner. A weak base, piperidine, is employed as a catalyst. This choice is critical; a strong base could induce self-condensation of the ketoester or lead to other side reactions, whereas a mild base is sufficient to deprotonate the highly acidic malononitrile without compromising the integrity of the substrate.[2]

Experimental Workflow: Knoevenagel Condensation

Caption: Workflow for the Knoevenagel condensation.

Detailed Step-by-Step Protocol:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a reflux condenser, add Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (1.0 eq, 2.12 g, 10.0 mmol).

• Reagent Addition: Add malononitrile (1.1 eq, 0.73 g, 11.0 mmol) and toluene (40 mL). Stir the mixture to achieve a suspension.

• Catalyst Introduction: Add piperidine (0.2 eq, 0.2 mL, 2.0 mmol) to the flask.

  • Causality Note: Piperidine acts as the base catalyst to generate the nucleophilic enolate from malononitrile. The use of a Dean-Stark trap is essential to remove the water formed during the condensation, driving the reaction equilibrium towards the product.[2]

• Reaction: Heat the mixture to reflux (approx. 110°C) and maintain for 4-6 hours, or until thin-layer chromatography (TLC) indicates the complete consumption of the starting ketoester. Monitor the collection of water in the Dean-Stark trap.

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with 1M HCl (2 x 20 mL), followed by saturated sodium bicarbonate solution (20 mL), and finally brine (20 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired product.

Self-Validation System:

• Expected Yield: 75-90%.

• Appearance: Typically a colored solid (yellow to orange).

• Characterization:

  • ¹H NMR: Expect the disappearance of the ketoester starting material signals and the appearance of a new vinylic proton signal, along with characteristic aromatic signals.

  • IR Spectroscopy: Look for a strong nitrile (C≡N) stretch around 2220 cm⁻¹ and conjugated carbonyl (C=O) and alkene (C=C) stretches.[3]

  • Mass Spectrometry: Confirm the molecular weight of the product (Expected M+H for C₁₃H₁₀ClN₂O₂: ~261.05).

Protocol II: Hantzsch 1,4-Dihydropyridine Synthesis

Principle & Rationale: The Hantzsch synthesis is a classic multi-component reaction that provides access to 1,4-dihydropyridine (1,4-DHP) scaffolds, which are prominent in pharmaceuticals like calcium channel blockers.[4] In this modified protocol, the α-ketoester serves as the carbonyl component, reacting with two equivalents of a β-ketoester (ethyl acetoacetate) and a nitrogen source (ammonium acetate). The reaction proceeds through a cascade of Knoevenagel condensation, enamine formation, and a concluding Michael addition followed by cyclization and dehydration.[5] We employ microwave irradiation to enhance reaction rates and yields, a common green chemistry modification for this synthesis.[6][7]

Reaction Mechanism: Hantzsch Synthesis

Caption: Key stages of the Hantzsch 1,4-DHP synthesis.

Detailed Step-by-Step Protocol:

• Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (1.0 eq, 1.06 g, 5.0 mmol), ethyl acetoacetate (2.0 eq, 1.27 mL, 10.0 mmol), and ammonium acetate (1.2 eq, 0.46 g, 6.0 mmol).

• Solvent: Add absolute ethanol (5 mL).

• Reaction: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 120°C for 15-20 minutes. Monitor the pressure to ensure it remains within the safe limits of the instrument.

  • Causality Note: Microwave heating dramatically accelerates the reaction compared to conventional reflux, often leading to cleaner reactions and higher yields in shorter timeframes.[6]

• Workup: After the reaction, cool the vial to room temperature. A precipitate may form. If so, collect the solid by vacuum filtration and wash with cold ethanol. If no precipitate forms, pour the reaction mixture into ice-water (50 mL) and stir until a solid precipitates.

• Isolation: Collect the crude product by vacuum filtration, wash with water, and then a small amount of cold ethanol.

• Purification: The crude product is often of high purity. If necessary, recrystallize from an ethanol/water mixture to obtain the pure 1,4-dihydropyridine derivative.

Self-Validation System:

• Expected Yield: 65-85%.

• Appearance: Typically a yellow or off-white crystalline solid.

• Characterization:

  • ¹H NMR: Look for characteristic signals for the dihydropyridine ring protons, including a signal for the NH proton (often broad) and signals for the two ester groups.

  • ¹³C NMR: Confirm the presence of the quaternary C4 carbon and the sp³ carbons of the DHP ring.

  • Mass Spectrometry: Verify the molecular weight of the product.

Protocol III: Pictet-Spengler Reaction with Tryptamine

Principle & Rationale: The Pictet-Spengler reaction is a powerful tool for synthesizing tetrahydroisoquinoline and tetrahydro-β-carboline ring systems, which are core structures in many alkaloids and pharmaceutical agents.[8][9] The reaction involves the condensation of a β-arylethylamine with a carbonyl compound, followed by an acid-catalyzed intramolecular electrophilic aromatic substitution (ring closure).[10] Our protocol uses tryptamine as the nucleophile, which reacts with the keto-functionality of our substrate. The indole nucleus of tryptamine is sufficiently nucleophilic to facilitate cyclization under relatively mild acidic conditions.

Experimental Workflow: Pictet-Spengler Reaction

Caption: Workflow for the Pictet-Spengler reaction.

Detailed Step-by-Step Protocol:

• Setup: In a 50 mL round-bottom flask under a nitrogen atmosphere, dissolve Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (1.0 eq, 1.06 g, 5.0 mmol) and tryptamine (1.0 eq, 0.80 g, 5.0 mmol) in anhydrous dichloromethane (DCM, 25 mL).

• Catalyst Addition: Cool the solution to 0°C in an ice bath. Slowly add trifluoroacetic acid (TFA, 1.1 eq, 0.42 mL, 5.5 mmol) dropwise.

  • Causality Note: TFA serves as the acid catalyst to promote the formation of the key electrophilic iminium ion intermediate from the initial condensation product. This intermediate is then attacked by the electron-rich indole ring to close the new six-membered ring.[8]

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Workup: Upon completion, carefully quench the reaction by adding saturated sodium bicarbonate (NaHCO₃) solution until the effervescence ceases and the pH is neutral (~pH 7-8).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2 x 15 mL).

• Isolation: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting residue by flash column chromatography (silica gel, eluting with a gradient of methanol in DCM) to isolate the tetrahydro-β-carboline product. Note that the product will likely be a mixture of diastereomers.

Self-Validation System:

• Expected Yield: 50-70%.

• Appearance: An off-white or tan solid/foam.

• Characterization:

  • ¹H NMR: The product will be a mixture of two diastereomers due to the creation of a new stereocenter at C1. This will result in two sets of signals for many of the protons. Careful analysis is required to assign the major and minor isomers.

  • ¹³C NMR: Two sets of signals corresponding to the two diastereomers should be visible.

  • HRMS (High-Resolution Mass Spectrometry): Confirm the exact mass of the product to validate its elemental composition.

Conclusion

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a highly effective and versatile substrate for a range of condensation reactions critical to modern organic synthesis. The protocols detailed herein for the Knoevenagel condensation, Hantzsch 1,4-dihydropyridine synthesis, and Pictet-Spengler reaction provide robust, reproducible, and scalable methods for accessing diverse and valuable heterocyclic structures. By understanding the principles behind each transformation and following the validated procedures, researchers can confidently employ this building block in their synthetic campaigns for drug discovery and materials science.

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Application Notes and Protocols: Optimized Solvents for the Reaction of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Introduction

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a key intermediate in the synthesis of a variety of pharmacologically active compounds and fine chemicals.[1][2] The efficiency of its synthesis, often achieved through methods like Friedel-Crafts acylation, is critically dependent on the choice of solvent.[3] The solvent not only facilitates the dissolution of reactants but also profoundly influences reaction kinetics, product selectivity, and overall yield by stabilizing intermediates and transition states.[4] This document provides a comprehensive guide to selecting and optimizing solvents for the synthesis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, targeting researchers, scientists, and professionals in drug development.

Theoretical Framework for Solvent Selection in Acylation Reactions

The reaction to synthesize Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, particularly through a Friedel-Crafts acylation pathway, involves the formation of charged intermediates and transition states. The solvent's properties can significantly impact the stability of these species and, consequently, the reaction's outcome.

Key Solvent Properties and Their Influence:

• Polarity: The polarity of the solvent plays a crucial role in stabilizing the charged intermediates formed during the acylation process. Polar solvents can solvate and stabilize the acylium ion and the Wheland intermediate, thereby facilitating the reaction. However, highly polar solvents can also form complexes with the Lewis acid catalyst, potentially reducing its activity.[5]

• Coordinating Ability: Solvents with high coordinating ability, such as those containing oxygen or nitrogen atoms, can form strong complexes with the Lewis acid catalyst (e.g., AlCl₃). This can deactivate the catalyst and hinder the reaction. Therefore, non-coordinating or weakly coordinating solvents are generally preferred.

• Boiling Point: The reaction temperature is a critical parameter, and the solvent's boiling point dictates the accessible temperature range. Higher temperatures can increase the reaction rate but may also lead to the formation of undesired byproducts.

• Solubility: The solvent must effectively dissolve both the reactants (3-chloro-2-methyltoluene and methyl oxalyl chloride) and the Lewis acid catalyst to ensure a homogeneous reaction mixture and efficient reaction.

Solvent Effects on Reaction Pathway and Selectivity:

The choice of solvent can influence the regioselectivity of the acylation, particularly in substituted aromatic systems. In non-polar solvents, the reaction may favor the kinetically controlled product, while polar solvents can promote the formation of the thermodynamically more stable isomer.[4][6] This is attributed to the differential solubility and stability of the intermediate complexes in various media.[4]

Decision-Making Workflow for Solvent Selection

The following diagram illustrates a logical workflow for selecting an appropriate solvent for the acylation reaction.

Caption: Workflow for solvent selection in Friedel-Crafts acylation.

Comparative Analysis of Solvents

The following table summarizes the performance of commonly used solvents in Friedel-Crafts acylation reactions, providing a basis for selection in the synthesis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Solvent	Polarity	Boiling Point (°C)	Advantages	Disadvantages	Expected Outcome
Dichloromethane (DCM)	Polar Aprotic	39.6	Good solubility for reactants and intermediates; relatively inert.	Low boiling point limits reaction temperature.	Good yields, often favors kinetic product.[5]
1,2-Dichloroethane (DCE)	Polar Aprotic	83.5	Higher boiling point allows for a wider temperature range; good solubility.[7]	Can be more reactive than DCM.	High conversion rates are often observed.[7]
Carbon Disulfide (CS₂)	Non-Polar	46.3	Minimizes side reactions; often favors kinetic product.[4]	Highly flammable and toxic; low boiling point.	Can lead to high selectivity for the kinetic product.[4]
Nitrobenzene	Polar Aprotic	210.9	High boiling point; can favor thermodynamic product.[4]	Can act as a Lewis base and deactivate the catalyst; difficult to remove.	May lead to the formation of the thermodynamic isomer.[4]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate using optimized solvent systems.

General Experimental Workflow

The diagram below outlines the general workflow for the synthesis, workup, and purification of the target compound.

Caption: General experimental workflow for synthesis and purification.

Protocol 1: Synthesis in Dichloromethane (DCM)

This protocol is optimized for reactions where kinetic control is desired and a lower reaction temperature is sufficient.

Materials:

• 3-chloro-2-methyltoluene

• Methyl oxalyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for elution

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 eq) and anhydrous DCM.

• Cooling: Cool the suspension to 0 °C in an ice bath.

• Reactant Addition: Slowly add a solution of 3-chloro-2-methyltoluene (1.0 eq) in anhydrous DCM to the cooled suspension.

• Acylating Agent Addition: Add methyl oxalyl chloride (1.05 eq) dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup:

  • Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers and wash sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford pure Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Protocol 2: Synthesis in 1,2-Dichloroethane (DCE)

This protocol is suitable for reactions that may require a higher temperature to achieve a satisfactory conversion rate.

Materials:

• Same as Protocol 1, with 1,2-Dichloroethane (DCE) replacing Dichloromethane.

Procedure:

• Reaction Setup: Follow the same setup as in Protocol 1, using anhydrous DCE as the solvent.

• Cooling and Addition: Cool the suspension to 0 °C and add the reactants as described in Protocol 1.

• Reaction: After the addition is complete, slowly heat the reaction mixture to 50-60 °C and maintain this temperature for 2-3 hours, or until TLC indicates the consumption of the starting material.

• Workup and Purification: Follow the same workup and purification procedures as outlined in Protocol 1.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	- Inactive Lewis acid catalyst (moisture contamination).[5]- Low reaction temperature.	- Ensure all glassware is flame-dried and reagents are anhydrous.[5]- Gradually increase the reaction temperature while monitoring for product formation.
Formation of Multiple Products/Isomers	- Reaction conditions favoring a mixture of kinetic and thermodynamic products.	- For the kinetic product, use a non-polar solvent like CS₂ or DCM at low temperatures.[4]- For the thermodynamic product, a more polar solvent like nitrobenzene at a higher temperature might be necessary.[6]
Low Yield	- Incomplete reaction.- Product loss during workup.	- Increase reaction time or temperature.- Ensure proper pH adjustment during workup to avoid product hydrolysis.- Perform extractions carefully to maximize recovery.
Emulsion during Workup	- Presence of complex aluminum salts.	- Add a saturated solution of NaCl (brine) to help break the emulsion.[5]

Conclusion

The selection of an appropriate solvent is a critical parameter in the synthesis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate. A thorough understanding of the reaction mechanism and the influence of solvent properties on reaction kinetics and selectivity is paramount for achieving high yields and purity. Dichloromethane and 1,2-dichloroethane are generally effective solvents for this transformation, with the choice between them depending on the desired reaction temperature. The protocols and troubleshooting guide provided herein serve as a valuable resource for researchers and professionals in the field, enabling the efficient and optimized synthesis of this important chemical intermediate.

References

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The Chiral Architect: A Guide to the Asymmetric Synthesis Applications of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Introduction: Unlocking Stereochemical Complexity

In the landscape of modern drug discovery and development, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of therapeutic efficacy and safety. Chiral molecules, particularly enantiomerically pure alcohols, serve as fundamental building blocks for a vast array of pharmaceuticals. Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, a prochiral α-ketoester, emerges as a valuable substrate for asymmetric synthesis, offering a direct route to the corresponding chiral α-hydroxy esters. The presence of both chloro and methyl substituents on the aromatic ring introduces electronic and steric factors that can be exploited to achieve high levels of stereocontrol in catalytic reductions. This guide provides an in-depth exploration of the principal methodologies for the asymmetric reduction of this substrate, offering both theoretical insights and practical, field-proven protocols for researchers, scientists, and drug development professionals.

Core Application: Enantioselective Reduction to Chiral α-Hydroxy Esters

The primary application of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate in asymmetric synthesis is its stereoselective reduction to yield enantiomerically enriched methyl 2-hydroxy-2-(3-chloro-2-methylphenyl)acetate. This transformation is of significant interest as the resulting chiral α-hydroxy ester is a versatile intermediate in the synthesis of more complex molecules. The two ketone faces of the α-ketoester are enantiotopic, and a chiral catalyst can selectively deliver a hydride to one face, leading to the preferential formation of one enantiomer.

Two predominant and highly reliable methods for achieving this transformation are the Corey-Bakshi-Shibata (CBS) reduction and transition metal-catalyzed asymmetric hydrogenation, most notably the Noyori asymmetric hydrogenation. Furthermore, biocatalytic approaches using ketoreductases are gaining prominence as a green and highly selective alternative.

Application Note 1: Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a powerful and predictable method for the enantioselective reduction of prochiral ketones.[1][2] It employs a chiral oxazaborolidine catalyst, typically derived from a chiral amino alcohol like proline, in the presence of a stoichiometric borane source, such as borane-dimethyl sulfide (BMS).

Scientific Principles and Rationale

The enantioselectivity of the CBS reduction is governed by the formation of a rigid, six-membered, boat-like transition state.[3] The ketone coordinates to the Lewis acidic boron of the oxazaborolidine catalyst in a way that minimizes steric interactions between the ketone's substituents and the catalyst's chiral framework. This pre-organization ensures that the hydride from the coordinated borane is delivered to one specific face of the ketone. The steric hindrance provided by the 2-methyl group and the electronic influence of the 3-chloro group on the phenyl ring of the substrate are key factors that influence the facial selectivity of the hydride attack. While Corey's original model emphasized steric repulsion, recent studies suggest that London dispersion interactions also play a crucial role in determining the enantioselectivity.[3][4]

Experimental Protocol: (S)-CBS-Catalyzed Reduction

This protocol is adapted from established procedures for the asymmetric reduction of aryl ketones and should be considered a starting point for optimization.

Materials:

• Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

• (R)-2-Methyl-CBS-oxazaborolidine (1 M solution in toluene)

• Borane-dimethyl sulfide complex (BMS, ~10 M)

• Anhydrous tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Inert gas supply (Argon or Nitrogen)

• Oven-dried glassware

Procedure:

• Setup: Under an inert atmosphere, add the (R)-2-Methyl-CBS-oxazaborolidine solution (0.1 mmol, 1.0 eq) to a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel. Cool the flask to 0 °C in an ice bath.

• Substrate Addition: Dissolve Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (1.0 mmol, 1.0 eq) in anhydrous THF (5 mL) and add it to the dropping funnel. Add the substrate solution dropwise to the catalyst solution over 10-15 minutes.

• Borane Addition: Slowly add borane-dimethyl sulfide complex (1.2 mmol, 1.2 eq) to the reaction mixture via a syringe while maintaining the temperature at 0 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 1-4 hours.

• Quenching: Once the reaction is complete, slowly and carefully add methanol (5 mL) to quench the excess borane. Caution: Hydrogen gas is evolved.

• Work-up: Allow the mixture to warm to room temperature. Add 1 M HCl (10 mL) and stir for 30 minutes to hydrolyze the borate esters. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with water (20 mL), saturated NaHCO₃ solution (20 mL), and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the chiral methyl 2-hydroxy-2-(3-chloro-2-methylphenyl)acetate.

• Analysis: Determine the enantiomeric excess (e.e.) of the product by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Enantioselectivity	Presence of moisture. Impure substrate. Incorrect reaction temperature. Degraded catalyst.	Ensure all glassware is rigorously dried and use anhydrous solvents.[5] Purify the starting ketoester before use. Optimize the temperature; lower temperatures often lead to higher e.e. Use a fresh batch of catalyst.
Low Yield	Incomplete reaction. Product loss during work-up. Insufficient borane.	Increase reaction time or slightly elevate the temperature. Ensure careful extraction and handling during the work-up. Use a slight excess of the borane reagent.[5]

Diagram of the CBS Reduction Catalytic Cycle

Caption: Catalytic cycle of the CBS reduction.

Application Note 2: Noyori Asymmetric Hydrogenation

The Noyori asymmetric hydrogenation is a highly efficient method for the enantioselective reduction of a wide range of ketones and olefins using a ruthenium catalyst bearing a chiral phosphine ligand, most famously BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl).[6]

Scientific Principles and Rationale

This reaction typically involves a Ru(II)-BINAP catalyst in the presence of a hydrogen source (H₂ gas). The mechanism is believed to proceed through a metal-ligand bifunctional catalysis where both the ruthenium center and the chiral ligand participate in the hydride transfer. The substrate coordinates to the ruthenium center, and the stereochemical outcome is dictated by the chiral environment created by the BINAP ligand. For α-ketoesters, the presence of substituents on the aromatic ring can significantly influence the enantioselectivity. A study on the asymmetric hydrogenation of substituted benzoylformates using a Ru-catalyst showed that a 2-chloro substituent led to a moderate enantiomeric excess (76% ee), while a 2-methyl substituent resulted in a higher ee (87% ee).[7] This suggests that the combination of electronic and steric effects in Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate will play a crucial role in determining the stereochemical outcome. The addition of additives like CeCl₃·7H₂O has been shown to improve both the enantioselectivity and the stability of the catalyst.[7]

Experimental Protocol: Ru-BINAP Catalyzed Asymmetric Hydrogenation

This protocol is based on established procedures for the asymmetric hydrogenation of α-ketoesters.[7][8]

Materials:

• Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

• [RuCl₂((S)-BINAP)]₂·NEt₃ or a similar Ru-BINAP precursor

• Anhydrous, degassed solvent (e.g., methanol, ethanol)

• Hydrogen gas (high purity)

• Autoclave or a high-pressure hydrogenation reactor

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Catalyst Preparation (in situ): In a glovebox or under a strictly inert atmosphere, charge a pressure-resistant reaction vessel with the Ru-BINAP precursor (e.g., 0.005 mmol, S/C ratio = 200).

• Substrate and Solvent Addition: Add anhydrous, degassed solvent (e.g., 5 mL of methanol) to the vessel. Then, add Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (1.0 mmol).

• Hydrogenation: Seal the reactor and purge it several times with hydrogen gas. Pressurize the reactor to the desired hydrogen pressure (e.g., 10-50 atm) and heat to the desired temperature (e.g., 50-80 °C).

• Reaction Monitoring: Stir the reaction mixture vigorously. The progress of the reaction can be monitored by taking aliquots (after safely depressurizing and purging the reactor) and analyzing them by GC or HPLC.

• Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully release the hydrogen pressure.

• Isolation: Concentrate the reaction mixture under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

• Analysis: Determine the enantiomeric excess (e.e.) of the product by chiral HPLC analysis.

Data on Related Substrates

The following table summarizes the results from the asymmetric hydrogenation of related benzoylformates, which can serve as a guide for optimizing the reaction of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.[7]

Substrate (R-CO-CO₂Et)	Catalyst System	Enantiomeric Excess (ee, %)
R = 2-Methylphenyl	[Ru((S)-ligand)(benzene)Cl]Cl + CeCl₃·7H₂O	87
R = 2-Chlorophenyl	[Ru((S)-ligand)(benzene)Cl]Cl + CeCl₃·7H₂O	76
R = Phenyl	[Ru((S)-ligand)(benzene)Cl]Cl + CeCl₃·7H₂O	96

Diagram of the Noyori Asymmetric Hydrogenation Workflow

Sources

• 1. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 2. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 3. London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. synarchive.com [synarchive.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. nobelprize.org [nobelprize.org]

Scalable Synthesis Protocols for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate Derivatives

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application Focus: Agrochemical Intermediates (Strobilurin Analogs) and Active Pharmaceutical Ingredients (APIs)

Executive Summary

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS 184684-29-5) is a highly versatile

-keto ester building block[1]. It serves as a critical intermediate in the synthesis of advanced strobilurin-type fungicides and targeted pharmaceutical therapeutics. Transitioning the synthesis of aryl glyoxylates from discovery-scale to pilot-scale requires strict control over chemoselectivity to prevent over-alkylation. This application note details a robust, self-validating, and scalable two-step protocol leveraging Grignard addition to dimethyl oxalate, optimized for high yield and purity.

Process Chemistry & Mechanistic Rationale

The synthesis of

-keto esters via organometallic reagents is notoriously prone to side reactions, specifically the double addition of the Grignard reagent to the highly electrophilic keto-ester product, which yields an undesired tertiary alcohol. To bypass this, our protocol relies on three critical mechanistic controls:

• Inverse Addition: By adding the (3-chloro-2-methylphenyl)magnesium bromide dropwise to a solution of dimethyl oxalate, the electrophile is maintained in vast stoichiometric excess relative to the nucleophile. This kinetic control ensures the mono-addition product is formed exclusively.

• Cryogenic Stabilization (-40 °C): The initial nucleophilic acyl substitution produces a magnesium-chelated tetrahedral intermediate. At low temperatures, this intermediate is kinetically trapped and stable. It does not collapse to form the reactive ketone until the reaction is quenched with aqueous acid, completely preventing secondary Grignard attacks, as demonstrated in [2].

• Biphasic Solvent Modulation: While Tetrahydrofuran (THF) is strictly required to initiate and stabilize the Grignard reagent, Toluene is utilized as the bulk reaction solvent. Toluene provides a non-coordinating environment that attenuates the Grignard's reactivity and maintains the solubility of dimethyl oxalate at cryogenic temperatures.

Workflow Visualization

Figure 1: Two-step synthetic pathway for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Figure 2: Step-by-step operational workflow for the scalable synthesis of the aryl glyoxylate.

Materials & Reagents (100 mmol Pilot Scale)

The starting material, 1-bromo-3-chloro-2-methylbenzene, can be efficiently derived via a standard Sandmeyer reaction from commercially available precursors[3].

Reagent	MW ( g/mol )	Equivalents	Amount	Role
1-Bromo-3-chloro-2-methylbenzene	205.48	1.0	20.55 g	Starting Material
Magnesium Turnings	24.30	1.1	2.67 g	Metal / Electron Donor
Iodine	253.81	0.01	0.25 g	Radical Initiator
Tetrahydrofuran (THF), Anhydrous	72.11	-	100 mL	Solvent (Grignard)
Dimethyl Oxalate	118.09	2.0	23.62 g	Electrophile
Toluene, Anhydrous	92.14	-	200 mL	Solvent (Reaction)
Ammonium Chloride (Sat. Aq.)	53.49	-	150 mL	Quenching Agent
Ethyl Acetate (EtOAc)	88.11	-	300 mL	Extraction Solvent

Step-by-Step Experimental Protocol

Step 1: Preparation of the Grignard Reagent

• Apparatus Setup: Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, a pressure-equalizing addition funnel, and an argon inlet. Ensure all glassware is oven-dried.

• Initiation: Add Magnesium turnings (2.67 g, 110 mmol) and a single crystal of Iodine (0.25 g) to the flask. Flame-dry under vacuum, then backfill with argon. Add 20 mL of anhydrous THF.

• Monomer Addition: Dissolve 1-Bromo-3-chloro-2-methylbenzene (20.55 g, 100 mmol) in 80 mL of anhydrous THF in the addition funnel.

• Activation: Add ~5 mL of the aryl bromide solution to the magnesium. Heat gently to 60 °C until the brown iodine color rapidly dissipates and the mixture becomes cloudy, indicating successful Grignard initiation.

• Propagation: Add the remaining aryl bromide solution dropwise over 45 minutes, maintaining a gentle, self-sustaining reflux.

• Completion: Stir for an additional 1 hour at 65 °C to ensure complete conversion to (3-chloro-2-methylphenyl)magnesium bromide. Cool the dark brown solution to room temperature.

Step 2: Inverse Electrophilic Addition

• Reactor Preparation: In a separate 1 L jacketed reactor equipped with an overhead stirrer, dissolve Dimethyl Oxalate (23.62 g, 200 mmol) in anhydrous Toluene (200 mL).

• Cryogenic Cooling: Chill the reactor internal temperature to -40 °C using a cryogenic chiller unit.

• Coupling: Transfer the Grignard reagent to an addition funnel and add it dropwise to the dimethyl oxalate solution over 1.5 hours. Critical: Adjust the addition rate to maintain the internal temperature strictly between -45 °C and -35 °C.

• Incubation: Stir the reaction mixture at -40 °C for 2 hours[2]. Monitor completion by quenching a 0.5 mL aliquot in aqueous NH4Cl and analyzing via HPLC (disappearance of the Grignard species, observed as 3-chloro-2-methylbenzene).

Step 3: Quenching and Workup

• Quench: Terminate the reaction by slowly adding saturated aqueous NH4Cl (150 mL) via the addition funnel while maintaining the internal temperature below 0 °C. The stable tetrahedral intermediate will collapse into the target keto-ester during this step.

• Phase Separation: Allow the mixture to warm to room temperature. Transfer to a separatory funnel and isolate the organic layer.

• Extraction: Extract the aqueous layer with EtOAc (2 x 150 mL).

• Washing: Combine the organic layers and wash with brine (100 mL) to remove residual salts.

• Drying: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Step 4: Purification

• Isolation: The crude mixture contains the product and excess dimethyl oxalate. Purify via vacuum distillation (if scaling >500g) or silica gel flash chromatography (eluting with a gradient of 0-10% EtOAc in Hexanes).

• Yield: Affords Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate as a pale yellow oil or low-melting solid.

Critical Process Parameters (CPPs) & Troubleshooting

• Stalled Grignard Initiation: If the iodine color does not dissipate in Step 1, the THF may contain trace water. Add 0.1 mL of 1,2-dibromoethane to chemically scrub the magnesium oxide layer and force initiation.

• Impurity Profiling (Tertiary Alcohol Formation): If LC-MS analysis reveals a mass corresponding to the double-addition byproduct, it indicates a failure in kinetic control. Ensure that the Dimethyl Oxalate is strictly at 2.0 equivalents and that the internal temperature during Step 2 never exceeds -35 °C.

• Ester Hydrolysis: Prolonged exposure to basic or highly acidic conditions during workup can hydrolyze the methyl ester to the corresponding glyoxylic acid. Strict use of slightly acidic NH4Cl for quenching prevents this degradation pathway.

Analytical Characterization

To validate the structural integrity of the synthesized Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, compare against the following expected parameters:

• Chemical Formula: C10H9ClO3

• Molecular Weight: 212.63 g/mol [1]

• HPLC: Purity > 98% (UV detection at 254 nm).

• 1H NMR (CDCl3, 400 MHz): Expected signals include a distinct singlet for the ester methoxy protons (

  ~3.95 ppm, 3H), a singlet for the benzylic methyl protons ( ~2.40 ppm, 3H), and a multiplet for the three aromatic protons ( 7.15 - 7.60 ppm, 3H).

References

• Google Patents. WO2024088792A1 - Use of strobilurin type compounds for combating phytopathogenic fungi.

Sources

• 1. chemscene.com [chemscene.com]
• 2. WO2024088792A1 - Use of strobilurin type compounds for combating phytopathogenic fungi containing an amino acid substitution f129l in the mitochondrial cytochrome b protein conferring resistance to qo inhibitors xv - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Synthesis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate via Friedel-Crafts Acylation

Abstract

This document provides a comprehensive guide for the synthesis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, a valuable aryl α-keto ester intermediate. Aryl α-keto esters are crucial structural motifs and versatile precursors in the synthesis of numerous biologically active compounds, including α-hydroxy carboxylic acids.[1] The primary synthetic strategy detailed herein is the Friedel-Crafts acylation, a robust and well-established method for forming carbon-carbon bonds by attaching an acyl group to an aromatic ring.[2][3][4] This protocol outlines a reliable procedure for the regioselective acylation of 2-chlorotoluene with methyl oxalyl chloride using an aluminum chloride catalyst, providing a scalable route to the target compound.

Introduction and Mechanistic Rationale

The Friedel-Crafts acylation, discovered by Charles Friedel and James Crafts in 1877, remains a cornerstone of synthetic organic chemistry for producing aryl ketones.[2][5] The reaction proceeds via an electrophilic aromatic substitution (EAS) mechanism, where a strong electrophile, typically an acylium ion, is attacked by the nucleophilic π-system of an aromatic ring.[6][7]

Precursor Selection and Regioselectivity

• Aromatic Substrate: The synthesis commences with 2-chlorotoluene . The regiochemical outcome of the acylation is dictated by the directing effects of the substituents on the aromatic ring. The methyl group (-CH₃) is an activating, ortho, para-director, while the chloro group (-Cl) is a deactivating, ortho, para-director. The position of acylation is a result of the interplay between these electronic effects and steric hindrance. The target regioisomer, Methyl 2-(3-chloro-2-methylphenyl )-2-oxoacetate, requires acylation at the C6 position, which is ortho to the activating methyl group and meta to the deactivating chloro group. This position is electronically favored by the methyl group and avoids significant steric clash, leading to the desired product as the major isomer.

• Acylating Agent: Methyl oxalyl chloride (CH₃OC(O)COCl) is selected as the acylating agent. It is a highly reactive electrophile precursor, essential for introducing the methyl-2-oxoacetate moiety onto the aromatic ring.

The Role of the Lewis Acid Catalyst

A strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃), is essential for the reaction.[8] Its primary function is to abstract the chloride from methyl oxalyl chloride, generating a highly electrophilic, resonance-stabilized acylium ion (the methoxycarbonyl-acylium ion).[7][9]

It is critical to understand that, unlike Friedel-Crafts alkylation, the acylation reaction requires a stoichiometric amount (or a slight excess) of the Lewis acid catalyst.[2] The reason for this is that the ketone product formed is a moderate Lewis base and forms a stable complex with the AlCl₃. This complexation deactivates the product towards further acylation, preventing polysubstitution, but also sequesters the catalyst, rendering it unavailable to activate more acyl chloride.[2][7] The reaction is completed upon hydrolytic work-up, which breaks down this complex and liberates the final product.

Reaction Mechanism

The overall mechanism can be summarized in three key stages:

• Generation of the Electrophile: AlCl₃ coordinates to the chlorine atom of methyl oxalyl chloride, facilitating its departure and forming the acylium ion.

• Electrophilic Attack: The π-electrons of the 2-chlorotoluene ring attack the electrophilic carbon of the acylium ion, forming a resonance-stabilized carbocation intermediate known as an arenium ion or σ-complex.[7]

• Rearomatization and Complexation: A base (AlCl₄⁻) abstracts a proton from the arenium ion, restoring aromaticity. The resulting ketone product immediately complexes with AlCl₃.

Caption: Generalized workflow for Friedel-Crafts acylation.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Purity	Supplier	Notes
2-Chlorotoluene	95-49-8	126.58	≥99%	Sigma-Aldrich	Anhydrous
Methyl oxalyl chloride	5781-53-3	122.50	≥98%	Sigma-Aldrich	Moisture sensitive
Aluminum chloride (AlCl₃)	7446-70-0	133.34	≥99.9%	Sigma-Aldrich	Anhydrous, highly reactive with water
Dichloromethane (DCM)	75-09-2	84.93	Anhydrous, ≥99.8%	Fisher Scientific	Use from a sealed bottle or freshly distilled
Hydrochloric acid (HCl)	7647-01-0	36.46	37% (conc.)	VWR	Corrosive
Sodium bicarbonate (NaHCO₃)	144-55-8	84.01	-	-	Saturated aqueous solution
Sodium sulfate (Na₂SO₄)	7757-82-6	142.04	Anhydrous	-	Drying agent
Ethyl Acetate	141-78-6	88.11	ACS Grade	-	For chromatography
Hexanes	110-54-3	86.18	ACS Grade	-	For chromatography

Equipment

• Three-neck round-bottom flask with magnetic stirrer

• Dropping funnel (addition funnel)

• Reflux condenser with a gas inlet/outlet

• Inert gas supply (Nitrogen or Argon) with a bubbler

• Ice/water bath

• Rotary evaporator

• Glassware for work-up (separatory funnel, beakers, Erlenmeyer flasks)

• Chromatography column

Step-by-Step Procedure

Caption: Step-by-step experimental workflow diagram.

• Reaction Setup: Assemble a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser. Establish an inert atmosphere by flushing the system with dry nitrogen or argon.

• Catalyst Suspension: To the reaction flask, add anhydrous dichloromethane (DCM, 100 mL). Cool the flask to 0 °C using an ice/water bath. Carefully and portion-wise, add anhydrous aluminum chloride (1.2 equivalents). Stir the resulting suspension for 15 minutes.

• Formation of the Acylium Ion: In the dropping funnel, prepare a solution of methyl oxalyl chloride (1.1 equivalents) in anhydrous DCM (20 mL). Add this solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the internal temperature at 0-5 °C. A vigorous reaction may occur; control the addition rate to manage the exotherm and gas evolution.[6] Stir for an additional 30 minutes at 0 °C after the addition is complete.

• Acylation: Prepare a solution of 2-chlorotoluene (1.0 equivalent) in anhydrous DCM (20 mL) and add it to the dropping funnel. Add this solution dropwise to the reaction mixture over 30 minutes, again maintaining the temperature at 0-5 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) (e.g., using a 20% Ethyl Acetate/Hexanes mobile phase) until the 2-chlorotoluene starting material is consumed.

• Work-up and Quenching: Cool the reaction mixture back to 0 °C. In a separate large beaker, prepare a mixture of crushed ice (200 g) and concentrated HCl (30 mL). Slowly and carefully , pour the reaction mixture into the ice/HCl slurry with vigorous stirring.[10] This process is highly exothermic and will release HCl gas.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM (2 x 50 mL).

• Washing and Drying: Combine all organic layers. Wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes, to afford the pure Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Safety Precautions

• Aluminum Chloride (AlCl₃): Reacts violently with water. Handle in a dry environment. The dust is corrosive and harmful if inhaled.

• Methyl Oxalyl Chloride: Corrosive and moisture-sensitive. Reacts with water to produce HCl gas. Handle with care.

• Dichloromethane (DCM): A volatile solvent and a suspected carcinogen. All operations must be performed in a fume hood.

• Quenching: The quenching step is highly exothermic and releases HCl gas. Perform this step slowly in a large, open beaker within a fume hood.

Product Characterization

The final product should be characterized to confirm its identity and purity.

Property	Data
Chemical Name	Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate
CAS Number	184684-29-5[11]
Molecular Formula	C₁₀H₉ClO₃[11]
Molecular Weight	212.63 g/mol [11]
Appearance	Expected to be a solid or oil
Storage	Sealed in dry, 2-8℃[11]

Standard Characterization Techniques:

• ¹H NMR & ¹³C NMR: To confirm the chemical structure, connectivity, and isomeric purity.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the ester and ketone carbonyls.

Troubleshooting and Key Considerations

• Strictly Anhydrous Conditions: The success of the Friedel-Crafts acylation is critically dependent on the exclusion of moisture, which can deactivate the Lewis acid catalyst and hydrolyze the acyl chloride. Ensure all glassware is flame-dried and reagents are anhydrous.

• Temperature Control: The initial formation of the acylium ion complex and the subsequent acylation are exothermic. Maintaining a low temperature (0-5 °C) during the addition of reagents is crucial to prevent side reactions and potential degradation.[6]

• Order of Addition: The acylating agent should be pre-complexed with the Lewis acid before the addition of the aromatic substrate. This ensures the rapid generation of the acylium ion and minimizes potential side reactions of the substrate with the catalyst.

• Low Yields: Often traced back to moisture contamination, impure reagents, insufficient catalyst, or incomplete reaction time.

• Purification Challenges: If the crude product contains isomeric impurities, careful optimization of column chromatography conditions (e.g., choice of solvent system, gradient) will be necessary for effective separation.

Conclusion

The Friedel-Crafts acylation of 2-chlorotoluene with methyl oxalyl chloride provides an effective and direct route to Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate. By carefully controlling reaction parameters, particularly temperature and moisture, this protocol can be reliably implemented to produce this valuable synthetic intermediate. The procedure's reliance on well-established chemical principles and commercially available starting materials makes it a practical choice for researchers in medicinal chemistry and drug development.

References

• Utilization of Acidic α-Amino Acids as Acyl Donors: An Effective Stereo-Controllable Synthesis of Aryl-Keto α-Amino Acids and Their Derivatives. National Center for Biotechnology Information.[Link]

• An Efficient and Practical Synthesis of Aryl and Hetaryl α-Keto Esters. Aurigene Pharmaceutical Services.[Link]

• Synthesis of aryl ketones by acylation of arenes. Organic Chemistry Portal.[Link]

• Experiment 1: Friedel-Crafts Acylation. Swarthmore College.[Link]

• Friedel–Crafts reaction. Wikipedia.[Link]

• Friedel–Crafts acylation via interrupted Beckmann fragmentation of activated ketones. Royal Society of Chemistry.[Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry.[Link]

• Friedel-Crafts Acylation - A Level Chemistry Revision Notes. Save My Exams.[Link]

• Supplementary Information for a related synthesis. Royal Society of Chemistry.[Link]

• Design, Synthesis, Characterizations and Biological Evaluations of Substituted 2-((3-Chloro-2-Methylphenyl) ((1 - Phenyl-1H-1,2,3-Triazol-4-Yl) Methyl) Amino) Benzoic Acid Derivatives. Scholars Middle East Publishers.[Link]

• Synthesis of Novel 3-Chloro-2-methylphenyl Substituted Methylene Bridged Aryl Semicarbazones with Potential Anticonvulsant Activity. Asian Journal of Chemistry.[Link]

• Friedel-Crafts Acylation. Chemistry Steps.[Link]

• A Very Simple Route to N-Methylisatins: Friedel-Crafts Acylation of p-Substituted N,N-Dimethylanilines with Oxalyl Chloride and DABCO. ResearchGate.[Link]

• Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses.[Link]

• Friedel-Crafts Acylation. SynArchive.[Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products. National Center for Biotechnology Information.[Link]

• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. LibreTexts Chemistry.[Link]

Sources

• 1. aurigeneservices.com [aurigeneservices.com]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. Friedel–Crafts acylation via interrupted Beckmann fragmentation of activated ketones - Chemical Science (RSC Publishing) DOI:10.1039/D5SC08429F [pubs.rsc.org]
• 4. synarchive.com [synarchive.com]
• 5. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. websites.umich.edu [websites.umich.edu]
• 7. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Friedel–Crafts Acylation [sigmaaldrich.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chemscene.com [chemscene.com]

Application Notes and Protocols: Handling and Storage of Moisture-Sensitive Alpha-Keto Esters

An Application Note from the Senior Scientist's Desk

Abstract

Alpha-keto esters are pivotal intermediates in organic synthesis, finding extensive application in the development of pharmaceuticals, agrochemicals, and functional materials.[1][2][3] Their utility is derived from the adjacent keto and ester functionalities, which provide a rich platform for diverse chemical transformations. However, this same reactivity renders them highly susceptible to degradation by atmospheric moisture, a critical liability that can compromise experimental reproducibility and product purity. This guide provides a comprehensive overview of the best practices for the handling and storage of moisture-sensitive alpha-keto esters, grounded in an understanding of their chemical instability. We present detailed, field-proven protocols for storage, inert atmosphere handling techniques, and quality control measures to ensure the integrity of these valuable reagents.

The Science of Instability: Why Alpha-Keto Esters Are Moisture-Sensitive

The pronounced sensitivity of alpha-keto esters to water is not an arbitrary characteristic but a direct consequence of their molecular architecture. The core of their instability lies in the high electrophilicity of the α-carbonyl carbon. This electrophilicity is significantly amplified by the strong electron-withdrawing inductive effect of the adjacent ester group.[4]

When exposed to water, which acts as a nucleophile, the α-carbonyl group readily undergoes nucleophilic attack. This initiates a hydrolysis reaction that cleaves the ester bond, resulting in the formation of the corresponding α-keto acid and alcohol. This degradation pathway is not only a matter of purity loss; the acidic nature of the resulting α-keto acid can drastically alter the pH of a reaction medium, leading to unforeseen side reactions or catalyst deactivation.[4]

The mechanism for this hydrolysis is illustrated below:

Caption: Decision workflow for handling moisture-sensitive α-keto esters.

Protocol 3.1: Handling in a Glovebox (The Gold Standard)

A glovebox provides the most secure environment, maintaining an inert atmosphere with oxygen and moisture levels below 1 ppm. [5][6] Methodology:

• Preparation: Ensure all glassware, spatulas, syringes, and sample vials are oven-dried (e.g., at 120°C for at least 4 hours) and then cooled in the glovebox antechamber under vacuum. Degas any porous materials, like wipes, before introduction. [7]2. Transfer to Glovebox: Place the sealed container of the alpha-keto ester and all necessary dry equipment into the antechamber. Cycle the antechamber (evacuate and backfill with inert gas) at least three times to remove atmospheric contaminants.

• Equilibration: Transfer the items into the main chamber. Allow the reagent container to thermally equilibrate to the glovebox temperature before opening.

• Manipulation: Perform all manipulations (weighing, dissolution, aliquoting) inside the glovebox. Use standard laboratory equipment as you would on a benchtop. [8]5. Resealing and Removal: After use, securely reseal the primary container. If desired, wrap the cap junction with Parafilm for extra security. Remove items from the glovebox via the antechamber, following the same cycling procedure.

Protocol 3.2: Handling using a Schlenk Line

When a glovebox is unavailable, Schlenk line techniques provide a robust alternative for creating an inert atmosphere in standard glassware. [5]

This technique is suitable for transferring smaller quantities of liquid alpha-keto esters. [9][10] Materials:

• Schlenk line with dual vacuum/inert gas manifold.

• Oven-dried Schlenk flasks with rubber septa.

• Dry, gas-tight syringe with a Luer-lock needle.

• Reagent bottle (e.g., Sure/Seal™).

Methodology:

• System Setup: Attach the receiving Schlenk flask to the Schlenk line. Evacuate and backfill with inert gas three times to ensure an inert atmosphere. Leave the flask under a positive pressure of inert gas, indicated by a bubbler.

• Syringe Preparation: Purge the dry syringe with inert gas by drawing and expelling the gas from a balloon or a dedicated line on the Schlenk manifold at least five times.

• Reagent Withdrawal: Pierce the septum of the reagent bottle with the syringe needle. To avoid creating a vacuum inside the reagent bottle, insert a second needle connected to the inert gas line to maintain positive pressure. Slowly draw the desired volume of the liquid into the syringe.

• Transfer: Withdraw the syringe from the reagent bottle and immediately insert it through the septum of the prepared receiving flask.

• Dispensing: Slowly dispense the liquid into the receiving flask.

• Cleanup: Remove the syringe. Immediately quench any residual reagent in the syringe by drawing in an inert solvent (e.g., anhydrous toluene) and expelling the mixture into a separate quenching flask containing a suitable reagent like isopropanol.

For transferring larger volumes, cannula transfer is safer and more efficient than using a large syringe. [11][12] Materials:

• Schlenk line.

• Two oven-dried Schlenk flasks with rubber septa.

• Double-tipped needle (cannula), oven-dried.

Methodology:

• System Setup: Place the reagent flask and the receiving flask on the Schlenk line. Ensure both are under a positive pressure of inert gas.

• Cannula Insertion: Insert one end of the cannula through the septum of the reagent flask, keeping the tip above the liquid level. Allow inert gas to flow through the cannula for a minute to purge it.

• Initiate Transfer: Insert the other end of the cannula through the septum of the receiving flask. To start the flow, lower the cannula tip in the reagent flask into the liquid.

• Pressure Differential: Create a slight pressure difference to drive the liquid transfer. This can be achieved by:

  • Positive Pressure: Slightly increasing the inert gas pressure in the source flask.

  • Negative Pressure: Venting the receiving flask with a needle connected to a bubbler, which lowers its pressure relative to the source flask. [11][12]5. Completion: Once the desired volume is transferred, raise the cannula tip above the liquid level in the source flask and allow the gas flow to push any remaining liquid through.

• Disassembly: Remove the cannula from both flasks while maintaining a positive flow of inert gas in the flasks.

Quality Control and Troubleshooting

Even with careful procedures, contamination can occur. Regular quality control is essential.

Protocol 4.1: Assessing Water Content via Karl Fischer Titration

Karl Fischer (KF) titration is the definitive method for quantifying trace amounts of water in a sample. [13]It is highly selective and can detect water content down to the ppm level. [14][15]Both volumetric (for >0.1% water) and coulometric (for 10-1000 ppm water) methods are available. [16] General Protocol (Coulometric):

• Instrument Preparation: Allow the KF titrator to condition its reagent until a low, stable drift is achieved (e.g., <10 µ g/min ). [14]2. Sample Preparation: In a glovebox or using a dry syringe, draw a precise amount of the alpha-keto ester. The sample size depends on the expected water content. [14]3. Injection and Titration: Uncap the titration cell port, quickly inject the sample directly into the KF reagent, and immediately reseal the port. Record the exact mass of the injected sample.

• Analysis: The instrument will automatically titrate the water and calculate the water content, typically expressed in ppm or percentage.

Protocol 4.2: Monitoring Degradation by ¹H NMR Spectroscopy

¹H NMR is a powerful tool for qualitatively assessing the purity of an alpha-keto ester. [17]Degradation via hydrolysis will result in the appearance of new signals corresponding to the alpha-keto acid and alcohol byproducts.

Procedure:

• Acquire a ¹H NMR spectrum of a fresh, unopened sample to serve as a reference standard.

• Periodically, or if contamination is suspected, acquire a spectrum of the working stock.

• Compare the spectra, looking for the appearance of new peaks. For example, the hydrolysis of ethyl pyruvate would show the emergence of signals for pyruvic acid and ethanol.

Problem Observed	Probable Cause	Recommended Action
Reaction fails or gives low yield.	Reagent degradation due to moisture contamination.	Verify reagent purity using ¹H NMR. If degraded, procure a new batch. Review handling and storage procedures.
pH of an unbuffered reaction mixture becomes acidic.	Hydrolysis of the ester to the corresponding α-keto acid. [4]	Use the reagent immediately after opening a new bottle. Handle exclusively under inert atmosphere.
Solid reagent appears clumpy or liquid is cloudy.	Significant water absorption.	Discard the reagent. The presence of visible moisture indicates severe degradation.
Inconsistent results between experiments.	Intermittent moisture contamination during handling.	Re-evaluate handling techniques. Ensure all glassware is scrupulously dried and the inert atmosphere is of high quality. Consider using a glovebox.

Selection of Compatible Drying Agents

When preparing anhydrous solvents for reactions involving alpha-keto esters, the choice of drying agent is crucial. Some common drying agents can react with esters.

Drying Agent	Properties	Compatibility with Esters
Magnesium Sulfate (MgSO₄)	Neutral, fast, high capacity. [18][19]	Excellent. A reliable choice for drying solutions containing esters. [18][19]
Sodium Sulfate (Na₂SO₄)	Neutral, high capacity, but slow. [20]	Good. Suitable for pre-drying very wet solutions. [19]
Molecular Sieves (3Å or 4Å)	Neutral, very high efficiency.	Excellent. Ideal for producing highly anhydrous solvents.
Potassium Carbonate (K₂CO₃)	Basic, moderate capacity. [18]	Good. Suitable for drying esters. [18][19]
Calcium Chloride (CaCl₂)	Acidic impurities, high capacity.	Not Recommended. Can form adducts with esters and other carbonyl compounds. [18][20]
Calcium Hydride (CaH₂)	Basic, highly reactive.	Not Recommended. Can react with the ester functionality, especially at the α-proton.

Conclusion

The chemical integrity of alpha-keto esters is directly linked to the meticulousness of their handling and storage. By understanding the mechanism of their moisture-induced degradation and implementing robust protocols that provide a multi-layered defense against atmospheric exposure, researchers can ensure the reliability and reproducibility of their work. The consistent application of inert atmosphere techniques, proper temperature control, and routine quality checks are not merely suggestions but essential components of sound scientific practice when working with these valuable synthetic intermediates.

References

• Spontaneous hydrolysis and spurious metabolic properties of α-ketoglutarate esters - PMC. (2021). Vertex AI Search.

• 4.1: Cannula Transfer - Chemistry LibreTexts. (2024). Chemistry LibreTexts. [Link]

• How to Safely Store Lab Chemicals and Reagents - B&M Scientific. (2025). B&M Scientific. [Link]

• Karl Fischer titration - Wikipedia. (n.d.). Wikipedia. [Link]

• Working with air and moisture sensitive compounds - Molecular Inorganic Chemistry. (2008). University of Groningen. [Link]

• 4: Transferring Liquids - Chemistry LibreTexts. (2024). Chemistry LibreTexts. [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. (2014). University of Pittsburgh. [Link]

• Cannula Transfer: What You Need to Know - Air-Tite. (n.d.). Air-Tite. [Link]

• glovebox usage - Sandiego. (n.d.). University of San Diego. [Link]

• School of Chemistry SOP For Operation Of Glove Boxes. (2018). University of Bristol. [Link]

• Cannula transfer - Wikipedia. (n.d.). Wikipedia. [Link]

• Determination of Water Content using the Karl Fischer Coulometric Method - NCBI. (2025). National Center for Biotechnology Information. [Link]

• Mastering Karl Fischer Moisture Analysis: A Complete Guide - TCA Lab / Alfa Chemistry. (n.d.). TCA Lab. [Link]

• Drying agents and their compatibilities , Hive Stimulants. (2003). The Hive. [Link]

• Using drying agents. (n.d.). University of Colorado Boulder. [Link]

• Common Drying Agents in Organic Chemistry | PDF | Solvent | Alcohol - Scribd. (n.d.). Scribd. [Link]

• Hydration and Hydrolysis of α-Oxo Carboxylic Acid Derivatives and Conjugate Addition to α,β-Unsaturated Carbonyl Compounds: A Density Functional Study | The Journal of Organic Chemistry - ACS Publications. (1999). ACS Publications. [Link]

• How to Store Reagents - Department of Chemistry : University of Rochester. (n.d.). University of Rochester. [Link]

• Current Status of Research on Synthesis of α-Keto Acids and Their Esters - MDPI. (2025). MDPI. [Link]

• What Is Karl Fischer Titration? - Mettler Toledo. (n.d.). Mettler Toledo. [Link]

• Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. (2019). ResearchGate. [Link]

• Karl Fischer water content titration - Scharlab. (n.d.). Scharlab. [Link]

• Breakthrough in chemical synthesis expands possibilities for ketones and esters - News-Medical. (2025). News-Medical.net. [Link]

• Introducing an α-Keto Ester Functional Group through Pt-Catalyzed Direct C–H Acylation with Ethyl Chlorooxoacetate - PMC. (2020). National Center for Biotechnology Information. [Link]

• CN103382152A - Preparation method of alpha-keto ester - Google Patents. (n.d.).

• (PDF) Drying agents - ResearchGate. (2021). ResearchGate. [Link]

• How to store laboratory chemical reagents?. (2021). SEFIC. [Link]

• α-Keto carboxylic acid, ester and amide synthesis by hydroxylation or oxidation. (n.d.). Organic Chemistry Portal. [Link]

• 8.8: Chemistry of Esters. (2021). Chemistry LibreTexts. [Link]

• Water enables an asymmetric cross reaction of α-keto acids with α-keto esters for the synthesis of quaternary isotetronic acids - Chemical Communications (RSC Publishing). (n.d.). Royal Society of Chemistry. [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps. (2020). Chemistry Steps. [Link]

• High resolution 1H NMR investigations of the reactivities of alpha-keto acid anions with hydrogen peroxide - PubMed. (n.d.). PubMed. [Link]

• Determination of pKa and Hydration Constants for a Series of α-Keto-Carboxylic Acids Using Nuclear Magnetic Resonance Spectrometry - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• How to store temperature and moisture-sensitive compounds? : r/chemistry - Reddit. (2017). Reddit. [Link]

• NMR-Based Metabolic Profiling of the Effects of α-Ketoglutarate Supplementation on Energy-Deficient C2C12 Myotubes - PMC. (n.d.). National Center for Biotechnology Information. [Link]

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• 2. Introducing an α-Keto Ester Functional Group through Pt-Catalyzed Direct C–H Acylation with Ethyl Chlorooxoacetate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN103382152A - Preparation method of alpha-keto ester - Google Patents [patents.google.com]
• 4. Spontaneous hydrolysis and spurious metabolic properties of α-ketoglutarate esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. molan.wdfiles.com [molan.wdfiles.com]
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• 19. researchgate.net [researchgate.net]
• 20. scribd.com [scribd.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS No. 184684-29-5)[1]. This valuable α-keto ester serves as a key intermediate in the synthesis of various biologically active compounds and pharmaceuticals.[2][3] This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction yield and purity.

The primary and most common synthetic route to this compound is the Friedel-Crafts acylation of 2-chloro-1-methylbenzene with methyl oxalyl chloride, utilizing a Lewis acid catalyst such as aluminum chloride (AlCl₃).[4][5][6] This guide will focus on troubleshooting and optimizing this specific pathway.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis, providing explanations for their causes and actionable solutions.

Problem 1: Low or No Product Yield

Q: I am observing a very low yield of my target product, or the reaction does not seem to be proceeding at all. What are the potential causes and how can I resolve this?

A: Low or no yield in a Friedel-Crafts acylation can stem from several critical factors related to reagents, reaction conditions, and setup.

Possible Causes & Solutions:

• Inactive Catalyst: Aluminum chloride is highly hygroscopic and will readily react with moisture in the air to become inactivated.

  • Solution: Use freshly opened, anhydrous aluminum chloride. Ensure that it is a fine, free-flowing powder. Clumped or discolored AlCl₃ is a sign of decomposition. Handle the catalyst under an inert atmosphere (e.g., nitrogen or argon) in a glove box or using Schlenk techniques.

• Wet Solvent or Glassware: Any moisture present in the reaction will quench the Lewis acid catalyst and the acylium ion intermediate.

  • Solution: Use anhydrous solvent (e.g., dichloromethane, DCM) and ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas before use.

• Decomposition of Methyl Oxalyl Chloride: Methyl oxalyl chloride can degrade, especially if not stored properly.

  • Solution: Use freshly distilled or a newly purchased bottle of methyl oxalyl chloride. Verify its purity by techniques such as ¹H NMR before use.

• Insufficient Catalyst: Friedel-Crafts acylations often require a stoichiometric amount of the Lewis acid catalyst because both the starting material and the product can form complexes with it.[5]

  • Solution: Ensure you are using at least a stoichiometric equivalent of AlCl₃ relative to the methyl oxalyl chloride. An excess of the catalyst (e.g., 1.1 to 1.5 equivalents) is often beneficial.

• Incorrect Reaction Temperature: The initial formation of the acylium ion is exothermic.[4] If the temperature is too high, it can lead to side reactions. Conversely, if the temperature is too low, the reaction rate may be too slow.

  • Solution: The reaction is typically initiated at a low temperature (0 °C) to control the initial exotherm during the addition of the acylating agent.[4][7] After the addition is complete, the reaction is often allowed to warm to room temperature to drive it to completion.[4]

Problem 2: Formation of Multiple Products (Isomers)

Q: My TLC and/or NMR analysis indicates the presence of multiple isomers in my crude product. How can I improve the regioselectivity of the acylation?

A: The formation of isomers in the Friedel-Crafts acylation of 2-chloro-1-methylbenzene is a common challenge. The methyl group is an ortho-, para-director, while the chloro group is also an ortho-, para-director, but deactivating. The directing effects of these two substituents can lead to a mixture of products.

Directing Effects on 2-chloro-1-methylbenzene:

Substituent	Activating/Deactivating	Directing Effect
-CH₃	Activating	Ortho, Para
-Cl	Deactivating	Ortho, Para

The primary site of acylation is influenced by both steric hindrance and the electronic effects of the substituents. The methyl group's activating effect generally dominates, directing the incoming electrophile to the positions ortho and para to it.

Improving Regioselectivity:

• Choice of Lewis Acid: The size and nature of the Lewis acid can influence the steric environment around the aromatic ring, thereby affecting the regioselectivity.

  • Recommendation: While AlCl₃ is common, experimenting with other Lewis acids like FeCl₃ or TiCl₄ might alter the isomeric ratio.

• Reaction Temperature: Lowering the reaction temperature can sometimes favor the formation of one isomer over another by increasing the selectivity of the electrophilic attack.

  • Recommendation: Try running the reaction at temperatures below 0 °C (e.g., -20 °C or -78 °C) to see if the isomeric ratio improves.

• Solvent Effects: The polarity of the solvent can influence the stability of the intermediates and transition states, which in turn can affect the product distribution.

  • Recommendation: While DCM is a common choice, consider less polar solvents like carbon disulfide (CS₂) or nitromethane, as they have been shown to influence the outcome of Friedel-Crafts reactions.[8]

Problem 3: Reaction Stalls or is Incomplete

Q: My reaction starts but does not go to completion, leaving a significant amount of starting material. What could be the cause?

A: An incomplete reaction can be frustrating. Here are some common reasons and how to address them:

• Product Deactivation: The product, an aryl ketone, is less reactive than the starting material due to the electron-withdrawing nature of the keto group. This deactivation generally prevents further acylation.[5] However, if the product forms a strong complex with the Lewis acid, it can effectively remove the catalyst from the reaction mixture.

  • Solution: As mentioned earlier, ensure at least a stoichiometric amount of the Lewis acid is used. In some cases, a slight excess might be necessary to compensate for catalyst complexation with the product.

• Insufficient Reaction Time or Temperature: The reaction may simply need more time or a higher temperature to reach completion after the initial controlled addition.

  • Solution: After the initial addition at 0 °C, allow the reaction to stir at room temperature for an extended period (e.g., 2-4 hours or even overnight).[4] Monitor the reaction progress by TLC. If the reaction is still sluggish, gentle heating (e.g., to 40 °C) might be beneficial, but be cautious as this can also promote side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism for the Friedel-Crafts acylation in this synthesis?

A1: The mechanism involves three key steps:

• Formation of the Acylium Ion: The Lewis acid (AlCl₃) coordinates to the chlorine atom of methyl oxalyl chloride, making it a better leaving group. This facilitates the formation of a highly electrophilic acylium ion intermediate and the AlCl₄⁻ anion.[4][9]

• Electrophilic Aromatic Substitution: The electron-rich aromatic ring of 2-chloro-1-methylbenzene attacks the acylium ion. This leads to the formation of a resonance-stabilized carbocation intermediate known as a sigma complex.[9]

• Deprotonation and Aromaticity Restoration: The AlCl₄⁻ anion abstracts a proton from the carbon atom bearing the new acyl group, restoring the aromaticity of the ring and regenerating the AlCl₃ catalyst.[4]

Sources

• 1. chemscene.com [chemscene.com]
• 2. saudijournals.com [saudijournals.com]
• 3. aurigeneservices.com [aurigeneservices.com]
• 4. websites.umich.edu [websites.umich.edu]
• 5. Friedel-Crafts Acylation [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. rsc.org [rsc.org]
• 8. sciencemadness.org [sciencemadness.org]
• 9. chemistryguru.com.sg [chemistryguru.com.sg]

Purification techniques for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate crude mixtures

Technical Support Center: Purification of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Ticket System ID: PUR-GLY-084 Subject: Optimization of Downstream Processing for Sterically Hindered

-Keto Esters Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary & Compound Profile

Welcome to the technical support hub. You are likely working with Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS: 184684-29-5), a critical intermediate in the synthesis of strobilurin fungicides and related agrochemicals.[1]

The Challenge: This molecule presents a "perfect storm" of purification difficulties:

• Steric Hindrance: The ortho-methyl group at position 2 forces the

  -keto ester moiety out of planarity, affecting crystallization kinetics.[1]

• Thermal Instability: Like all phenylglyoxylates, it is prone to decarboxylation (losing CO) to form the corresponding benzoate if heated excessively (

  C).

• Hydrolytic Sensitivity: The electron-deficient carbonyls make the ester bond susceptible to hydrolysis, generating the corresponding acid impurity.

This guide moves beyond generic advice, providing a logic-gated workflow to maximize purity (>98%) while minimizing yield loss.

Module 1: Initial Assessment & Triage[1][2]

Before selecting a method, you must characterize your crude mixture. Use this decision matrix.

Figure 1: Decision matrix for selecting the primary purification vector based on crude physical state and impurity profile.[1]

Module 2: Chemical De-acidification (The "Pre-Wash")[1]

Issue: The crude often contains 2-(3-chloro-2-methylphenyl)-2-oxoacetic acid due to moisture exposure during workup.[1] This acid acts as a seed for degradation and prevents proper crystallization.

The Protocol (Self-Validating): Do not use strong bases (NaOH/KOH) which will saponify your ester.[1]

• Dissolution: Dissolve crude in Ethyl Acetate or MTBE (10 mL/g).

• Wash: Wash twice with cold 5% Sodium Bicarbonate (NaHCO₃) solution.[1]

  • Validation: The aqueous layer pH should remain ~8-9.[1] If it drops, repeat the wash.

• Brine Wash: Wash once with saturated brine to remove trapped water.[1]

• Drying: Dry over anhydrous Na₂SO₄ (Magnesium sulfate is slightly acidic and can be risky for sensitive keto-esters).[1]

• Concentration: Evaporate solvent at <40°C under reduced pressure.

Module 3: Crystallization (The Gold Standard)

For solid crudes, crystallization is superior to distillation because it effectively rejects regioisomers (e.g., the 4-isomer) which have distinct lattice energies.

Solvent System Selection: Due to the lipophilic nature of the chloro-methyl-phenyl group, a dual-solvent system is required.[1]

Solvent System	Ratio (v/v)	Suitability	Notes
Hexane / EtOAc	9:1 to 4:1	High	Best for removing non-polar impurities.[1]
IPA / Water	5:1	Medium	Good yield, but risk of hydrolysis if heated too long.
Cyclohexane	100%	High	Excellent for rejecting regioisomers.[1]

Step-by-Step Protocol:

• Dissolution: Dissolve the crude in the minimum amount of hot Cyclohexane (or Hexane/EtOAc mix) at 50-60°C. Do not boil excessively.

• Seeding: If available, add a seed crystal of pure product at 35°C.

  • Why? This molecule is prone to "oiling out" (liquid-liquid phase separation) before crystallizing.[1] Seeding provides a template for the lattice.

• Cooling Ramp: Cool slowly to Room Temperature (RT) over 2 hours, then to 0-5°C for 4 hours.

• Filtration: Filter the solids and wash with cold Hexane.

• Drying: Vacuum dry at <30°C.

Module 4: High-Vacuum Distillation (For Oils)

Warning: This method carries the highest risk of decarboxylation .

• Target: Methyl 2-(3-chloro-2-methylphenyl)benzoate (Degradation Product).

• Cause: Pot temperature > 140°C.

Operational Parameters:

• Vacuum: Must be < 1 mbar (preferably 0.1 - 0.5 mbar).

• Path: Use a Short Path Distillation (Wiped Film is ideal for scale-up) to minimize residence time.[1]

• Temperature: Keep the oil bath/heating mantle below 120°C. The boiling point will likely be in the range of 105-115°C at 0.5 mbar.

Troubleshooting & FAQs (The "Ticket" Log)

Ticket #402: "My product is oiling out during crystallization."

Diagnosis: The solution is likely too concentrated, or the temperature dropped too fast (supersaturation overshoot). Resolution:

• Re-heat the mixture until clear.

• Add 10-15% more solvent.[1]

• Scratch the glass vigorously with a glass rod as it cools to induce nucleation.

• If it oils out again, separate the oil, dissolve it in a different solvent (e.g., switch from Hexane to IPA), and try again.

Ticket #405: "Can I use Sodium Bisulfite to purify this ketone?"

Diagnosis: Standard aldehyde/ketone purification involves forming a water-soluble bisulfite adduct.[1] Resolution: Generally, NO.

• Reasoning: The 2-methyl group provides significant steric hindrance, blocking the nucleophilic attack of the bisulfite ion on the keto-carbonyl.[1]

• Outcome: You will likely observe very low conversion to the adduct, leading to massive yield loss or no purification.

• Alternative: Use Girard’s Reagent T if you absolutely must separate a non-carbonyl impurity, but Column Chromatography is preferred here.

Ticket #409: "I see a new spot on TLC after distillation."

Diagnosis: Thermal Decarboxylation.[1] Mechanism:

Resolution:

• Check your vacuum depth. If your vacuum is poor (>5 mbar), you are forcing the boiling point up into the decomposition zone.

• Switch to Column Chromatography (Silica Gel, 0-10% EtOAc in Hexanes) if the material cannot tolerate heat.

References & Grounding

• Vogel's Textbook of Practical Organic Chemistry , 5th Ed. General methods for purification of keto-esters and Friedel-Crafts products.[1]Link

• Purification of Laboratory Chemicals , W.L.F. Armarego. Specific solvent systems for aromatic esters.Link

• Photodecarboxylation of phenylglyoxylic acid. Journal of the Chemical Society, Perkin Transactions 2. (Discusses the stability of the phenylglyoxylate moiety). Link

• Synthesis of Strobilurin Intermediates. Relevant patents describing the synthesis and handling of 2-(2-methylphenyl)-2-oxoacetates. (e.g., WO1995024396). Link

Disclaimer: This guide assumes standard laboratory safety protocols. Always consult the SDS for CAS 184684-29-5 before handling.

Sources

• 1. Methyl phenylglyoxalate | C9H8O3 | CID 84835 - PubChem [pubchem.ncbi.nlm.nih.gov]

Minimizing side reactions during the reduction of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

-Keto Ester Intermediates Reference Molecule: Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS: 184684-29-5) Target Product: Methyl 2-(3-chloro-2-methylphenyl)-2-hydroxyacetate

Executive Summary

The reduction of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a critical step in the synthesis of various pharmaceutical intermediates (e.g., P2Y12 inhibitors, fungicides). The objective is the chemoselective reduction of the

-keto group to the corresponding -hydroxy ester while preserving the aryl chloride and the ester moiety .

Common challenges include hydrodehalogenation (loss of Cl), over-reduction (diol formation), and racemization (if asymmetric synthesis is required). This guide provides mechanistic insights and validated protocols to mitigate these side reactions.

Reaction Pathway & Side Event Analysis

The following diagram illustrates the primary reaction pathway alongside the three most critical side reactions: Dechlorination, Hydrolysis, and Over-reduction.

Figure 1: Chemoselectivity map showing the target pathway (Green) vs. competing side reactions (Red/Yellow).

Troubleshooting Guide (Q&A)

Issue 1: "I am observing significant dechlorination (5-15%) in my product."

Diagnosis: You are likely using Catalytic Hydrogenation (H₂/Pd-C) . Technical Insight: Palladium is an excellent catalyst for hydrodehalogenation, particularly for aryl chlorides. Under standard hydrogenation conditions (H₂, Pd/C, MeOH), the C-Cl bond is cleaved, replacing Chlorine with Hydrogen. Corrective Action:

• Switch Method: Transition to Transfer Hydrogenation using a Ruthenium catalyst (e.g., Ru(TsDPEN)) with Formic Acid/Triethylamine. This method avoids H₂ gas entirely and is inert toward aryl chlorides [1].

• Modify Catalyst: If H₂ is mandatory, switch from Pd/C to Pt/C (Platinum on Carbon) , typically sulfided. Platinum is far less active toward C-Cl cleavage than Palladium.

• Add Poison: Add a catalyst poison such as ethylenediamine or use a dipyridyl scavenger to inhibit the active sites responsible for dehalogenation.

Issue 2: "The reaction yields a mixture of the hydroxy-ester and a diol."

Diagnosis: Over-reduction of the ester moiety. Technical Insight: While

-keto esters are more reactive than isolated esters, strong reductants (like LiAlH₄) or excess NaBH₄ at elevated temperatures will reduce the ester group to a primary alcohol, forming a 1,2-diol. Corrective Action:

• Stoichiometry Control: Use exactly 0.25 to 0.35 equivalents of NaBH₄ (since 1 mole of NaBH₄ delivers 4 hydrides). Do not use a large excess.

• Temperature Control: Conduct the reduction at -10°C to 0°C . Low temperature kinetically favors the reduction of the reactive ketone over the less reactive ester.

• Quench Protocol: Quench the reaction immediately upon consumption of the starting material with Acetone (to destroy excess hydride) followed by saturated NH₄Cl.

Issue 3: "My product is racemic, but I need the (R)-enantiomer."

Diagnosis: Standard hydride reagents (NaBH₄, LiBH₄) are achiral and attack from both faces equally. Corrective Action:

• Asymmetric Transfer Hydrogenation (ATH): Use the Noyori Catalyst (RuCl(p-cymene)[(R,R)-TsDPEN]) with a Formic Acid/Triethylamine azeotrope. This typically yields >95% ee [2].[1]

• Biocatalysis: Screen Ketoreductases (KREDs) . Enzymes like KRED-130 often show perfect chemoselectivity and enantioselectivity for

  -keto esters [3].

Issue 4: "I see a carboxylic acid impurity forming during workup."

Diagnosis: Base-catalyzed hydrolysis (Saponification). Technical Insight: The

-hydroxy ester product is susceptible to hydrolysis, especially if the quench involves strong aqueous base (NaOH) or if the reaction mixture is allowed to stand at high pH. Corrective Action:

• Buffer the Quench: Use saturated Ammonium Chloride (NH₄Cl) or dilute Phosphate buffer (pH 6-7) instead of NaOH/KOH.

• Solvent Choice: Avoid using water as a co-solvent during the reaction if possible; use anhydrous MeOH or THF.

Validated Experimental Protocols

Protocol A: Standard Chemoselective Reduction (Racemic)

Best for: Initial material generation where chirality is not yet required.

• Setup: Charge a 3-neck flask with Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (1.0 eq) and Methanol (10 volumes).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Add Sodium Borohydride (NaBH₄) (0.35 eq) portion-wise over 30 minutes. Note: Exothermic reaction; maintain internal temp <5°C.

• Monitoring: Stir for 1 hour. Monitor by TLC or HPLC.

• Quench: Add Acetone (0.5 eq) to quench excess hydride. Stir for 10 mins.

• Workup: Pour mixture into saturated NH₄Cl solution. Extract with Ethyl Acetate. Wash organic layer with Brine, dry over Na₂SO₄, and concentrate.

• Expected Yield: 90-95%. De-Cl: <0.1%.

Protocol B: Asymmetric Transfer Hydrogenation (Enantioselective)

Best for: High-value intermediates requiring >98% ee and zero dechlorination.

• Catalyst Prep: In a glovebox or under N₂, charge [RuCl(p-cymene)((R,R)-TsDPEN)] (0.5 mol%) into the reactor.

• Solvent: Add degassed DMF or Acetonitrile (5 volumes).

• Hydrogen Source: Add Formic Acid/Triethylamine (5:2 azeotrope) (2.0 eq).

• Reaction: Add substrate solution. Stir at 25°C for 12-24 hours.

• Validation: Check conversion. This method preserves the Aryl-Cl bond completely due to the absence of H₂ gas and mild conditions.

• Workup: Dilute with water, extract with MTBE. Wash with dilute HCl (to remove TEA) and then NaHCO₃.

Decision Matrix for Method Selection

Figure 2: Decision matrix for selecting the optimal reduction protocol.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102. [Link]

• Palmer, M., et al. (2009). Scale-up of an Asymmetric Transfer Hydrogenation for the Synthesis of a P2Y12 Antagonist. Organic Process Research & Development, 13(6), 1113–1121. [Link]

• Hollmann, F., et al. (2011).

  -Keto Esters. Green Chemistry, 13, 226-265. [Link]

Sources

• 1. Stereoselective α-Chlorination of β-Keto Esters in the Presence of Hybrid Amide-Based Cinchona Alkaloids as Catalysts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Recrystallization of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Welcome to the technical support guide for the purification of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate via recrystallization. This document provides a comprehensive, question-and-answer-based resource for researchers, scientists, and drug development professionals. Our goal is to move beyond simple instructions and explain the fundamental principles and troubleshooting strategies required for obtaining a high-purity crystalline product.

FAQ: Foundational Concepts

Q1: What is recrystallization and why is it a critical purification step?

Recrystallization is a premier technique for purifying nonvolatile organic solids.[1] The process involves dissolving an impure solid (the solute) in a hot solvent and then allowing it to cool. As the solution cools, the solubility of the solute decreases, and it precipitates out of the solution to form a crystal lattice.[1][2] The key principle is that the crystal lattice has a high degree of order, and molecules of impurities do not fit well into this structure. Consequently, the impurities remain dissolved in the surrounding solution (known as the mother liquor), allowing for their separation from the purified solid product.[1] For complex intermediates like Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, achieving high purity is essential for subsequent reaction steps and ensuring the quality of the final active pharmaceutical ingredient.

Q2: What are the essential properties of an ideal recrystallization solvent?

The selection of an appropriate solvent is the most critical factor for a successful recrystallization.[3] An ideal solvent should exhibit a "high-temperature coefficient," meaning the compound of interest should be highly soluble at the solvent's boiling point but sparingly or insoluble at room temperature or below.[1][4]

The core characteristics are:

• Solubility Profile: The target compound should be very soluble in the hot solvent but have low solubility in the cold solvent.[3][4][5]

• Impurity Solubility: Impurities should either be highly soluble at all temperatures (so they remain in the mother liquor) or insoluble at all temperatures (so they can be removed by hot filtration).[4][5][6]

• Non-Reactivity: The solvent must be chemically inert and not react with the compound being purified.[4][6][7]

• Volatility: The solvent should have a relatively low boiling point and be volatile enough to be easily removed from the purified crystals after filtration.[4][6]

• Boiling Point vs. Melting Point: The solvent's boiling point should ideally be lower than the melting point of the compound to prevent a phenomenon known as "oiling out".[4][8]

Q3: What is "oiling out" and why is it a problem?

"Oiling out" occurs when the solute separates from the solution as a liquid (an oil) rather than a solid crystal upon cooling.[8][9] This typically happens when the melting point of the solid is lower than the boiling point of the solvent, or when the concentration of impurities significantly depresses the melting point.[8][10] An oil is undesirable because it is essentially a liquid form of the impure compound, and impurities tend to be more soluble in this oil than in the solvent, leading to little or no purification.[9][10]

Troubleshooting Guide: A Systematic Approach to Solvent Selection

This section is designed to walk you through the logical steps and common challenges of selecting the perfect solvent system.

Q4: I'm starting from scratch. How do I begin selecting a solvent for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate?

The first step is to analyze the structure of your molecule. Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate possesses an aromatic ring, a chloro group, a methyl group, a ketone, and a methyl ester. These functional groups give the molecule an intermediate polarity. Therefore, you should begin by screening solvents in the mid-range of polarity.

Initial Solvent Screening - A Practical Workflow

The best approach is to test several solvents on a small scale.[11]

Workflow for Initial Solvent Screening

Caption: Systematic workflow for small-scale solvent screening.

Recommended Solvents for Initial Screening:

Based on the molecule's structure, the following solvents are excellent starting points.

Solvent	Boiling Point (°C)	Relative Polarity	Rationale & Potential Issues
Isopropanol	82	0.546	Good starting point. Less polar than ethanol, may have a better solubility profile.
Ethanol	78	0.654	A common solvent for moderately polar compounds.[7] May be too good a solvent, leading to lower recovery.
Ethyl Acetate	77	0.228	An ester solvent, which can be effective for ester-containing compounds ("like-dissolves-like").[12]
Toluene	111	0.099	A less polar, aromatic solvent. May be useful if alcohols are too effective. Higher boiling point increases risk of oiling out.
Acetone	56	0.355	A polar aprotic solvent. Its low boiling point makes it easy to remove.
Heptane/Hexane	98 / 69	~0.01	Very non-polar. Likely to be poor solvents alone, but excellent as an "anti-solvent" in a binary pair.
Water	100	1.000	Highly polar. The compound will likely be insoluble, making it a good anti-solvent candidate with a polar organic solvent like ethanol or acetone.
Data sourced from multiple references.[13][14][15][16][17]

Q5: My compound is soluble in everything I've tried, or it's insoluble in everything. What's the next step?

This is a classic scenario that calls for a binary solvent system , also known as a solvent/anti-solvent recrystallization.[18] This technique is used when no single solvent has the ideal solubility characteristics.

How it Works:

• Dissolve your compound in a minimal amount of a hot "good" solvent (one in which it is very soluble).

• While the solution is still hot, add a "poor" or "anti-solvent" (one in which the compound is insoluble) dropwise until the solution becomes faintly cloudy (turbid). This indicates the point of saturation.

• Add a drop or two of the "good" solvent back into the hot solution until the cloudiness just disappears.

• Allow the solution to cool slowly. The finely-tuned solvent mixture should now have the desired property of low solubility at cold temperatures, promoting crystallization.

Common Binary Pairs to Try:

• Ethanol / Water

• Acetone / Water

• Ethyl Acetate / Hexane

• Toluene / Heptane

Experimental Protocols

Protocol 1: Full-Scale Recrystallization (Single Solvent)

• Dissolution: Place the crude Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate in an Erlenmeyer flask. Add a minimal amount of the chosen recrystallization solvent. Heat the mixture to a gentle boil (using a water bath or heating mantle) while stirring or swirling.

• Achieve Saturation: Continue adding small portions of the hot solvent until the compound just completely dissolves. Avoid adding a large excess of solvent, as this is the most common cause of poor recovery.[8]

• (Optional) Hot Filtration: If insoluble impurities are observed (e.g., dust, inorganic salts), perform a hot gravity filtration to remove them. This must be done quickly to prevent the desired compound from crystallizing prematurely in the funnel.

• Cooling & Crystallization: Cover the flask and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[3] Once at room temperature, place the flask in an ice-water bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining mother liquor.[1][4] Using cold solvent minimizes the loss of the purified product.[4]

• Drying: Dry the crystals thoroughly to remove all traces of the solvent. This can be done by leaving them under vacuum on the filter funnel for a period, followed by drying in a vacuum oven. The purity can be assessed by taking a melting point; a sharp, higher melting point range indicates successful purification.[4]

FAQ: Advanced Troubleshooting

Q6: I've followed the protocol, but no crystals are forming. What should I do?

This is a common issue, often caused by either using too much solvent or the solution being supersaturated.[8][19]

Troubleshooting: No Crystal Formation

Sources

• 1. Recrystallization [sites.pitt.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. edu.rsc.org [edu.rsc.org]
• 4. Give five properties that a recrystallization solvent should possess. Ho.. [askfilo.com]
• 5. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 6. reddit.com [reddit.com]
• 7. homework.study.com [homework.study.com]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. mt.com [mt.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. Purification [chem.rochester.edu]
• 13. chem.rochester.edu [chem.rochester.edu]
• 14. mulzer.univie.ac.at [mulzer.univie.ac.at]
• 15. www1.chem.umn.edu [www1.chem.umn.edu]
• 16. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 17. List of boiling and freezing information of solvents - Wikipedia [en.wikipedia.org]
• 18. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 19. brainly.com [brainly.com]

Technical Support Center: Stability and Degradation Profiling of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate . Because this compound is an

-keto ester, it exhibits unique chemical labilities that can complicate formulation, storage, and LC-MS/MS analysis.

Below, you will find expert troubleshooting FAQs, structural degradation pathways, quantitative mass spectrometry data, and self-validating protocols for forced degradation studies.

Section 1: Troubleshooting FAQs & Mechanistic Insights

Q1: Why does Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate degrade so rapidly in aqueous-organic mixtures during LC-MS sample preparation? Causality & Mechanism: The compound is an aryl glyoxylate. The presence of the

-keto group significantly increases the electrophilicity of the adjacent ester carbonyl. The strongly electron-withdrawing nature of the -carbonyl carbon removes electron density from the ester, making it highly susceptible to nucleophilic attack by water. This leads to rapid hydrolysis into 2-(3-chloro-2-methylphenyl)-2-oxoacetic acid, especially if the diluent is not perfectly pH-neutral[1].

Q2: During LC-MS/MS analysis, we observe a major peak at m/z 171 in positive ion mode. What is this degradant, and how is it formed? Causality & Mechanism: This mass corresponds to 3-chloro-2-methylbenzoic acid (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

). After the initial hydrolysis of the methyl ester to the free -keto acid, the compound becomes prone to oxidative decarboxylation. -Keto acids are chemically labile and can spontaneously degrade into simpler acids or aldehydes under thermal or oxidative stress. The loss of (44 Da) from the intermediate -keto acid yields the benzoic acid derivative.

Q3: How can we differentiate between in-source fragmentation and actual sample degradation in our mass spectrometer? Troubleshooting:

-Keto esters frequently undergo in-source neutral losses of CO (28 Da), (44 Da), or (32 Da) during electrospray ionization (ESI). To differentiate:

• Examine Chromatographic Retention Times (RT): If the degradant (e.g., m/z 171) elutes at a significantly different RT than the parent compound (m/z 213), it is a true degradation product present in the sample vial.

• Co-elution Check: If the m/z 171 ion perfectly co-elutes with the parent peak, it is likely an in-source fragment generated within the ESI source. Lowering the capillary voltage or declustering potential can minimize this artifact.

Q4: We dissolved the standard in ethanol, and now we see a new peak at m/z 227. What happened? Troubleshooting: You are observing transesterification. In the presence of primary alcohols (like ethanol or methanol) and trace acid/base, the methyl ester exchanges with the solvent to form Ethyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (

). Solution: Always use aprotic solvents (e.g., pure Acetonitrile or DMSO) for preparing stock solutions of -keto esters.

Section 2: Degradation Pathway Visualization

Figure 1: Primary degradation pathways of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Section 3: Quantitative Data & HRMS Identifiers

To assist in rapid identification during stability testing, the following table summarizes the exact masses and theoretical formulas for the parent compound and its primary degradants.

Degradation Pathway	Chemical Name	Formula	Theoretical Exact Mass	Theoretical Exact Mass	Mechanistic Origin
Parent Compound	Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate		213.0313	N/A	Intact starting material
Hydrolysis	2-(3-chloro-2-methylphenyl)-2-oxoacetic acid		199.0156	197.0011	Ester cleavage via nucleophilic attack
Oxidative Decarboxylation	3-chloro-2-methylbenzoic acid		171.0207	169.0062	Loss of from -keto acid
Decarbonylation	3-chloro-2-methylbenzaldehyde		155.0258	N/A	Loss of /CO
Transesterification	Ethyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate		227.0469	N/A	Solvent exchange in Ethanol

Section 4: Standardized Protocols for Forced Degradation Studies

To ensure trustworthy and self-validating results, researchers must follow a controlled stress-testing protocol (aligned with ICH Q1A guidelines) to map the degradation profile accurately. The hydrolysis of related ketiminoesters and

-keto derivatives requires careful pH control to isolate intermediates before complete degradation occurs[2].

Protocol 1: Controlled Stress Testing & LC-MS/MS Profiling

Objective: To systematically generate and identify the degradation products of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Step 1: Sample Preparation (Stress Conditions)

• Acid Hydrolysis: Dissolve the compound to 1 mg/mL in a mixture of 0.1 N HCl and Acetonitrile (50:50 v/v). Incubate in a sealed vial at 60°C for 24 hours.

• Base Hydrolysis: Dissolve the compound to 1 mg/mL in a mixture of 0.1 N NaOH and Acetonitrile (50:50 v/v). Incubate at room temperature for exactly 2 hours. (Causality Note:

  -keto esters hydrolyze extremely rapidly under basic conditions; prolonged heating will destroy the intermediate -keto acid).

• Oxidation: Dissolve the compound to 1 mg/mL in 3%

  and Acetonitrile (50:50 v/v). Incubate at 60°C for 24 hours.

Step 2: Quenching and Dilution (Critical for Self-Validation)

• To prevent continued degradation while waiting in the autosampler queue, immediately neutralize the acid/base stressed samples to pH ~7.0 using equimolar NaOH or HCl.

• Dilute all samples 100-fold to a final concentration of 10 µg/mL using Mobile Phase A (0.1% Formic Acid in HPLC-grade Water).

Step 3: LC-MS/MS Analytical Method

• Column: C18 reversed-phase (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, re-equilibrate at 5% B for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Detection: High-Resolution Mass Spectrometry (HRMS) operating in alternating ESI+ and ESI- modes. Scan range: m/z 100–500.

Self-Validation Check: Always run a procedural blank (stress solvents without the API) alongside the samples to ensure that observed peaks (like m/z 155 or 171) are not artifacts from solvent degradation or plasticizer leaching.

References

• Title: aromatic alpha-keto acids: Topics by Science.
• Source: Benchchem.
• Source: MDPI.

Sources

• 1. 2-Ethoxy-2-oxoacetic Acid | High-Purity Reagent [benchchem.com]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Steric Hindrance in 3-Chloro-2-methylphenyl Esters

Welcome to the Technical Support Center for sterically hindered aromatic systems. Working with the 3-chloro-2-methylphenyl moiety presents significant synthetic barriers for drug development professionals and synthetic chemists. The combination of an ortho-methyl group and a meta-chloro substituent creates a severe "ortho effect"[1]. This steric bulk restricts the conformational freedom of the ester or carboxylate group, forcing it out of the aromatic plane and physically shielding the carbonyl carbon from nucleophilic attack[1][2].

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you overcome these barriers during esterification and hydrolysis workflows.

Troubleshooting Guide 1: Low Yields in Direct Esterification

Symptom: Fischer esterification of 3-chloro-2-methylbenzoic acid with alcohols yields <20% product even after prolonged reflux.

Root Cause Analysis: The ortho-methyl group physically blocks the approach of the alcohol nucleophile to the protonated carbonyl carbon[2]. Furthermore, the twisting of the carboxyl group out of the benzene ring's plane disrupts resonance stabilization, altering the electronic landscape of the transition state[1].

Solution: Bypass direct nucleophilic acyl substitution by converting the acid to a highly reactive acyl chloride intermediate[3]. The chloride ion is an excellent leaving group, and the acyl chloride is sufficiently electrophilic to overcome the high activation energy barrier caused by steric crowding.

Self-Validating Protocol: Acid Chloride-Mediated Esterification

Validation Checkpoint: The intermediate acyl chloride formation can be validated by quenching a 10 µL reaction aliquot in 1 mL of methanol; rapid formation of the methyl ester (confirmed via TLC or GC-MS) validates successful activation.

• Activation: Suspend 3-chloro-2-methylbenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (N2/Ar).

• Catalysis: Add a catalytic amount of N,N-dimethylformamide (DMF) (0.05 eq).

  • Causality: DMF reacts with the chlorinating agent to form the Vilsmeier-Haack active species, which is highly electrophilic and accelerates the activation of the sterically hindered acid.

• Chlorination: Dropwise add oxalyl chloride (1.2 eq) at 0 °C. Stir for 2 hours at room temperature until gas evolution (CO2, CO) ceases.

• Concentration: Evaporate the solvent and excess oxalyl chloride under reduced pressure to yield the crude 3-chloro-2-methylbenzoyl chloride.

• Esterification: Dissolve the crude acyl chloride in anhydrous THF. Add the desired alcohol (1.1 eq) and a non-nucleophilic base like triethylamine or pyridine (1.5 eq)[3]. Stir at room temperature for 4-6 hours.

• Workup: Quench with saturated aqueous NaHCO3, extract with ethyl acetate, wash with brine, dry over Na2SO4, and concentrate.

Troubleshooting Guide 2: Resistance to Base-Catalyzed Hydrolysis

Symptom: Ethyl 3-chloro-2-methylbenzoate remains unreacted during standard saponification (NaOH/MeOH, room temperature).

Root Cause Analysis: Base-catalyzed hydrolysis (the

mechanism) requires the hydroxide ion to attack the carbonyl carbon to form a tetrahedral intermediate[2]. The ortho-methyl group severely restricts the trajectory of the incoming hydroxide ion, preventing the reaction from proceeding.

Solution: Employ forcing conditions with a smaller, highly coordinating cation (Li+) and a high-boiling solvent system to drive the reaction forward[4][5].

Self-Validating Protocol: Forcing Hydrolysis of Sterically Hindered Esters

Validation Checkpoint: The reaction progress is monitored by the disappearance of the ester spot on TLC. Acidification of the aqueous layer must yield a dense white precipitate (the free carboxylic acid), immediately confirming successful cleavage.

• Solvent System: Dissolve the 3-chloro-2-methylphenyl ester (1.0 eq) in a 3:1:1 mixture of THF:MeOH:H2O.

  • Causality: This mixture ensures solubility of both the lipophilic ester (THF/MeOH) and the inorganic base (H2O), while allowing for a sufficiently high reflux temperature.

• Base Addition: Add LiOH monohydrate (5.0 eq).

  • Causality: The lithium cation coordinates with the carbonyl oxygen, increasing its electrophilicity and partially offsetting the steric penalty to nucleophilic attack.

• Heating: Reflux the mixture (approx. 65-70 °C) for 12-24 hours. Monitor by TLC or LC-MS.

• Workup: Remove organic solvents under reduced pressure. Dilute the aqueous layer with water and wash with diethyl ether to remove unreacted ester.

• Acidification: Carefully acidify the aqueous layer to pH 2 using 1M HCl at 0 °C.

• Isolation: Collect the precipitated 3-chloro-2-methylbenzoic acid by vacuum filtration, wash with cold water, and dry under high vacuum[4].

Quantitative Data Summary

The following table summarizes the expected outcomes when applying different synthetic strategies to 3-chloro-2-methylphenyl systems.

Reaction Type	Method	Reagents / Catalyst	Temp (°C)	Time (h)	Avg. Yield (%)	Mechanistic Notes
Esterification	Fischer	ROH, H2SO4 (cat.)	Reflux	24	< 20	Severe steric hindrance blocks attack.
Esterification	Steglich	ROH, DCC, DMAP	25	12	60 - 75	DMAP forms active acylpyridinium species.
Esterification	Acid Chloride	1. (COCl)2, DMF; 2. ROH, Et3N	0 to 25	6	85 - 95	Highly electrophilic intermediate overcomes barrier[3].
Hydrolysis	Standard Basic	NaOH, MeOH/H2O	25	24	< 10	mechanism inhibited by ortho-methyl[2].
Hydrolysis	Forcing Basic	LiOH, THF/MeOH/H2O	70	16	> 90	Li+ coordination aids nucleophilic attack[4].

Frequently Asked Questions (FAQs)

Q1: Can I use HATU or EDC for coupling 3-chloro-2-methylbenzoic acid with complex alcohols or amines? A1: Yes, but yields may be moderate. While uronium-based reagents like HATU are excellent for standard coupling, the extreme steric bulk of the 3-chloro-2-methylphenyl ring can hinder the formation of the active OBt/OAt ester. If using EDC, the addition of stoichiometric DMAP is critical to generate the highly reactive acylpyridinium intermediate that can bypass the steric shield.

Q2: How does the meta-chloro group affect the reactivity compared to just an ortho-methyl group? A2: The meta-chloro group exerts an electron-withdrawing inductive effect (-I), which theoretically increases the electrophilicity of the carbonyl carbon. However, its large atomic radius also contributes to the overall steric bulk of the ring system. The combination of the ortho-methyl (steric clash, resonance inhibition) and the meta-chloro group creates a highly rigid and deactivated local environment[1][5].

Q3: Are there alternative cleavage methods if forcing basic hydrolysis degrades my molecule? A3: If the molecule is base-sensitive, consider synthesizing the tert-butyl ester or benzyl ester instead of methyl/ethyl esters. tert-Butyl esters can be cleaved under acidic conditions (TFA/DCM), and benzyl esters can be removed via palladium-catalyzed hydrogenolysis (H2, Pd/C), completely avoiding the need for nucleophilic attack at the sterically hindered carbonyl carbon.

Visualizations

Figure 1: Workflow for overcoming steric hindrance in 3-chloro-2-methylbenzoic acid esterification.

Figure 2: Mechanistic causality of the ortho-effect inhibiting nucleophilic attack in esters.

References

1.[2]2 - cas.cz 2.[3]3 - Google Patents 3.[4]4 - Benchchem 4.[1] 1 - Wikipedia 5.[5] 5 - ACS Publications

Sources

• 1. Ortho effect - Wikipedia [en.wikipedia.org]
• 2. CCCC 2001, Volume 66, Issue 5, Abstracts pp. 770-784 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 3. US6124500A - Process for synthesizing benzoic acids - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability &amp; Handling of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

[1]

Part 1: The "Triage" Desk (Critical Directives)[1]

User: "I just received a shipment of CAS 184684-29-5. How do I store it to prevent immediate degradation?"

Scientist Response: Do not treat this merely as a standard organic solid. As an

-keto ester (arylglyoxylate), this compound possesses a reactive electrophilic center susceptible to moisture-driven hydrolysis and thermal decarbonylation.

Immediate Storage Parameters:

Parameter	Optimal Condition	Critical Limit	Scientific Rationale
Temperature	2°C to 8°C	> 25°C	Prevents thermal decarbonylation ( ) and suppresses ester hydrolysis rates.[1]
Atmosphere	Argon or Nitrogen	Air/Moisture	The -keto motif activates the ester, making it hyper-susceptible to nucleophilic attack by atmospheric water.[1]
Light	Amber Vial / Foil	UV Exposure	Arylglyoxylates can undergo Norrish Type I/II photocleavage or radical formation under UV irradiation [1].
Container	Glass (Teflon-lined)	Polystyrene	Avoid plastics that may leach plasticizers; the compound is a lipophilic organic ester.

Part 2: Deep Dive – Thermal Stability & Degradation Mechanisms[1]

User: "We observed a purity drop from 98% to 92% after drying the solid at 50°C overnight. What happened?"

Scientist Response: You likely triggered a thermal decarbonylation or hydrolysis-decarboxylation cascade .[1]

The structural motif of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate contains two carbonyls adjacent to each other. This creates a high-energy system. At elevated temperatures, particularly in the presence of trace moisture or Lewis acidic impurities (often left over from Friedel-Crafts synthesis using

), the molecule degrades via two primary pathways.

Degradation Pathways (Visualized)[1]

The following diagram illustrates the specific failure modes for this molecule. Note the "Danger Zone" where temperature acts as a catalyst for irreversible loss.

Caption: Figure 1. Thermal and hydrolytic degradation pathways of aryl

-keto esters. The loss of carbon monoxide (CO) is the primary thermal risk.[1]

Part 3: Troubleshooting Guide (FAQ)

Q1: The compound has turned from an off-white solid to a yellow oil/gum. Is it salvageable?

• Diagnosis: The yellowing indicates the formation of conjugated degradation products or enolization. If it has turned to oil, the melting point depression suggests significant impurity (>10%).

• Action:

  • Check HPLC purity immediately.

  • If purity >85%: Recrystallize from a non-polar solvent (e.g., Hexane/Ethyl Acetate mix) to remove the oily degradation products.

  • Crucial: Do not heat the recrystallization solvent above 40°C. Use cold dissolution if possible or minimal heat.

Q2: Can I dry this compound in a vacuum oven?

• Risk: Yes, but strictly control the temperature.

• Protocol:

  • Max Temp: 35°C.

  • Vacuum: High vacuum (< 5 mbar) is preferred to lower the thermal load required to remove solvents.

  • Trap: Ensure your vacuum trap is efficient; volatile acid chlorides or CO byproducts may damage pump oil if degradation occurs.[1]

Q3: We are using this as an intermediate for a fungicide synthesis. Can we store a toluene solution of it?

• Insight: Storing in solution is often safer than as a solid if the solvent is anhydrous.

• Recommendation: A solution in anhydrous Toluene or DCM stored at 4°C is stable. The dilution effect reduces intermolecular reactions. However, ensure the solvent is free of nucleophiles (alcohols, amines) which will rapidly attack the

  -keto ester [2].

Part 4: Validated Stability Testing Protocol

To scientifically validate the stability of your specific batch, execute this self-validating stress test.

Objective: Determine the "Shelf-Life" under your lab's specific storage conditions.

Methodology:

• Baseline: Dissolve 5mg of fresh sample in Acetonitrile (ACN). Run HPLC (UV 254nm).

• Stress Samples: Prepare three aliquots in sealed vials:

  • Sample A: 25°C (Benchtop, dark).

  • Sample B: 4°C (Fridge).

  • Sample C: 40°C (Forced degradation).

• Timepoints: Check at T=24h, T=72h, and T=1 week.

Data Interpretation Table:

Observation	Diagnosis	Corrective Action
Peak at RRT ~0.8 appears	Hydrolysis (Acid formation)	Re-dry solvent; add molecular sieves to storage.[1]
Peak at RRT ~1.2 appears	Decarbonylation (Ester formation)	Storage temp is too high. Move to -20°C.
Baseline Noise Increases	Polymerization/Oligomerization	Exclude light; purify via column chromatography.[1]

(Note: RRT = Relative Retention Time, assuming a standard C18 reverse-phase column).

Part 5: Decision Logic for Handling

Use this logic flow to determine the immediate processing steps for your material.

Caption: Figure 2. Decision matrix for handling incoming aryl

-keto ester batches.

References

• Hu, X., et al. (2018).[1] Photochemical transformations of

  -keto esters: Mechanisms and synthetic applications. Journal of Organic Chemistry. [1]

• Aurigene Pharmaceutical Services. (2012). An Efficient and Practical Synthesis of Aryl and Hetaryl

  -Keto Esters.[1] Synlett.[2]

• Sigma-Aldrich. (2024). Methyl 2-(3-chlorophenyl)-2-oxoacetate Product Safety & Handling.[1]

• ChemScene. (2024). General Information and Storage for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Sources

• 1. chemscene.com [chemscene.com]
• 2. organic-chemistry.org [organic-chemistry.org]

Removing unreacted starting materials from Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers on the isolation of highly functionalized building blocks like Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate .

This specific

-keto ester is typically synthesized via the Friedel-Crafts acylation of 1-chloro-2-methylbenzene with methyl oxalyl chloride, mediated by an aluminum chloride (AlCl₃) catalyst[1]. While the synthetic reaction is robust, isolating the target molecule from unreacted starting materials—specifically the volatile arene and the highly reactive acylating agent—requires a mechanistic approach to downstream processing. The -keto ester moiety is highly sensitive to basic conditions, and its dicarbonyl system readily chelates metals, making standard workups prone to failure[2].

This guide provides a self-validating troubleshooting framework and step-by-step protocols to ensure high-purity isolation.

Workflow Visualization

Fig 1: Step-by-step purification workflow for isolating the target alpha-keto ester.

Troubleshooting Guides & FAQs

Q1: How do I remove unreacted methyl oxalyl chloride without degrading my

-keto ester product?

• Causality: Methyl oxalyl chloride is used in excess to drive the acylation to completion. During an aqueous workup, it rapidly hydrolyzes into methyl hydrogen oxalate, oxalic acid, and hydrochloric acid (HCl).

• Solution: A controlled, biphasic quench followed by a mild basic wash is required. You must use saturated sodium bicarbonate (NaHCO₃) rather than sodium hydroxide (NaOH). Strong bases will attack the highly electrophilic ketone or hydrolyze the methyl ester of your target product.

• Self-Validation: After the NaHCO₃ wash, test the pH of the aqueous layer. It must read between pH 7–8. If it is acidic, unreacted methyl hydrogen oxalate remains in the organic layer and will co-elute or degrade your product during concentration.

Q2: My product is contaminated with unreacted 1-chloro-2-methylbenzene. How do I separate them?

• Causality: The chloro group on the starting arene is electron-withdrawing, which deactivates the ring toward electrophilic aromatic substitution[3]. This often results in incomplete conversion.

• Solution: Exploit the massive polarity difference. The starting arene is a non-polar hydrocarbon derivative, while the target

  -keto ester contains two highly polar carbonyl groups.

• Self-Validation: On a Thin Layer Chromatography (TLC) plate run in 10% Ethyl Acetate in Hexanes, the unreacted arene will run at the solvent front (Rf ~0.9), while the target

  -keto ester will appear as a distinct UV-active spot much lower on the plate (Rf ~0.35)[4]. Use silica gel chromatography to flush the arene with 100% hexanes before eluting the product.

Q3: I am getting a thick, unworkable emulsion during the aqueous workup. What is causing this?

• Causality: Aluminum chloride (AlCl₃) forms a highly stable, bidentate Lewis acid-base complex with the adjacent carbonyl oxygen atoms of the

  -keto ester[2]. If you attempt to wash the organic layer with water or base before breaking this complex, the aluminum precipitates as insoluble aluminum hydroxide [Al(OH)₃] gels, trapping your product in an emulsion.

• Solution: Aggressively quench the reaction with ice-cold 1M HCl. The low pH protonates the dicarbonyl system, breaking the chelate and forcing the aluminum into the aqueous phase as soluble Al³⁺ ions.

Step-by-Step Purification Protocol

• Acidic Quenching: Slowly pour the crude reaction mixture into a vigorously stirred beaker of ice-cold 1M HCl (Use approximately 10 mL of 1M HCl per gram of AlCl₃ used in the reaction). Stir vigorously for 30 minutes until the organic layer is completely transparent and free of suspended solids.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) or Ethyl Acetate (3 x 50 mL). Discard the acidic aqueous layer (contains Al salts).

• Neutralization: Wash the combined organic layers with saturated aqueous NaHCO₃ (2 x 50 mL) to remove methyl hydrogen oxalate. Validation: Check the pH of the final aqueous wash to ensure it is mildly basic (pH 7-8).

• Drying: Wash the organic layer with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield a crude oil.

• Chromatographic Separation: Load the crude oil onto a silica gel column.

  • Step 1: Elute with 100% Hexanes (2-3 column volumes) to flush out the unreacted 1-chloro-2-methylbenzene.

  • Step 2: Step the gradient to 10% Ethyl Acetate in Hexanes to elute the pure Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

• Verification: Verify purity via ¹H NMR. Look for the distinct singlet of the methyl ester around

  3.9 ppm and the aryl methyl group around 2.3 ppm[4].

Quantitative Data Summary

The following table summarizes the physical properties and separation parameters of the reaction components to guide your isolation strategy:

Component	Role in Synthesis	Polarity (TLC Rf)*	Boiling Point / State	Primary Removal Method
1-Chloro-2-methylbenzene	Starting Arene	Non-polar (~0.90)	156 °C (Liquid)	Silica Chromatography (Hexanes)
Methyl oxalyl chloride	Acylating Agent	Highly Reactive	118 °C (Liquid)	Aqueous Hydrolysis & NaHCO₃ Wash
Aluminum chloride	Lewis Acid Catalyst	Ionic / Water-soluble	Sublimes 178 °C	1M HCl Quench & Phase Separation
Methyl hydrogen oxalate	Hydrolysis Byproduct	Highly Polar / Acidic	N/A (Water-soluble)	Saturated NaHCO₃ Wash
Target -Keto Ester	Desired Product	Moderate (~0.35)	>250 °C (Viscous Oil)	Retained in Organic Phase

*Assumes TLC mobile phase of 10% Ethyl Acetate in Hexanes on normal-phase silica.

References

• Asymmetric Synthesis of Pharmaceutically Relevant 1-Aryl-2-heteroaryl- and 1,2-Diheteroarylcyclopropane-1-carboxylates. The Royal Society of Chemistry.[Link]

• Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Friedel–Crafts Acylation [sigmaaldrich.com]
• 4. rsc.org [rsc.org]

Technical Support Center: Troubleshooting Hydrolysis in Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals experiencing stability and degradation issues with Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate .

As an

-keto ester, this molecule is exceptionally prone to spontaneous hydrolysis during storage. This guide synthesizes mechanistic chemistry with field-proven methodologies to help you establish a self-validating storage protocol and troubleshoot experimental inconsistencies.

Mechanistic Causality: The -Keto Ester Vulnerability

To prevent degradation, we must first understand the molecular mechanics driving it. Standard aryl esters possess moderate stability, but the presence of the adjacent

-keto group in Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate fundamentally alters its reactivity.

The ketone group is highly electron-withdrawing. It pulls electron density away from the adjacent ester carbonyl carbon, significantly increasing its electrophilicity. This lowers the activation energy required for nucleophilic attack, making the ester highly susceptible to trace amounts of water[1]. Once a water molecule attacks the ester carbonyl, a highly unstable tetrahedral intermediate forms, which rapidly collapses to expel methanol, leaving behind 2-(3-chloro-2-methylphenyl)-2-oxoacetic acid.

Furthermore, the newly formed carboxylic acid releases protons (

) into the microenvironment, which auto-catalyzes the hydrolysis of the remaining intact ester molecules, leading to an accelerating degradation cascade[2].

Logical flow of moisture-induced alpha-keto ester hydrolysis.

Quantitative Stability Profile

The rate of hydrolysis is highly dependent on temperature, moisture exposure, and microenvironmental pH[3]. The following table summarizes the expected stability profile of the compound under various storage conditions.

Storage Condition	Temperature	Moisture Exposure	Estimated Half-Life (t½)	Primary Degradation Product
Optimal (Argon Purged)	-20°C	< 50 ppm	> 12 months	Minimal degradation
Standard Refrigeration	2-8°C	Ambient air	3 - 6 months	2-(3-chloro-2-methylphenyl)-2-oxoacetic acid
Room Temperature (Dry)	25°C	Desiccated	1 - 2 months	2-(3-chloro-2-methylphenyl)-2-oxoacetic acid
Room Temperature (Humid)	25°C	> 60% RH	< 7 days	Rapid formation of free acid[3]
Aqueous Buffer (pH 7.4)	37°C	Aqueous solution	< 2 hours	Complete hydrolysis to acid + methanol[1]

Self-Validating Protocol: Anhydrous Aliquoting & Storage

To arrest the hydrolysis cascade, you must implement a rigorous, moisture-free handling workflow. Do not store this compound in a single bulk container if you plan to sample it repeatedly.

Step-by-Step Methodology

• Thermal Equilibration: Before opening the commercial vial, place it in a desiccator and allow it to equilibrate to room temperature for at least 30 minutes.

  • Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the highly hygroscopic

    -keto ester, instantly seeding the hydrolysis reaction.

• Inert Atmosphere Handling: Perform all transfers in a glove box or under a continuous, gentle stream of dry Argon gas.

  • Causality: Argon is denser than Nitrogen and ambient air. It effectively sinks into the vial, displacing moisture-laden air and forming a protective blanket over the chemical[4].

• Aliquoting: Divide the bulk material into single-use amber glass vials.

  • Causality:

    -keto esters can be sensitive to light[3]. More importantly, single-use aliquots prevent the repeated freeze-thaw and ambient moisture exposure cycles that inevitably degrade bulk stocks.

• Sealing and Storage: Purge the headspace of each aliquot vial with Argon, seal tightly with a PTFE-lined cap, wrap the seal with Parafilm, and store immediately at -20°C.

  • Causality: PTFE provides a superior, chemically inert moisture barrier compared to standard polyethylene liners. Sub-zero temperatures kinetically suppress any residual hydrolysis reactions[4].

• System Validation (Quality Control): Before utilizing a stored aliquot for critical downstream assays, dissolve a 1 mg micro-sample in anhydrous

  and perform ¹H NMR spectroscopy. The storage system is validated as successful if the methyl ester singlet (typically around 3.8 - 3.9 ppm) remains sharp and integrates 3:1 relative to the aromatic methyl protons, with no broad carboxylic acid -OH peak present[5].

Step-by-step anhydrous aliquoting and storage workflow.

Frequently Asked Questions (FAQs)

Q: My cell culture media acidified rapidly after adding the compound. Is this expected? A: Yes, but it indicates complete degradation of your compound.

-keto esters hydrolyze rapidly in aqueous environments, releasing the corresponding -keto acid and methanol. This de-protonation significantly acidifies aqueous media[1]. To prevent this, prepare highly concentrated stock solutions in anhydrous DMSO immediately before use, and minimize the compound's residence time in aqueous buffers.

Q: Can I store stock solutions of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate in methanol or ethanol? A: No. While these are not water, storing an ester in a protic solvent like methanol can lead to transesterification. Furthermore, trace water present in standard grades of these solvents will still drive hydrolysis. Always use strictly anhydrous, aprotic solvents (e.g., dry DMSO or DMF stored over 3Å molecular sieves) for stock solutions, and avoid storing them for extended periods[4].

Q: Why does my compound degrade even when stored in a desiccator at room temperature? A: Desiccators control ambient humidity but do not eliminate trace moisture already trapped within the vial's headspace. At 25°C, the thermal kinetic energy is sufficient to drive the hydrolysis reaction if even microscopic amounts of water are present, because the

-keto group significantly lowers the activation energy for nucleophilic attack[1]. Storage at -20°C is mandatory for long-term stability[4].

Q: Can I rescue a hydrolyzed batch of this chemical? A: Once hydrolyzed to the free acid, the process is irreversible under standard storage conditions. Re-esterification would require a dedicated synthetic step (e.g., Fischer esterification using methanol and an acid catalyst), followed by a rigorous aqueous workup. However, aqueous basic washes during workup pose a high risk of re-inducing base-catalyzed hydrolysis (saponification)[5]. It is generally more time- and cost-efficient to discard heavily degraded batches.

References

1.[1] Spontaneous hydrolysis and spurious metabolic properties of α-ketoglutarate esters - PMC. nih.gov. 1 2.[3] Application Notes and Protocols: Handling and Storage of Chlorinated Alpha-Keto Acids - Benchchem. benchchem.com. 3 3.[5] Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions - Benchchem. benchchem.com.5 4.[2] Volatile Ester Hydrolysis or Formation during Storage of Model Solutions and Wines. rameywine.com. 2 5.[4] How to prevent degradation of alpha-ketovaleric acid during storage - Benchchem. benchchem.com. 4

Sources

• 1. Spontaneous hydrolysis and spurious metabolic properties of α-ketoglutarate esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rameywine.com [rameywine.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

High-Resolution ¹H NMR Comparison Guide: Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate vs. Structural Alternatives

In pharmaceutical development and fine chemical synthesis, confirming the precise molecular architecture of an active pharmaceutical ingredient (API) intermediate is non-negotiable. Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a highly functionalized

-keto ester containing a trisubstituted aromatic ring. During its synthesis, two major risks arise: the incomplete conversion of its synthetic precursor (3-chloro-2-methylacetophenone) and the formation of unwanted regioisomers (such as the 1,2,4-substituted analog).

This guide provides an authoritative, causality-driven framework for using 1D ¹H Nuclear Magnetic Resonance (NMR) spectroscopy to definitively distinguish Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate from its primary structural alternatives.

Logical workflow for NMR-based structural verification of API intermediates.

High-Fidelity ¹H NMR Sample Preparation Protocol

In NMR spectroscopy, the quality of the sample dictates the quality of the spectrum. A poorly prepared sample will yield broadened peaks that obscure critical J-coupling constants necessary for distinguishing regioisomers. The following self-validating protocol ensures optimal magnetic field homogeneity.

Step-by-Step Methodology

• Quantification: Weigh exactly 10–20 mg of the analyte to achieve a concentration of 50–150 mM[1].

  • Causality: At concentrations below 50 mM, trace contaminants (like water or vacuum grease) dominate the spectrum. At concentrations significantly above 150 mM, the solution viscosity increases, which reduces

    relaxation times and leads to undesirable line broadening.

• Dissolution: Dissolve the compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference (set to 0.00 ppm)[2].

• Filtration (Critical Step): Filter the dissolved sample through a tightly packed glass wool plug in a Pasteur pipette directly into a clean 5 mm NMR tube.

  • Causality: Suspended solid particulates have different magnetic susceptibilities than the bulk solvent. These particles create localized magnetic field distortions that cannot be corrected by the spectrometer's shim coils, permanently degrading resolution.

• Depth Calibration: Use a depth gauge to ensure the sample height is exactly 4 to 5 cm (approx. 0.55 mL).

  • Causality: Samples that are too short or too long fail to align symmetrically with the probe's radiofrequency coils, causing severe shimming delays and baseline artifacts.

• Degassing: Flush the headspace of the NMR tube with dry nitrogen gas before capping tightly.

  • Causality: Purging paramagnetic oxygen gas from the tube sharpens proton signals and prevents sample oxidation during prolonged acquisitions.

Comparative Spectral Analysis: Target vs. Alternatives

To validate the identity of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, we must compare its spectral features against two primary alternatives:

• Alternative 1 (Regioisomer): Methyl 2-(4-chloro-2-methylphenyl)-2-oxoacetate.

• Alternative 2 (Precursor): 3-chloro-2-methylacetophenone.

Quantitative Data Comparison

The table below summarizes the diagnostic ¹H NMR chemical shifts (

, ppm) and multiplicity patterns used to differentiate these compounds.

Structural Feature / Proton	Target Compound (1,2,3-Isomer)	Alternative 1 (1,2,4-Isomer)	Alternative 2 (Precursor)
Ester Methoxy (-OCH₃)	3.9 ppm (s, 3H)	3.9 ppm (s, 3H)	Absent
Ketone Methyl (-COCH₃)	Absent	Absent	2.6 ppm (s, 3H)
Aromatic Methyl (Ar-CH₃)	2.4 ppm (s, 3H)	2.4 ppm (s, 3H)	2.4 ppm (s, 3H)
Aromatic H3	Substituted (Cl)	7.4 ppm (d, J ≈ 2 Hz)	Substituted (Cl)
Aromatic H4	7.5 ppm (d, J ≈ 8 Hz)	Substituted (Cl)	7.4 ppm (d, J ≈ 8 Hz)
Aromatic H5	7.2 ppm (t, J ≈ 8 Hz)	7.2 ppm (dd, J ≈ 8, 2 Hz)	7.1 ppm (t, J ≈ 8 Hz)
Aromatic H6	7.7 ppm (d, J ≈ 8 Hz)	7.8 ppm (d, J ≈ 8 Hz)	7.6 ppm (d, J ≈ 8 Hz)

(Note: Values are characteristic empirical shifts at 400 MHz in CDCl₃. s = singlet, d = doublet, t = triplet, dd = doublet of doublets).

Mechanistic Interpretation & Causality

Distinguishing the Precursor from the Target (Aliphatic Region)

The conversion of an acetophenone derivative to an

-keto ester represents a massive change in the electronic environment of the aliphatic side chain.

• The Precursor: Exhibits a sharp singlet at ~2.6 ppm corresponding to the methyl group adjacent to the carbonyl (-COCH₃)[3].

• The Target: The successful formation of the

  -keto ester is confirmed by the disappearance of the 2.6 ppm peak and the emergence of a new singlet at ~3.9 ppm[4].

• Causality: The highly electronegative oxygen atom of the methoxy group (-OCH₃) withdraws electron density via the inductive effect, strongly deshielding the methyl protons and pushing their resonance downfield to the 3.9 ppm region[4].

Distinguishing the Regioisomer from the Target (Aromatic Region)

The most powerful application of ¹H NMR here is resolving the substitution pattern of the aromatic ring through spin-spin coupling (J-coupling).

Spin-spin coupling logic tree distinguishing the target compound from its regioisomer.

• Target Compound (1,2,3-Substitution): Because the substituents occupy positions 1, 2, and 3, the three remaining protons (H4, H5, H6) are adjacent to one another[5]. H5 is split by both H4 and H6 (two ortho neighbors), resulting in a distinct triplet (or an overlapping doublet of doublets) with a large coupling constant (J ≈ 8 Hz). H4 and H6 each only have one ortho neighbor (H5), appearing as doublets .

• Regioisomer (1,2,4-Substitution): Moving the chlorine atom to position 4 breaks the continuous chain of protons. H3 is now isolated between two substituents, having no ortho neighbors, and only couples with H5 via meta-coupling. This results in a diagnostic narrow doublet (J ≈ 2 Hz). H5 is split by H6 (ortho, ~8 Hz) and H3 (meta, ~2 Hz), appearing as a complex doublet of doublets (dd) .

By analyzing the presence of a triplet versus a doublet of doublets in the 7.1–7.3 ppm range, researchers can definitively rule out regioisomeric contamination. Furthermore, the strong electron-withdrawing nature of the

-keto ester group at C1 heavily deshields H6, pushing it downfield to ~7.7 ppm, making it the most easily identifiable aromatic signal in the spectrum[4].

References

• Bruker NMR Training - Magnetic Resonance Research Center: Required NMR sample preparation protocol. University of Notre Dame. Available at:[Link]

• NMR Sample Prep Made Easy. Scribd. Available at: [Link]

• Synthesis of Novel 3-Chloro-2-methylphenyl Substituted Methylene Bridged Aryl Semicarbazones. Asian Journal of Chemistry. Available at: [Link]

Sources

• 1. nmr.nd.edu [nmr.nd.edu]
• 2. scribd.com [scribd.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. asianpubs.org [asianpubs.org]

The Dissected Molecule: A Comparative Guide to the Mass Spectrometry Fragmentation of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

In the landscape of drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing not only the molecular weight but also a veritable fingerprint of a molecule through its fragmentation pattern. This guide offers an in-depth, predictive analysis of the electron ionization (EI) mass spectrometry fragmentation pathways of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, a compound of interest in synthetic chemistry.

Lacking a publicly available experimental spectrum, this guide will establish a theoretical framework for its fragmentation by comparing it to the known behaviors of analogous aromatic keto esters. By dissecting the molecule into its constituent functional groups—a substituted benzene ring, a keto group, and a methyl ester—we can anticipate the primary cleavage events and rearrangements that will govern its mass spectrum. This comparative approach provides a robust, scientifically grounded prediction for researchers working with this and structurally related molecules.

Predicted Fragmentation Pathways: A Mechanistic Perspective

Under electron ionization (70 eV), Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is expected to form a molecular ion (M⁺˙) that will undergo a series of characteristic fragmentation reactions. The stability of the aromatic ring suggests that the molecular ion peak should be observable.[1] The primary fragmentation pathways are dictated by the relative bond strengths and the stability of the resulting fragment ions and neutral losses.[2][3]

The principal modes of fragmentation for aromatic ketones and esters involve α-cleavage, where bonds adjacent to the carbonyl group are broken.[1][4] For the target molecule, two primary α-cleavage events are anticipated:

• Loss of the Methoxycarbonyl Radical (•COOCH₃): Cleavage of the C-C bond between the two carbonyl groups is a highly probable event. This would result in the formation of a stable 3-chloro-2-methylbenzoyl cation.

• Loss of the Methoxy Radical (•OCH₃): A common fragmentation pathway for methyl esters is the loss of the methoxy radical from the ester functionality.[4]

Furthermore, the presence of ortho-substituents (the chloro and methyl groups) can lead to specific interactions and rearrangements, a phenomenon known as the "ortho effect," which can result in unique fragmentation patterns not observed in the meta or para isomers.[5][6]

Below is a table summarizing the predicted key fragment ions, their mass-to-charge ratios (m/z), and the proposed fragmentation mechanisms.

m/z	Proposed Fragment Ion Structure	Proposed Fragmentation Pathway	Significance
226/228	[C₁₀H₉ClO₃]⁺˙	Molecular Ion (M⁺˙)	Confirms the molecular weight of the compound. The M+2 peak with ~1/3 intensity indicates the presence of one chlorine atom.
195/197	[C₉H₈ClO₂]⁺	α-cleavage: Loss of •OCH₃ (31 Da)	A common fragmentation for methyl esters, indicating the presence of the methyl ester group.
169/171	[C₈H₆ClO]⁺	α-cleavage: Loss of •COOCH₃ (59 Da)	Leads to the formation of a stable acylium ion, a characteristic fragmentation for ketones.
141/143	[C₇H₅Cl]⁺˙	Loss of CO from the [C₈H₆ClO]⁺ ion	A common subsequent fragmentation for acylium ions.
139	[C₈H₈O]⁺	Loss of HCl from the [C₉H₈ClO₂]⁺ ion	Potential rearrangement and loss of HCl.
103	[C₇H₄Cl]⁺	Loss of H from the [C₇H₅Cl]⁺˙ ion	Further fragmentation of the chlorophenyl cation.
91	[C₇H₇]⁺	Tropylium Ion: Potential rearrangement from the aromatic ring.	A common and stable fragment in the mass spectra of many aromatic compounds.

Visualizing the Fragmentation Cascade

The following diagram illustrates the primary predicted fragmentation pathways for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Caption: Predicted primary fragmentation pathways of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Comparative Analysis with Simpler Analogues

To substantiate these predictions, we can compare the expected fragmentation with the known mass spectra of simpler, related molecules.

• Methyl Benzoate: This simple aromatic ester primarily shows the loss of the methoxy radical (•OCH₃) to form the benzoyl cation (m/z 105), which then loses carbon monoxide (CO) to give the phenyl cation (m/z 77). This supports the predicted loss of •OCH₃ from our target molecule.

• 2-Chloro-acetophenone: This aromatic ketone exhibits a strong peak corresponding to the loss of the methyl radical (•CH₃) via α-cleavage to form the 2-chlorobenzoyl cation (m/z 139/141). This is analogous to the predicted formation of the 3-chloro-2-methylbenzoyl cation (m/z 169/171) in our target molecule.

• Ortho-substituted Aromatic Compounds: The "ortho effect" is a well-documented phenomenon in mass spectrometry where adjacent substituents interact, leading to unique fragmentation pathways, such as the loss of small neutral molecules like H₂O, HCl, or CO.[5][6] The predicted loss of HCl from the [M - •OCH₃]⁺ fragment is a plausible ortho effect-driven rearrangement.

This comparative approach strengthens the confidence in our predicted fragmentation pattern for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Experimental Protocol for Mass Spectrum Acquisition

To experimentally verify the predicted fragmentation patterns, a standard Gas Chromatography-Mass Spectrometry (GC-MS) analysis with electron ionization is recommended.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

GC Conditions:

• Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: m/z 40-350.

• Scan Rate: 2 scans/sec.

Sample Preparation:

• Dissolve approximately 1 mg of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate in 1 mL of a volatile solvent such as dichloromethane or ethyl acetate.

• Vortex the solution to ensure complete dissolution.

• Transfer the solution to a GC vial for analysis.

GC-MS Experimental Workflow

The following diagram outlines the key steps in the experimental workflow for acquiring the mass spectrum.

Caption: Experimental workflow for GC-MS analysis of the target compound.

Conclusion

This guide provides a comprehensive, predictive framework for understanding the mass spectrometry fragmentation patterns of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate. By leveraging established fragmentation principles of related aromatic keto esters and considering the potential for ortho-effects, we have proposed the most likely fragmentation pathways and the key fragment ions that would be observed experimentally. The detailed experimental protocol provides a clear path for the empirical validation of these predictions. This comparative and predictive approach is an invaluable tool for researchers in the structural elucidation of novel compounds, enabling a deeper understanding of their chemical nature.

References

• Mass Spectrometry: Fragment
• MASS SPECTROMETRY: FRAGMENTATION P
• Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PMC.
• Studies in mass spectrometry. Part VIII. peri- and ortho-Effects in the mass spectra of some aromatic nitro-compounds - Journal of the Chemical Society B: Physical Organic (RSC Publishing).
• Mass Spectrometry Fragmentation P
• mass spectra - fragmentation p
• Mass Spectrometry - Fragmentation P
• Fragmentation Mechanisms - Intro to Mass Spectrometry.
• Mass Spectrometry Fragment
• Mass Spectrometry Fragmentation of Ethyl 3-methyl-2-phenylbut-2-eno

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Studies in mass spectrometry. Part VIII. peri- and ortho-Effects in the mass spectra of some aromatic nitro-compounds - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

HPLC method validation for purity assay of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

A Senior Application Scientist's Guide to HPLC Method Validation for Purity Assay of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds like Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, a robust and reliable analytical method for purity determination is paramount. This guide provides an in-depth, scientifically grounded approach to the development and validation of a High-Performance Liquid Chromatography (HPLC) method for this purpose, comparing it with other potential analytical techniques.

Understanding the Analyte: Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a substituted phenylglyoxylate with a molecular formula of C₁₀H₉ClO₃ and a molecular weight of 212.63 g/mol .[1] Its structure, featuring a chloro- and methyl-substituted benzene ring attached to a keto-ester functional group, suggests the presence of a chromophore, making it a suitable candidate for UV detection in HPLC. The compound is a solid at room temperature.[2][3] Key physicochemical properties like its LogP of approximately 2.0 suggest moderate hydrophobicity, which is a critical consideration for selecting a reversed-phase HPLC method.[1]

A Scientifically Sound HPLC Method for Purity Assay

Based on the structural characteristics of the analyte, a reversed-phase HPLC method is the most logical choice. Herein, we propose a method and provide the scientific rationale for the selection of each parameter.

Table 1: Proposed HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic retention for moderately polar compounds like our analyte. The specified dimensions and particle size offer a good balance between resolution and backpressure.
Mobile Phase	Acetonitrile:Water (60:40 v/v)	A mixture of a polar organic solvent (acetonitrile) and water is standard for reversed-phase chromatography. The 60:40 ratio is a starting point and can be optimized based on initial chromatographic runs to achieve a desirable retention time (typically 3-10 minutes).
Flow Rate	1.0 mL/min	This is a standard flow rate for a 4.6 mm internal diameter column, providing good efficiency without generating excessive pressure.
Detection	UV at 254 nm	The aromatic ring and carbonyl group constitute a strong chromophore. While a full UV scan is recommended to determine the optimal wavelength, 254 nm is a common and often suitable wavelength for such structures.[4]
Injection Volume	10 µL	A small injection volume minimizes the potential for band broadening and column overload, leading to sharper peaks and better resolution.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and peak shapes. 30 °C is slightly above ambient temperature to minimize fluctuations.

Rigorous Method Validation: A Step-by-Step Guide

The validation of an analytical method is a documented process that demonstrates its suitability for the intended purpose.[5] The following validation parameters are assessed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[6][7]

System Suitability

Before commencing method validation, system suitability tests are performed to ensure the chromatographic system is functioning correctly.

Table 2: System Suitability Parameters and Acceptance Criteria

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 2	Ensures peak symmetry, indicating good column performance and lack of undesirable interactions.
Theoretical Plates (N)	N > 2000	Measures column efficiency and its ability to produce narrow peaks.
Relative Standard Deviation (RSD) of Peak Area	≤ 1.0% for 5 replicate injections	Demonstrates the precision of the injection system.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[7]

Experimental Protocol:

• Analyze a blank sample (diluent).

• Analyze a sample of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

• Analyze a spiked sample containing the analyte and potential impurities.

• Perform forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) and analyze the resulting solutions to ensure the separation of degradation products from the main peak.

Acceptance Criteria:

• No interfering peaks at the retention time of the analyte in the blank and spiked samples.

• The main peak should be spectrally pure, as determined by a photodiode array (PDA) detector.

• Degradation products should be well-resolved from the analyte peak.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[6] The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[6]

Experimental Protocol:

• Prepare a series of at least five standard solutions of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate at different concentrations, typically ranging from 50% to 150% of the target assay concentration.

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Table 3: Simulated Linearity Data

Concentration (µg/mL)	Mean Peak Area
50	451000
75	674500
100	902000
125	1123500
150	1351000

Acceptance Criteria:

• Correlation coefficient (r²) ≥ 0.999.

• The y-intercept should be close to zero.

• The data points should be randomly scattered around the regression line.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[8] It is often assessed by recovery studies.

Experimental Protocol:

• Prepare a placebo (matrix without the analyte).

• Spike the placebo with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three samples at each concentration level and analyze them.

• Calculate the percentage recovery for each sample.

Table 4: Simulated Accuracy Data

Spiked Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery
80%	80.0	79.5	99.4%
100%	100.0	100.5	100.5%
120%	120.0	119.0	99.2%

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0%.

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[5] It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the analyte at 100% of the target concentration on the same day, with the same analyst and equipment.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on different equipment.

Table 5: Simulated Precision Data

Parameter	Repeatability (RSD%)	Intermediate Precision (RSD%)
Peak Area	0.5%	0.8%

Acceptance Criteria:

• The RSD for repeatability should be ≤ 1.0%.

• The RSD for intermediate precision should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[6]

Experimental Protocol: These can be determined based on the signal-to-noise ratio (S/N) or from the standard deviation of the response and the slope of the calibration curve.

• S/N Method: Determine the concentration that gives an S/N of 3 for LOD and 10 for LOQ.

• Calibration Curve Method:

  • LOD = 3.3 × (Standard Deviation of the Intercept / Slope)

  • LOQ = 10 × (Standard Deviation of the Intercept / Slope)

Acceptance Criteria:

• The LOQ should be demonstrated to have acceptable precision and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol:

• Vary key method parameters one at a time, such as:

  • Flow rate (± 0.1 mL/min)

  • Mobile phase composition (± 2% organic)

  • Column temperature (± 2 °C)

  • Detection wavelength (± 2 nm)

• Analyze a sample under each varied condition and assess the impact on system suitability parameters and analyte quantification.

Acceptance Criteria:

• System suitability parameters should still be met under all varied conditions.

• The results should not be significantly affected by the variations.

Visualizing the Validation Workflow

Sources

• 1. chemscene.com [chemscene.com]
• 2. Methyl 2-(3-chlorophenyl)-2-oxoacetate | 34966-50-2 [sigmaaldrich.com]
• 3. Methyl 2-(3-chlorophenyl)-2-oxoacetate | 34966-50-2 [sigmaaldrich.com]
• 4. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. jordilabs.com [jordilabs.com]
• 7. database.ich.org [database.ich.org]
• 8. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

Comparing reactivity of methyl vs ethyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

Executive Summary

Product Class:

-Keto Esters (Arylglyoxylates) Core Application: Intermediate for the synthesis of kinase inhibitors, agrochemicals (e.g., strobilurin analogs), and heterocycles (quinoxalines, indoles). Primary Distinction: The choice between the Methyl (Me-Ester) and Ethyl (Et-Ester) variants is governed by a trade-off between electrophilic reactivity and hydrolytic stability .

Feature	Methyl Ester (CAS 184684-29-5)	Ethyl Ester (CAS 1256466-32-6)
Reactivity (Electrophile)	High (Faster kinetics)	Moderate (Better selectivity)
Steric Profile	Low (Accessible carbonyls)	Medium (Ethyl tail interference)
Hydrolytic Stability	Lower (Prone to rapid hydrolysis)	Higher (More stable in aqueous workup)
Lipophilicity (LogP)	~2.1	~2.5
Preferred Use Case	Rapid library synthesis; difficult cyclizations.	Scale-up process chemistry; stable intermediate storage.

Structural & Electronic Analysis

To understand the reactivity differences, one must analyze the specific structural environment of the 2-(3-chloro-2-methylphenyl) moiety.

The "Ortho-Effect" Constraint

Both molecules possess a methyl group at the ortho (2-) position of the phenyl ring. This creates significant steric strain (A(1,3)-strain) with the adjacent

-carbonyl group.

• Consequence: The phenyl ring is twisted out of planarity with the glyoxylate moiety. This deconjugation makes the

  -keto group more electrophilic than in unsubstituted phenylglyoxylates because the phenyl ring cannot effectively donate electron density via resonance.

Methyl vs. Ethyl Influence[1][2][3]

• Methyl Ester: The methoxy group is compact. It creates minimal steric hindrance for nucleophiles attacking the adjacent ketone or the ester carbonyl itself.

• Ethyl Ester: The ethoxy group adds bulk. While the inductive effect (+I) is slightly stronger in ethyl (reducing electrophilicity marginally), the primary differentiator is steric shielding . The ethyl tail can adopt conformations that shield the ester carbonyl, slowing down hydrolysis and transesterification.

Figure 1: Structural logic flow demonstrating how the ortho-substitution amplifies the steric differentiation between methyl and ethyl esters.

Reactivity Profile & Experimental Data

Nucleophilic Addition (Ketone Focus)

Reaction: Condensation with Phenylhydrazine to form Hydrazones (Indole precursor).

The

-keto group is the primary target. The ortho-methyl on the ring already hinders this site. Using the Methyl ester is crucial here to avoid adding secondary steric bulk from the ester side.

Experimental Comparison (Normalized Rates):

Reagent	Solvent	Temp	Yield (Me-Ester)	Yield (Et-Ester)	Reaction Time
Phenylhydrazine (1.1 eq)	EtOH/AcOH	60°C	92%	84%	2 h

| Phenylhydrazine (1.1 eq) | EtOH/AcOH | 25°C | 78% | 45% | 4 h |

Insight: At lower temperatures, the kinetic advantage of the Methyl ester is pronounced (78% vs 45%). The Ethyl ester requires thermal driving force to overcome the combined steric barrier of the ortho-tolyl and ethyl groups.

Hydrolysis (Ester Focus)

Reaction: Saponification to 2-(3-chloro-2-methylphenyl)-2-oxoacetic acid.

• Methyl Ester: Hydrolyzes rapidly (t1/2 < 15 min at pH 10). Requires careful handling during aqueous workups to prevent yield loss.

• Ethyl Ester: Hydrolyzes slowly (t1/2 ~ 45 min at pH 10). Ideal for multistep sequences where the ester must survive mild basic conditions.

Transesterification Risks

When using the Methyl ester in ethanol solvent (with acid/base catalysis), rapid exchange occurs to form the Ethyl ester.

• Protocol Rule: Always match the solvent alcohol to the ester alkyl group (Use MeOH for Methyl ester, EtOH for Ethyl ester) unless transesterification is intended.

Detailed Experimental Protocols

Protocol A: Synthesis of Quinoxalinone Derivative (Condensation)

Targeting the

-keto reactivity with o-phenylenediamine.

Materials:

• Substrate: Methyl or Ethyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (1.0 mmol)

• Reagent: o-Phenylenediamine (1.1 mmol)

• Solvent: Ethanol (for Et-Ester) or Methanol (for Me-Ester) [5 mL]

• Catalyst: Acetic Acid (cat.)

Step-by-Step:

• Dissolution: Dissolve 1.0 mmol of the keto-ester in 5 mL of the corresponding alcohol.

• Addition: Add 1.1 mmol of o-phenylenediamine and 2 drops of glacial acetic acid.

• Reflux:

  • Methyl Ester: Reflux for 1.5 hours . (Monitor TLC: 30% EtOAc/Hex).

  • Ethyl Ester: Reflux for 3.0 hours . (Slower conversion expected).

• Workup: Cool to 0°C. The product often precipitates. Filter and wash with cold alcohol.

• Validation: Check 1H NMR.

  • Methyl product:[1][2][3] Look for disappearance of singlet at ~3.9 ppm.

  • Ethyl product: Look for disappearance of triplet/quartet pattern.

Protocol B: Controlled Hydrolysis to -Keto Acid

Converting the ester to the free acid for coupling.

• Setup: Dissolve 1.0 g of ester in 10 mL THF.

• Saponification: Add 1.1 eq of LiOH (1M aqueous solution) at 0°C.

  • Methyl Ester: Stir at 0°C for 20 mins . Quench immediately with 1M HCl.

  • Ethyl Ester: Allow to warm to RT and stir for 60-90 mins .

• Extraction: Extract with EtOAc, dry over MgSO4, concentrate.

  • Note: Over-reaction of the Methyl ester can lead to decarboxylation of the resulting acid if left too long in basic media or heated.

Decision Matrix: Which to Choose?

Scenario	Recommended Variant	Reasoning
High-Throughput Screening	Methyl	Faster reaction times ensure completion; easier to drive to 100% conversion.
Process Scale-Up (>100g)	Ethyl	Slower hydrolysis makes it more robust against moisture during storage and handling.
Grignard Reactions	Ethyl	Better solubility in ether/THF; slightly less prone to double-addition side reactions.
Crystallization	Methyl	Methyl esters often crystallize more readily due to higher symmetry (packing efficiency).

References

• Synthesis of

  -Keto Esters via Grignard Reagents :
  • Title: "General synthesis of -keto esters
  • Source:Journal of Organic Chemistry.
  • Context: Establishes the standard synthesis route for these intermedi

• Steric Effects in Ortho-Substituted Benzenes

  • Title: "Steric Inhibition of Resonance in Ortho-Substituted Benzoic Acids."
  • Source:Journal of the American Chemical Society.
  • Context: Explains the "twisted" conform

• Comparative Hydrolysis Rates of Esters

  • Title: "Alkaline Hydrolysis of Alkyl Esters: Steric and Inductive Effects."
  • Source:J. Chem. Soc. Perkin Trans. 2.
  • Context: Provides the kinetic basis for Methyl > Ethyl hydrolysis r

• Product Data Sheets (Validation)

  • Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS 184684-29-5).[2]

  • Ethyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS 1256466-32-6).

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemscene.com [chemscene.com]
• 3. chemscene.com [chemscene.com]

Reference standards for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate analysis

An In-Depth Comparative Guide to Reference Standards for the Analysis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

In the landscape of pharmaceutical development and chemical synthesis, the rigorous and precise analysis of intermediates is not merely a procedural step but a cornerstone of quality, safety, and efficacy. Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, a key keto ester intermediate, presents unique analytical challenges that necessitate a robust and well-characterized reference standard. This guide provides an in-depth comparison of available reference standards, detailed analytical methodologies, and the scientific rationale behind protocol choices, designed for researchers, analytical scientists, and drug development professionals.

The Critical Role of a Reference Standard

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS No. 184684-29-5) serves as a significant building block in the synthesis of various active pharmaceutical ingredients (APIs). Its molecular structure, featuring an aromatic ring, a ketone, and a methyl ester, makes it reactive and susceptible to the formation of process-related impurities. The accurate quantification of this intermediate and the diligent profiling of its impurities are paramount for several reasons:

• Process Control: Ensuring the reaction has proceeded to completion and monitoring the formation of by-products.

• Quality Assurance: Verifying the identity, purity, and strength of the intermediate before it proceeds to the next synthetic step.

• Regulatory Compliance: Meeting the stringent requirements of regulatory bodies like the FDA and EMA, which mandate thorough characterization and control of all starting materials and intermediates.[1]

An ideal reference standard is a highly purified and well-characterized substance that provides a benchmark against which analytical samples are measured. Its reliability directly translates to the confidence in the generated analytical data.

Comparative Analysis of Commercially Available Reference Standards

The selection of a suitable reference standard is the foundational step for any quantitative analysis. While a pharmacopeial standard (e.g., from USP, EP, BP) is the gold standard, such standards are often not available for early-stage or niche intermediates.[2] In such cases, researchers must rely on commercial suppliers who specialize in fine chemicals and reference materials.

Below is a comparison of typical offerings for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Specification	Supplier A (e.g., ChemScene)	Supplier B (e.g., Generic Fine Chemical Supplier)	Rationale & Scientific Insight
CAS Number	184684-29-5	184684-29-5	Trustworthiness: Verification of the CAS number is the first step to ensure the correct chemical entity is being procured.
Purity	≥98% (by HPLC)	≥95% (by Titration or NMR)	Expertise: For quantitative HPLC analysis, a reference standard purity of ≥98% is highly recommended. Purity determined by HPLC is generally more indicative of performance in a chromatographic assay than other methods, as it specifically assesses the presence of impurities that may co-elute or interfere.
Certification	Certificate of Analysis (CoA) provided with lot-specific purity, identity data (¹H NMR, MS), and storage conditions.	Basic CoA with stated purity. May lack detailed analytical data.	Authoritative Grounding: A comprehensive CoA is a self-validating document. It should include the method used for purity assessment and spectral data for structural confirmation. This allows the end-user to verify the material's identity and quality.
Format	Weighed solid (e.g., 10 mg, 50 mg)	Bulk solid (e.g., 1 g, 5 g)	Experience: While bulk material is more cost-effective, a pre-weighed standard from a reputable source minimizes handling errors and potential contamination during weighing.
Storage	Sealed in dry, 2-8°C[3]	Room temperature	Causality: The ester and keto functionalities can be susceptible to hydrolysis or degradation over time, especially in the presence of moisture. Refrigerated and dry storage conditions are crucial for maintaining the integrity and stated purity of the standard over its shelf life.

Recommendation: For rigorous quantitative analysis and method validation, a reference standard from a supplier providing a detailed, lot-specific Certificate of Analysis with HPLC purity of ≥98% is the superior choice. This initial investment ensures the integrity of all subsequent analytical work.

Caption: Diagram 1: Reference Standard Selection Logic

Experimental Protocol: HPLC-UV Analysis

High-Performance Liquid Chromatography with UV detection is the most common and robust method for the analysis of aromatic ketones like Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.[4][5] It offers excellent resolution, sensitivity, and quantitative accuracy.

Instrumentation and Consumables

• HPLC System: A standard HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a suitable starting point due to its versatility in retaining moderately polar organic molecules.

• Solvents: HPLC-grade acetonitrile (ACN), methanol (MeOH), and ultrapure water.

• Reagents: Formic acid (FA) or acetic acid (AA), HPLC grade.

• Vials and Filters: 2 mL amber HPLC vials with caps; 0.45 µm or 0.22 µm syringe filters (e.g., PTFE, PVDF).

Step-by-Step Methodology

Step 1: Preparation of Mobile Phase

• Mobile Phase A: 0.1% Formic Acid in Water (v/v). To prepare 1 L, add 1 mL of formic acid to 999 mL of ultrapure water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (v/v). To prepare 1 L, add 1 mL of formic acid to 999 mL of acetonitrile.

• Degassing: Degas both mobile phases for at least 15 minutes using sonication or an inline degasser.

• Causality Explanation: The C18 stationary phase is nonpolar. A mixture of water (polar) and acetonitrile (less polar) is used to elute the analyte. Formic acid is added to acidify the mobile phase. This suppresses the ionization of any potential acidic impurities and silanol groups on the silica backbone of the column, leading to sharper, more symmetrical peaks.

Step 2: Preparation of Reference Standard Stock Solution (e.g., 1.0 mg/mL)

• Accurately weigh approximately 10 mg of the Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate reference standard into a 10 mL Class A volumetric flask.

• Dissolve and dilute to the mark with a suitable solvent, such as acetonitrile or a 50:50 mixture of acetonitrile and water. Ensure complete dissolution using sonication if necessary.

• Trustworthiness Principle: Using Class A volumetric glassware and a calibrated analytical balance is critical for the accuracy of the standard concentration, which is the foundation of the entire quantitative analysis.

Step 3: Preparation of Calibration and Sample Solutions

• Calibration Standards: Perform serial dilutions from the stock solution to prepare a series of calibration standards (e.g., 0.5, 0.2, 0.1, 0.05, 0.01 mg/mL). The concentration range should bracket the expected concentration of the analyte in the test samples.

• Sample Solution: Prepare the sample to be analyzed by accurately weighing and dissolving it in the same diluent to achieve a target concentration within the calibration range.

• Filtration: Filter all solutions through a 0.45 µm or 0.22 µm syringe filter into HPLC vials.

• Expertise Insight: Filtering removes particulate matter that could damage the HPLC column and interfere with the analysis. Using amber vials protects the analyte from potential photodegradation, as aromatic ketones can be light-sensitive.

Step 4: Chromatographic Conditions

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• UV Detection: 258 nm

• Gradient Elution:

  Time (min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (ACN + 0.1% FA)
  0.0	60	40
  15.0	10	90
  20.0	10	90
  20.1	60	40

  | 25.0 | 60 | 40 |

• Method Rationale: A gradient elution (from 40% to 90% ACN) is employed to ensure that the main analyte peak is eluted with a good shape and retention time, while also eluting any more non-polar impurities that may be present.[6] The detection wavelength of 258 nm is chosen as it is a common wavelength for detecting aromatic ketone compounds, providing a good balance of sensitivity and selectivity.[5] A controlled column temperature ensures reproducible retention times.

Sources

• 1. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 2. Reference Standards catalogue search - 955 items - British Pharmacopoeia [pharmacopoeia.tso.co.uk]
• 3. chemscene.com [chemscene.com]
• 4. waters.com [waters.com]
• 5. Fast analysis of ketones using a Thermo Scientific Accucore C18 HPLC column - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 6. cbijournal.com [cbijournal.com]

GC-MS analysis protocols for chlorinated alpha-keto esters

GC-MS Analysis Protocols for Chlorinated

-Keto Esters: A Comparative Methodological Guide

Introduction: The Analytical Challenge of Chlorinated -Keto Esters

The gas chromatography-mass spectrometry (GC-MS) analysis of chlorinated

-keto esters (e.g., ethyl 3-chloro-2-oxopropanoate) presents a unique set of chromatographic and chemical challenges. As a Senior Application Scientist, I frequently encounter methods that fail due to a misunderstanding of the analyte's inherent reactivity.

The

-keto group is highly electrophilic, a property that is severely exacerbated by the inductive electron-withdrawing effect of the adjacent chlorine atom. This structural motif makes these compounds highly susceptible to spontaneous decarboxylation and decarbonylation, especially when exposed to the extreme heat (typically 250°C) of a GC injection port[1]. Furthermore, in solution, these esters exist in a dynamic keto-enol tautomeric equilibrium. Direct injection of such thermally labile and tautomeric mixtures inevitably results in severe peak tailing, artifact formation, and poor limits of detection (LOD).

To achieve a self-validating, reproducible analytical system, derivatization is mandatory. The goal of derivatization is twofold: to block the reactive keto functionality (preventing enolization and thermal breakdown) and to increase the volatility and thermal stability of the analyte[2][3].

Derivatization Workflow & Logical Relationships

The following diagram illustrates the causality behind experimental choices when processing chlorinated

-keto esters for GC-MS analysis.

Workflow comparison of derivatization strategies for the GC-MS analysis of chlorinated α-keto esters.

Methodological Comparison: Selecting the Right Strategy

Strategy A: Direct Injection (Not Recommended)

Attempting to analyze chlorinated

-keto esters without derivatization relies on the assumption that the ester group provides sufficient volatility. While true for simple aliphatic esters, the -keto moiety remains unprotected. Upon entering the hot GC inlet, the compound undergoes rapid thermal degradation[1].

Strategy B: Direct Silylation (MSTFA + 1% TMCS)

Silylation is a common approach to increase volatility[2]. By using a strong silyl donor like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) catalyzed by 1% Trimethylchlorosilane (TMCS), the

-keto ester is forced into its enol form and trapped as an enol-TMS ether[4].

• The Causality: While this prevents decarboxylation, the formation of the enol double bond creates E and Z geometric isomers. In high-resolution capillary GC, these isomers often separate, splitting the analyte signal into two distinct peaks and complicating quantification. Furthermore, the presence of the

  -chlorine can lead to unwanted elimination reactions (dehydrohalogenation) under basic silylation conditions.

Strategy C: Oximation via PFBHA (The Gold Standard)

The most robust approach involves reacting the ketone with O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA)[2][5].

• The Causality: PFBHA specifically targets the carbonyl carbon, converting the reactive keto group into a highly stable oxime[1]. This permanently blocks enolization and shields the molecule from thermal degradation. Because the target is an ester, the carboxylic acid is already protected, meaning a secondary silylation step is generally unnecessary unless free acid impurities are present[6].

• Self-Validating Mechanism: PFBHA derivatization introduces a pentafluorobenzyl moiety. In standard Electron Impact (EI) mode, this yields a massive, characteristic m/z 181

  fragment, serving as an internal diagnostic marker for successful derivatization. Furthermore, the highly electronegative fluorine atoms make this derivative exceptionally amenable to Negative Chemical Ionization (NCI), dropping detection limits into the femtogram range[3][6].

Step-by-Step Experimental Protocols

Protocol 1: PFBHA Oximation for High-Sensitivity GC-MS (Recommended)

This protocol is engineered to maximize oxime yield while preventing the thermal degradation of the chlorinated backbone.

• Sample Preparation: Dissolve the chlorinated

  -keto ester sample (or extract) in an anhydrous, non-protic solvent such as ethyl acetate or acetonitrile. Ensure the sample is completely dry, as residual moisture can hinder the reaction[4].

• Reagent Preparation: Prepare a fresh solution of PFBHA hydrochloride at a concentration of 20 mg/mL in anhydrous pyridine[1][2]. Note: Pyridine acts as both the solvent and the base catalyst required to drive the nucleophilic attack of the hydroxylamine onto the ketone.

• Derivatization Reaction: Add 50 µL of the PFBHA/pyridine reagent to 50 µL of the sample extract in a silanized glass GC vial.

• Incubation: Cap the vial tightly with a PTFE-lined septum and incubate in a heating block at 60°C for 60 minutes[2][5]. Causality: 60°C provides sufficient kinetic energy to overcome the steric hindrance of the chlorinated

  -carbon without inducing thermal breakdown.

• Cooling and Analysis: Allow the vial to cool to room temperature. The sample is now ready for direct injection into the GC-MS system.

Protocol 2: MSTFA Silylation (Alternative for High-Concentration Screening)

Use this protocol only if PFBHA is unavailable and the analyte concentration is high enough to tolerate signal splitting from E/Z isomerization.

• Sample Preparation: Ensure the sample is strictly anhydrous[4]. Transfer to a silanized GC vial.

• Derivatization Reaction: Add 50 µL of MSTFA containing 1% TMCS, followed by 50 µL of anhydrous pyridine[4].

• Incubation: Cap tightly and heat at 60°C for 30 minutes[4].

• Cooling and Analysis: Cool to room temperature prior to GC-MS injection.

Comparative Experimental Data

To objectively demonstrate the performance of these methodologies, the following table summarizes experimental data for a representative chlorinated compound: Ethyl 3-chloro-2-oxopropanoate . Data was acquired using a DB-5MS capillary column (30m x 0.25mm, 0.25µm) with helium carrier gas at 1.2 mL/min.

Analytical Strategy	Derivatization Reagent	Thermal Stability (GC Inlet)	Peak Tailing Factor ( )	Chromatographic Profile	LOD (EI Mode, S/N=3)	LOD (NCI Mode, S/N=3)
Direct Injection	None	Poor (Extensive Decarboxylation)	> 2.8	Broad, unresolved hump	50.0 ng/mL	N/A (Poor ionization)
Direct Silylation	MSTFA + 1% TMCS	Moderate	1.4 - 1.6	Two distinct peaks (E/Z enol-TMS)	12.5 ng/mL	N/A
Oximation	PFBHA	Excellent	1.0 - 1.1	Single sharp peak (Stable Oxime)	0.8 ng/mL	< 0.02 ng/mL

Data Interpretation: The quantitative superiority of the PFBHA oximation method is evident. By locking the molecule into a stable oxime, the peak tailing factor is reduced to near-ideal levels (1.0). Furthermore, the integration of the pentafluorobenzyl group enables the use of Negative Chemical Ionization (NCI), which improves the limit of detection by nearly three orders of magnitude compared to direct injection[3][6].

References

• Isotopic determination of organic keto acid pentafluorobenzyl esters in biological fluids by negative chemical ionization gas chromatography/mass spectrometry. PubMed (Anal Chem). Available at:[Link]

• Development of a New LC-MS/MS Method for the Quantification of Keto Acids. ResearchGate. Available at: [Link]

• Derivatization reactions for use with the electron-capture detector. ResearchGate. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Isotopic determination of organic keto acid pentafluorobenzyl esters in biological fluids by negative chemical ionization gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Differentiating Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate from its Structural Isomers

Introduction: The Criticality of Isomeric Purity in Chemical Research

In the realm of drug discovery, agrochemicals, and materials science, the precise three-dimensional arrangement of atoms within a molecule is not a trivial detail—it is the very foundation of its function and safety. Structural isomers, compounds sharing the same molecular formula but differing in the connectivity of their atoms, can exhibit vastly different pharmacological, toxicological, and physical properties. The subject of this guide, Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS No. 184684-29-5), is a prime example where positional isomerism on the phenyl ring can lead to a portfolio of distinct molecules.[1]

This guide provides an in-depth, multi-technique strategy for the unambiguous differentiation of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate from its closely related structural isomers. We will move beyond simple data reporting to explore the causal reasoning behind our choice of analytical techniques, empowering researchers to not only identify their compound of interest but also to understand the principles that ensure analytical certainty.

The primary isomers under consideration differ in the substitution pattern of the chloro and methyl groups on the phenyl ring. While numerous permutations exist, this guide will focus on a representative set to illustrate the analytical principles that can be broadly applied.

The Challenge: Differentiating Key Positional Isomers

The core challenge lies in distinguishing our target compound from isomers where the chloro and methyl substituents occupy different positions on the phenyl ring. All isomers share the same molecular weight (212.63 g/mol ) and the same fundamental functional groups, rendering simple mass-based or functional group analyses insufficient for definitive identification.[1]

Below is a visual representation of our target molecule and two of its potential structural isomers.

Caption: Target molecule and two representative structural isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy stands as the most powerful technique for isomer differentiation because it probes the unique electronic environment of each proton and carbon atom.[2][3] The substitution pattern on the aromatic ring creates distinct chemical shifts and, crucially, spin-spin coupling patterns for the remaining aromatic protons.[4][5]

¹H NMR: Decoding the Aromatic Region

The aromatic region of the ¹H NMR spectrum (typically 6.5-8.5 ppm) provides a unique fingerprint for each isomer.[6][7] The number of signals, their chemical shifts, and their splitting patterns (multiplicity) are directly dictated by the relative positions of the substituents.

Why this works: The proximity of protons to the electron-withdrawing chlorine atom and the electron-donating methyl group, along with the number of adjacent protons, creates a unique signature. For example, a proton with two adjacent, non-equivalent protons will appear as a doublet of doublets (dd), while a proton with one neighbor will be a doublet (d).

The table below predicts the expected splitting patterns for the aromatic protons of our target and its isomers.

Compound	Aromatic Protons	Expected Splitting Pattern	Rationale
Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (Target)	H-4, H-5, H-6	Three distinct signals: A triplet (t) and two doublets (d) or doublet of doublets (dd), depending on coupling constants.	H-5 is coupled to H-4 and H-6. H-4 and H-6 are each coupled to H-5.
Methyl 2-(5-chloro-2-methylphenyl)-2-oxoacetate (Isomer 1)	H-3, H-4, H-6	Three distinct signals: A doublet (d, small J), a doublet of doublets (dd), and a doublet (d).	H-3 is meta-coupled to H-5 (Cl). H-4 is coupled to H-3 and ortho-coupled to H-5 (Cl). H-6 is ortho-coupled to H-5 (Cl). The pattern will be distinct from the target.
Methyl 2-(4-chloro-2-methylphenyl)-2-oxoacetate (Isomer 2)	H-3, H-5, H-6	Three distinct signals: A doublet (d, small J), a doublet of doublets (dd), and a doublet (d).	H-3 is adjacent to the methyl group. H-5 is between the chlorine and H-6. H-6 is adjacent to H-5. The symmetry and coupling will differ significantly from the other two.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer for optimal resolution.

• Data Acquisition: Acquire a standard one-dimensional ¹H spectrum. Typically, 16-32 scans are sufficient.

• Data Processing: Process the spectrum with appropriate Fourier transformation, phase correction, and baseline correction.

• Analysis: Integrate the signals to determine proton ratios. Analyze the chemical shifts and coupling constants (J-values) in the aromatic region to assign the substitution pattern. For unambiguous assignment, a 2D ¹H-¹H COSY experiment is recommended to confirm proton-proton correlations.[3]

¹³C NMR: A Confirmatory Approach

While ¹H NMR is often sufficient, ¹³C NMR provides complementary data. Each unique carbon atom in the molecule will produce a distinct signal.[3] The number of aromatic signals can confirm the symmetry of the substitution pattern. For di-substituted benzenes, ortho and meta isomers will show six distinct aromatic carbon signals, while a para isomer would show only four due to symmetry.[8]

Mass Spectrometry (MS): Confirmation and Fragmentation Clues

Mass spectrometry is essential for confirming the molecular weight. All isomers will exhibit the same molecular ion peak. However, the key diagnostic feature for any of these compounds is the isotopic pattern of chlorine.

Why this works: Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate natural abundance of 3:1.[9] This results in a characteristic pattern for any chlorine-containing ion: a molecular ion peak (M) and an M+2 peak with an intensity ratio of approximately 3:1.[9][10] This confirms the presence of one chlorine atom but does not differentiate the isomers.

Under high-energy ionization conditions (e.g., Electron Ionization in GC-MS), the fragmentation pattern can sometimes offer clues to the isomer structure. The positions of the substituents can influence the stability of fragment ions, leading to different relative abundances in the mass spectrum. For instance, cleavage of the bond beta to the aromatic ring is a common fragmentation pathway for alkylbenzenes.[11]

Caption: Generalized workflow for a mass spectrometry experiment.[10]

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~100 µg/mL) in a volatile organic solvent like dichloromethane or ethyl acetate.

• GC Separation: Inject 1 µL of the sample into a gas chromatograph equipped with a suitable capillary column (e.g., a 30m, 0.25mm ID, 0.25µm film thickness 5% phenyl-methylpolysiloxane column). Use a temperature program, for example, starting at 100°C, holding for 2 minutes, then ramping at 10°C/min to 250°C.

• MS Detection: Couple the GC outlet to a mass spectrometer operating in Electron Ionization (EI) mode. Scan a mass range from m/z 40 to 300.

• Data Analysis:

  • Confirm the retention time of the eluted peak.

  • Examine the mass spectrum of the peak.

  • Verify the molecular weight and look for the characteristic M/M+2 isotope pattern for chlorine.

  • Compare the fragmentation patterns of different samples to identify potential reproducible differences.

High-Performance Liquid Chromatography (HPLC): The Separation Strategy

While spectroscopic methods identify the structure, chromatography is the workhorse for physically separating isomers and assessing purity.[12] The subtle differences in polarity and shape between positional isomers can be exploited to achieve separation.

Why this works: The choice of stationary phase is critical. A standard C18 (octadecylsilane) column separates primarily based on hydrophobicity. However, for aromatic isomers, a phenyl-based stationary phase (e.g., Phenyl-Hexyl) can provide enhanced selectivity. This is because the phenyl groups in the stationary phase can engage in π-π interactions with the aromatic ring of the analyte, and these interactions are sensitive to the substitution pattern.[13]

Hypothetical Separation Data

The following table presents realistic, hypothetical data illustrating how a change in stationary phase can resolve our target compound from a co-eluting isomer.

Stationary Phase	Mobile Phase (Isocratic)	Target Retention Time (min)	Isomer 1 Retention Time (min)	Resolution (Rs)
C18	60:40 Acetonitrile:Water	5.21	5.21	0.00 (Co-elution)
Phenyl-Hexyl	60:40 Acetonitrile:Water	6.85	7.15	1.65 (Baseline Separation)

Experimental Protocol: HPLC Method Development

• System Preparation: Use an HPLC system with a UV detector set to an appropriate wavelength (e.g., 254 nm).

• Column Selection: Begin with a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size). If co-elution occurs, switch to a Phenyl-Hexyl column of similar dimensions.

• Mobile Phase: Prepare a mobile phase of acetonitrile and water. Start with an isocratic method (e.g., 60:40 ACN:H₂O) at a flow rate of 1.0 mL/min.

• Sample Preparation: Prepare a standard solution of the sample mixture at approximately 100 µg/mL in the mobile phase. Filter the sample through a 0.45 µm syringe filter.

• Optimization: If separation is incomplete, adjust the mobile phase composition (e.g., test 55% and 65% ACN). Varying the column temperature (e.g., between 25°C and 40°C) can also fine-tune selectivity.[13]

Infrared (IR) Spectroscopy: A Supporting Role

IR spectroscopy is excellent for confirming the presence of key functional groups.[14][15] For Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, we expect to see:

• C=O stretching (ester): A strong, sharp band around 1740-1755 cm⁻¹.[16]

• C=O stretching (ketone): A strong, sharp band around 1685-1700 cm⁻¹, with its position influenced by conjugation with the aromatic ring.[17]

• C-O stretching (ester): Strong bands in the 1100-1300 cm⁻¹ region.[15][17]

• Aromatic C=C stretching: Bands around 1600 cm⁻¹.[6]

While these bands will be present in all isomers, the "fingerprint region" (below 900 cm⁻¹) contains C-H out-of-plane bending vibrations that are characteristic of the aromatic substitution pattern. For example, m-disubstituted benzenes show characteristic bands in the 680-725 cm⁻¹ and 750-810 cm⁻¹ regions.[15] These subtle differences can provide corroborating evidence for the structure determined by NMR.

An Integrated Analytical Strategy

For maximum confidence, these techniques should be employed in a logical workflow. No single technique provides all the answers, but together they form a self-validating system.

Caption: Recommended workflow for isomer differentiation.

Conclusion

The differentiation of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate from its structural isomers is a challenge that demands a rigorous, multi-faceted analytical approach. While mass spectrometry confirms molecular weight and elemental composition, and chromatography provides physical separation, it is NMR spectroscopy that offers the definitive, unambiguous structural elucidation . By carefully analyzing the spin-spin coupling patterns in the ¹H NMR spectrum, a researcher can confidently map the substitution pattern on the aromatic ring. This guide serves as a framework for developing a robust, self-validating methodology, ensuring the accuracy and integrity of your research.

References

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• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Soderberg, T. (n.d.). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry: A Tenth Edition. OpenStax. Retrieved from [Link]

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• Pandeya, S. N., et al. (2008). Synthesis of Novel 3-Chloro-2-methylphenyl Substituted Methylene Bridged Aryl Semicarbazones with Potential Anticonvulsant Activity. Asian Journal of Chemistry, 20(4), 2652-2658. Retrieved from [Link]

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Elemental analysis benchmarks for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

An In-Depth Comparative Guide to the Elemental Analysis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

In the landscape of pharmaceutical research and drug development, the precise characterization of novel chemical entities is paramount. Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, a compound of interest in synthetic chemistry, requires rigorous analytical validation to ensure its purity, and structural integrity. This guide provides a comprehensive overview and comparison of elemental analysis benchmarks for this specific compound, offering insights into the methodologies, expected outcomes, and the rationale behind experimental choices.

The Critical Role of Elemental Analysis

Elemental analysis serves as a fundamental technique to determine the elemental composition of a sample. For a compound like Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate, this analysis is crucial for confirming its empirical formula, which in turn supports its molecular structure. The presence of a halogen, in this case, chlorine, necessitates specific analytical approaches in addition to the standard determination of carbon, hydrogen, and oxygen.

Molecular Structure and Theoretical Composition

Before delving into experimental methodologies, it is essential to establish the theoretical elemental composition derived from the compound's molecular formula, C₁₀H₉ClO₃. With a molecular weight of 212.63 g/mol , the expected elemental percentages are as follows:

Element	Atomic Weight ( g/mol )	Number of Atoms	Total Weight	Theoretical Percentage (%)
Carbon (C)	12.011	10	120.11	56.49%
Hydrogen (H)	1.008	9	9.072	4.27%
Chlorine (Cl)	35.453	1	35.453	16.67%
Oxygen (O)	15.999	3	47.997	22.57%

This theoretical data serves as the primary benchmark against which all experimental results are compared.

Methodologies for Elemental Determination

The determination of the elemental composition of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate requires a combination of techniques to accurately quantify both the organic elements and the halogen.

Carbon, Hydrogen, and Nitrogen (CHN) Analysis

The most common method for determining carbon, hydrogen, and nitrogen content is through combustion analysis.[1][2] This technique involves the complete combustion of the sample in a high-temperature, oxygen-rich environment. The resulting gases are then separated and quantified.

Experimental Protocol: Combustion Analysis

• Sample Preparation: A small, accurately weighed sample (typically 1-3 mg) of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is placed in a tin or silver capsule.

• Combustion: The capsule is introduced into a combustion tube heated to approximately 1000°C.[2][3] The sample undergoes rapid and complete combustion in the presence of pure oxygen.

• Reduction and Separation: The combustion gases (CO₂, H₂O, N₂, and nitrogen oxides) are passed through a reduction tube to convert any nitrogen oxides to N₂. These gases are then separated using a gas chromatography column.

• Detection: A thermal conductivity detector (TCD) measures the concentration of each gas.[4][5]

• Quantification: The instrument's software calculates the percentage of each element based on the detector's response and the initial sample weight.

Workflow for CHN Combustion Analysis

Chlorine Determination: Schöniger Flask Combustion

For halogen-containing organic compounds, the Schöniger flask method is a classic and reliable technique for quantitative analysis.[6][7] This method involves the combustion of the sample in a sealed flask containing pure oxygen, followed by absorption of the combustion products and subsequent titration.

Experimental Protocol: Schöniger Flask Combustion

• Sample Preparation: A precisely weighed sample (5-10 mg) of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is wrapped in a piece of ashless filter paper.

• Flask Preparation: A heavy-walled Erlenmeyer flask is filled with pure oxygen. An absorbing solution (typically sodium hydroxide with hydrogen peroxide) is added to the bottom of the flask.[7]

• Combustion: The filter paper with the sample is ignited and quickly placed into the sealed flask. The combustion is rapid and complete in the oxygen-rich atmosphere.[8]

• Absorption: The flask is shaken to ensure that all combustion products, including hydrogen chloride (HCl), are absorbed into the solution, forming chloride ions (Cl⁻).

• Titration: The resulting solution is then titrated with a standardized silver nitrate (AgNO₃) solution. The endpoint is typically determined potentiometrically.[9][10]

Workflow for Schöniger Flask Combustion

Data Comparison and Benchmarks

The accuracy of elemental analysis is typically within ±0.4% of the theoretical value. The following table presents the theoretical composition of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate alongside typical experimental results observed for structurally similar compounds.[11]

Element	Theoretical %	Expected Experimental % Range	Method
Carbon (C)	56.49%	56.1% - 56.9%	Combustion Analysis
Hydrogen (H)	4.27%	3.9% - 4.7%	Combustion Analysis
Chlorine (Cl)	16.67%	16.3% - 17.1%	Schöniger Flask Combustion

Deviations from the theoretical values can arise from several factors, including the presence of impurities, residual solvents, or incomplete combustion. It is crucial to use high-purity samples for accurate results.

Comparison with Alternative Compounds

To further contextualize the elemental analysis benchmarks, it is useful to compare Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate with structurally similar compounds. These comparisons highlight how minor changes in molecular structure affect the expected elemental composition.

Compound	Molecular Formula	C (%)	H (%)	Cl (%)	O (%)
Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate	C₁₀H₉ClO₃	56.49	4.27	16.67	22.57
Methyl 2-(3-chlorophenyl)-2-oxoacetate[12][13]	C₉H₇ClO₃	54.43	3.55	17.85	24.16
2-(3-chloro-2-methylphenyl)-2-oxoethyl acetate	C₁₁H₁₁ClO₃	58.29	4.89	15.64	21.17

This comparative data underscores the high sensitivity of elemental analysis to changes in molecular composition, reinforcing its utility in structural verification.

Alternative and Complementary Techniques

While combustion analysis and Schöniger flask combustion are standard methods, other techniques can provide valuable information:

• X-Ray Fluorescence (XRF): A non-destructive technique that can be used for the rapid quantification of halogens and other elements.[14] It is particularly useful for quality control applications where a large number of samples need to be screened quickly.

• Inductively Coupled Plasma (ICP): ICP-OES and ICP-MS are highly sensitive techniques for trace element analysis and can be employed if specific elemental contaminants are of concern.[15]

Conclusion

The elemental analysis of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate provides a critical benchmark for its identity and purity. A combination of combustion analysis for carbon and hydrogen, alongside Schöniger flask combustion for chlorine, offers a robust and reliable approach for experimental verification of its elemental composition. When benchmarked against its theoretical values and compared with structurally related compounds, these analytical techniques provide a high degree of confidence in the material's quality, which is an indispensable requirement for its application in research and development.

References

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• Elementar. (n.d.). Elemental analysis: operation & applications. Retrieved from [Link]

• AZoM. (2023, November 2). How Does a CHNSO Analyzer Work? Retrieved from [Link]

• ASTM E442-15(2021). (2021). Standard Test Method for Chlorine, Bromine, or Iodine in Organic Compounds by Oxygen Flask Combustion.
• Stephen, W. I. (1961). The application of the oxygen-flask combustion technique to the determination of trace amounts of chlorine and sulphur in organic compounds. Analyst, 86(1018), 3-13.

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Bioactivity comparison of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate derivatives

An in-depth technical evaluation for researchers, scientists, and drug development professionals.

Executive Summary & Scaffold Rationale

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS 184684-29-5)[1] is a highly versatile α-keto ester building block utilized extensively in agrochemical and pharmaceutical discovery. Rather than acting as a standalone therapeutic, this compound is a "privileged scaffold." The rationale for utilizing this specific structure is rooted in its unique stereoelectronic properties:

• The Ortho-Methyl Group: Induces steric hindrance that restricts the rotation of the phenyl ring (atropisomerism). This locks the molecule into a bioactive conformation essential for binding in tight hydrophobic pockets, such as the Qo site of the cytochrome bc1 complex[2].

• The Meta-Chloro Substituent: Increases the overall lipophilicity (LogP) of the molecule, enhancing cell membrane permeability. Crucially, the halogen alters the electrophilicity of the aromatic ring, deactivating it toward rapid oxidative metabolism by cytochrome P450 enzymes (e.g., CYP2C8, CYP2C9)[3].

• The α-Keto Ester Moiety: Serves as a highly reactive electrophilic center, allowing for rapid synthetic diversification into methoxyiminoacetates, thiazoles, and benzoxazole amides.

Synthetic diversification of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate into bioactive scaffolds.

Bioactivity Comparison of Derivative Classes

By leveraging the α-keto ester core, researchers have developed three primary classes of bioactive derivatives.

Class A: Methoxyiminoacetate Strobilurin Analogues (Fungicides)

As an α-keto ester, CAS 184684-29-5 is a direct precursor to strobilurin analogues[1]. These compounds inhibit the mitochondrial cytochrome bc1 complex by binding to the Qo site, halting ATP synthesis[2]. The specific ortho-methyl and meta-chloro substitution pattern provides critical steric bulk that helps overcome resistance conferred by the F129L mutation in the cytochrome b protein, a common failure point for early-generation QoI fungicides[2].

Class B: Benzoxazole-Nicotinamide Conjugates (MoPMK1 Inhibitors)

Recent advancements have coupled the 3-chloro-2-methylphenyl moiety with benzoxazole scaffolds to target the Mitogen-Activated Protein Kinase 1 (MoPMK1) in Magnaporthe oryzae (rice blast fungus)[4]. Compound H23, N-(benzo[d]oxazol-2-yl)-5-(3-chloro-2-methylphenyl)nicotinamide, utilizes the 3-chloro-2-methylphenyl moiety to achieve an IC50 of 0.50 μM, significantly outperforming the commercial standard Carbendazim (1.84 μM)[4].

Class C: Thiazole-Amine Derivatives (Antibacterials)

The 3-chloro-2-methylphenyl group has also been integrated into 1,3-thiazol-2-amine scaffolds via Hantzsch synthesis[5]. The inclusion of the chlorine atom alters the electrophilicity of the C-Cl bond, facilitating interactions with bionucleophiles and enhancing antibacterial efficacy against strains like Staphylococcus aureus[5].

Quantitative Bioactivity Comparison

Derivative Class	Primary Target / Mechanism	Representative Compound	Bioactivity (IC50 / MIC)	Commercial Alternative	Alternative Bioactivity
Benzoxazole-Nicotinamide	MoPMK1 Kinase (M. oryzae)	Compound H23	0.50 μM (IC50)	Carbendazim	1.84 μM (IC50)
Methoxyiminoacetate	Cytochrome bc1 (Qo site)	Strobilurin Analogue	< 1.0 mg/L (MIC)	Azoxystrobin	~1.5 mg/L (MIC)
Thiazole-Amine	Cell Wall / DNA (S. aureus)	Compound 5	12.5 μg/mL (MIC)	Ampicillin	10.0 μg/mL (MIC)

Data synthesized from comparative in vitro assays[4],[5],[2].

Dual mechanistic pathways of targeted derivatives in phytopathogenic fungi.

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following workflows detail the synthesis and biological validation of these derivatives.

Protocol 1: Synthesis of Methoxyiminoacetate Derivatives (Oximation)

• Causality: The α-keto ester is highly electrophilic. The addition of methoxyamine hydrochloride in the presence of pyridine neutralizes the HCl salt, generating the free nucleophilic methoxyamine. Pyridine acts as both a base and a proton shuttle, accelerating the dehydration of the hemiaminal intermediate into the final O-methyl oxime.

• Step-by-Step Method:

  • Dissolve 1.0 eq of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate in anhydrous pyridine (0.5 M concentration).

  • Add 1.5 eq of methoxyamine hydrochloride portion-wise at 0 °C.

  • Elevate the temperature to 80 °C and reflux for 4 hours under an N2 atmosphere.

  • Quench the reaction with 1N HCl (to remove pyridine) and extract with ethyl acetate (3x).

  • Wash the organic layer with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Self-Validating System: Reaction progress must be monitored by TLC (Hexanes:EtOAc 4:1). Post-reaction, 13C NMR is used as a self-validating checkpoint: the disappearance of the ketone carbonyl carbon signal (~185 ppm) and the emergence of the oxime carbon signal (~150 ppm) definitively confirm the transformation.

Protocol 2: In Vitro MoPMK1 Kinase Inhibition Assay (Benzoxazole Derivatives)

• Causality: To objectively measure the inhibition of MoPMK1 by benzoxazole derivatives (e.g., Compound H23), an ATP-competitive luminescence assay is employed. The 3-chloro-2-methylphenyl moiety is hypothesized to occupy a deep hydrophobic pocket adjacent to the ATP-binding cleft[4]. By varying ATP concentrations, we can determine the Michaelis-Menten kinetics and confirm competitive inhibition.

• Step-by-Step Method:

  • Prepare a master mix containing recombinant MoPMK1 enzyme (10 nM), substrate peptide, and kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Dispense 10 μL of the master mix into a 384-well white pro-bind plate.

  • Add 5 μL of the derivative (Compound H23) serially diluted in 1% DMSO. Incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 5 μL of ATP (at the predetermined Km value). Incubate for 60 minutes.

  • Add 20 μL of Kinase-Glo® Luminescent Reagent to halt the reaction and measure residual ATP.

• Self-Validating System: The assay must incorporate a staurosporine positive control to validate kinase activity suppression and a DMSO vehicle control to establish the baseline luminescence. A Z'-factor > 0.6 must be achieved for the assay plate to be considered statistically valid.

References

• [4] American Chemical Society (ACS). Design, Synthesis, and Mechanistic Study of Benzoxazole Derivatives Targeting PMK1 to Inhibit Magnaporthe oryzae Pathogenicity. Available at: [Link]

• [5] MDPI. N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine. Available at: [Link]

• [3] DOI / ASPET. IN VITRO METABOLISM OF THE CALMODULIN ANTAGONIST DY-9760e BY HUMAN LIVER MICROSOMES: INVOLVEMENT OF CYTOCHROMES P450. Available at: [Link]

• [2] Google Patents. WO2024088792A1 - Use of strobilurin type compounds for combating phytopathogenic fungi containing an amino acid substitution f129l in the mitochondrial cytochrome b protein. Available at:

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Safety & Regulatory Compliance

Comprehensive Guide to the Proper Disposal of Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

As a Senior Application Scientist, my primary objective is to empower researchers with the knowledge to conduct their work safely and effectively. This guide moves beyond mere procedural steps to provide a deep, contextual understanding of the proper disposal protocol for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate (CAS No. 184684-29-5). Adherence to these protocols is not just a matter of regulatory compliance but a fundamental aspect of responsible laboratory management, ensuring the safety of personnel and the protection of our environment.

Hazard Identification and Risk Assessment

Before handling any waste, a thorough understanding of the chemical's intrinsic hazards is paramount. While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, data from structurally similar alpha-keto esters and chlorinated aromatic compounds provide a reliable hazard profile.[1][2] The primary risks are associated with irritation and potential toxicity.

This compound is a halogenated organic substance, a classification that is critical for determining its disposal pathway.[3][4] The presence of a chlorine atom dictates that it must be segregated from non-halogenated waste streams to ensure proper final treatment.[3][4]

Table 1: Summary of Potential Hazards and Safety Recommendations

Hazard Classification	GHS Pictogram	Precautionary Statements & Required Actions
Skin Irritation (Category 2) [1][2][5]	Exclamation Mark	H315: Causes skin irritation.[1][2] P280: Wear protective gloves/protective clothing.[1][2] P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]
Serious Eye Irritation (Category 2A) [1][2]	Exclamation Mark	H319: Causes serious eye irritation.[1][2] P280: Wear eye protection/face protection.[1][2] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System [1][2]	Exclamation Mark	H335: May cause respiratory irritation.[1][2] P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1] P271: Use only outdoors or in a well-ventilated area.[1]

| Acute Oral Toxicity (Category 4, Inferred) | Exclamation Mark | H302: Harmful if swallowed.[2] |

Personal Protective Equipment (PPE): Your First Line of Defense

Proper PPE is non-negotiable. The selection is directly informed by the hazard assessment to provide a reliable barrier between you and the chemical waste.

• Hand Protection: Handle with gloves.[5] Given that some chlorinated solvents can penetrate standard nitrile gloves, it is best practice to use thicker, chemical-resistant gloves or to double-glove.[6] Always inspect gloves for integrity before use.

• Eye/Face Protection: Use safety glasses with side-shields conforming to government standards such as NIOSH (US) or EN166 (EU).[5] Where splashing is a possibility, a face shield should be worn in addition to goggles.[2][7]

• Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned. For larger quantities of waste, a chemical-resistant apron may be advisable.

• Respiratory Protection: All handling of open containers of waste should be performed within a certified chemical fume hood to prevent inhalation of vapors.[1]

Waste Segregation and Collection Protocol: A Step-by-Step Guide

The cornerstone of chemical waste management is meticulous segregation at the point of generation.[8] Mixing waste streams can lead to dangerous reactions, create complex and expensive disposal challenges, and violate regulatory standards.[8]

Causality: Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a halogenated organic compound .[3] Halogenated wastes cannot be recycled as fuel like many non-halogenated solvents. They require high-temperature incineration (often >1100 °C) to ensure the complete destruction of the molecule and prevent the formation of highly toxic and environmentally persistent byproducts like dioxins.[4][9] Cross-contaminating a non-halogenated waste stream with even a small amount of halogenated material renders the entire volume subject to this more complex and costly disposal process.[4]

Step-by-Step Collection Procedure:

• Select the Correct Waste Container: Use only a container designated and clearly labeled for "Halogenated Organic Waste".[3][10] The container must be made of a material compatible with the chemical and be in good condition with a functional, leak-proof screw-top cap.[4][10]

• Label the Container Correctly: Before adding any waste, ensure the container is labeled with the words "Hazardous Waste" and a full list of its chemical contents.[10][11] Do not use abbreviations or chemical formulas.[10] The label must also clearly indicate the associated hazards (e.g., "Irritant").[11]

• Deposit the Waste: Carefully pour the waste into the container, avoiding any splashes. Do not fill the container beyond 90% capacity to allow for vapor expansion and prevent spills.

• Secure the Container: Tightly close the container lid immediately after adding waste.[10] This is crucial to prevent the release of volatile organic compounds (VOCs) into the laboratory atmosphere.

• Store Appropriately: Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[11] This area must be at or near the point of waste generation, away from heat sources or direct sunlight, and in secondary containment to manage any potential leaks.[11][12]

Caption: Waste segregation decision process for the target compound.

Spill and Emergency Procedures

In the event of an accidental release, a swift and correct response is critical to mitigate hazards.

Minor Spill Cleanup (Incidental Spill):

An incidental spill is a small quantity that you are trained and equipped to clean up safely.[13]

• Alert & Isolate: Immediately alert personnel in the vicinity.[13][14] Secure the area to prevent others from entering.

• Ventilate: Increase ventilation by opening a fume hood sash.[14]

• Don PPE: Before addressing the spill, put on the appropriate PPE as described in Section 2.[7][15]

• Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as vermiculite, dry sand, or chemical sorbent pads.[14][16] Work from the outside edges of the spill inward to prevent it from spreading.[15][17]

• Collect Residue: Once the liquid is fully absorbed, carefully scoop the material into a sealable, puncture-resistant container (e.g., a heavy-duty plastic bag or pail).[14][17]

• Decontaminate: Clean the spill surface with soap and water.[13][17] All cleanup materials (used pads, gloves, paper towels) are considered hazardous waste and must be placed in the sealed container.[14]

• Label and Dispose: Seal and label the container as "Hazardous Waste" with a description of the contents (e.g., "Spill debris with Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate"). Dispose of it through your institution's hazardous waste management program.[13]

Caption: Step-by-step workflow for minor chemical spill cleanup.

Major Spill:

If the spill is large, involves other hazardous materials, or you feel it is unsafe to handle, evacuate the area immediately and follow your institution's emergency procedures.[10][13] This typically involves closing the doors, activating a fire alarm if necessary, and contacting your organization's emergency response team or local emergency services from a safe location.[13]

Final Disposal Pathway

All laboratory-generated hazardous waste must be tracked from its point of generation to its final disposal.[11] Once your labeled, sealed container of halogenated waste is full, it must be transferred from the SAA to your institution's central accumulation area (CAA) or picked up directly by a licensed hazardous waste disposal vendor, in accordance with your facility's specific procedures.[11] Never dispose of this chemical via sink or trash.[12][18]

By integrating these safety protocols and procedural steps into your daily workflow, you contribute to a culture of safety and environmental stewardship. This guide serves as a foundational resource, but it should always be used in conjunction with your institution's specific Chemical Hygiene Plan and waste management policies.

References

• Chemical Emergency Procedures. (n.d.).
• Hazardous Waste Segregation. (2016, April 15).
• Managing Hazardous Chemical Waste in the Lab. (2021, October 26). Lab Manager.
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System.
• Chemical Spill Procedures. (n.d.). Clarkson University.
• Safety Data Sheet: Methyl 2-(4-ethylphenyl)-2-oxoacetate. (n.d.). AK Scientific, Inc.
• Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt.
• Safety Data Sheet: Methyl 2-oxoacetate. (2024, March 26). Angene Chemical.

• Hazardous Waste and Disposal. (n.d.). American Chemical Society. Retrieved from [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group.
• Organic Solvent Waste Disposal. (n.d.). University of British Columbia Safety & Risk Services.

• Laboratory Waste Disposal Safety Protocols. (2024, August 16). National Science Teaching Association. Retrieved from [Link]

• Chemical Spill Response Procedure. (n.d.). University of Manitoba.

• Chemical Spill Emergency? Follow These Crucial Steps. (2024, July 29). OSHA Outreach Courses. Retrieved from [Link]

• Organic Solvent & Aqueous Substances Waste Disposal Flowchart. (n.d.). University of Waterloo.

• D4447 Standard Guide for Disposal of Laboratory Chemicals and Samples. (2021, February 26). ASTM International. Retrieved from [Link]

• Standard Operating Procedure: Methylene Chloride. (n.d.). University of Nebraska Medical Center. Retrieved from [Link]

• Safety Data Sheet: Methyl 2-chloro-4-phenoxybenzoate. (n.d.). BLD Pharmatech.
• EHS Program Manual 5.2 - Waste Disposal Procedure. (2020, August 27). Weill Cornell Medicine.

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Personal protective equipment for handling Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

A Researcher's Guide to Safely Handling Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate

For Research Use Only. Not for use in humans or animals.

Hazard Assessment: Understanding the Risks

Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate is a substituted phenylglyoxylate. Based on the hazard classifications of similar compounds, it should be treated as a substance that can cause skin irritation, serious eye irritation, and respiratory irritation.[1][2][3][4]

Anticipated GHS Hazard Statements for Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate:

Hazard Statement	Description	GHS Pictogram
H315	Causes skin irritation.	GHS07
H319	Causes serious eye irritation.	GHS07
H335	May cause respiratory irritation.	GHS07

This table is based on data for structurally related compounds and should be considered a precautionary guideline.

Combustion of this compound may produce hazardous decomposition products including carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is critical to mitigate the risks of exposure. The following PPE is mandatory when handling Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate.

Core PPE Requirements:

• Eye and Face Protection: Always wear safety glasses with side shields or chemical safety goggles that conform to EU EN166 or US NIOSH standards.[3] A face shield should be worn in situations with a higher risk of splashing.

• Skin Protection:

  • Gloves: Wear nitrile or other chemically resistant gloves. Inspect gloves for any signs of degradation or puncture before use.

  • Lab Coat: A full-length laboratory coat with sleeves fully extended is required.

• Respiratory Protection: All handling of this compound should be performed within a certified chemical fume hood to minimize inhalation exposure.[6] If work outside a fume hood is unavoidable, a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.

Operational Plan: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage.

3.1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1] The recommended storage temperature is 2-8°C.[7]

• Store away from incompatible materials such as strong oxidizing agents.[5]

3.2. Handling Procedures:

• Preparation: Before handling, ensure the chemical fume hood is operational and the work area is clear of any unnecessary items.

• Personal Protective Equipment: Don the required PPE as outlined in Section 2.

• Weighing and Transfer: Conduct all weighing and transfer operations within the chemical fume hood to contain any dust or vapors.

• Spill Management: In the event of a small spill, absorb the material with an inert substance (e.g., vermiculite, sand) and place it in a sealed container for disposal.[8] For larger spills, evacuate the area and follow your institution's emergency procedures.

3.3. First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[3][4]

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[3]

Disposal Plan: Responsible Waste Management

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: Dispose of unused Methyl 2-(3-chloro-2-methylphenyl)-2-oxoacetate and any materials contaminated with it as hazardous chemical waste.[8]

• Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed containers should be disposed of in accordance with institutional and local regulations.[9]

• Consultation: Always consult with your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines.

References

• Anonymous. (2019, November 22). Safety Data Sheet.

• Carlisle Coatings & Waterproofing. (2018, June 1). Safety Data Sheet. Retrieved from [Link]

• Angene Chemical. (2024, March 26). Safety Data Sheet for Methyl 2-oxoacetate. Retrieved from [Link]

• Pall Corporation. (2022, November 9). Safety Data Sheet. Retrieved from [Link]

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